Dihydrotamarixetin

Core Science & Biosynthesis

What is Dihydrotamarixetin structure and properties

An In-depth Technical Guide to Dihydrotamarixetin

Introduction

Dihydrotamarixetin, also known as 4'-O-Methyldihydroquercetin or Blumeatin A, is a naturally occurring dihydroflavonol, a type of flavonoid.[1][2] As a derivative of dihydroquercetin (taxifolin), it possesses a flavonoid backbone that is associated with a variety of biological activities.[1] Its structure is characterized by a saturated 2,3-bond in the C-ring, a feature that may enhance its biological efficacy when compared to unsaturated flavonoids.[1][2] This document provides a comprehensive overview of Dihydrotamarixetin's structure, properties, and biological activities, complete with detailed experimental protocols and pathway diagrams to serve as a resource for researchers, scientists, and drug development professionals.

Structure and Physicochemical Properties

Dihydrotamarixetin is structurally a derivative of quercetin, specifically a methylated form.[3] The methylation at the 4'-position on the B-ring can influence its metabolic stability and biological activity.[1]

Chemical Structure:

• IUPAC Name: (2R,3R)-2-(3-hydroxy-4-methoxyphenyl)-3,5,7-trihydroxy-2,3-dihydrochromen-4-one[4][5]

• Synonyms: 4'-O-Methyldihydroquercetin, Blumeatin A, 4'-O-Methyltaxifolin[1][2][4][6][7]

• CAS Number: 70411-27-7[1][2][4][6][8]

• PubChem CID: 11666859[5]

The key physicochemical properties of Dihydrotamarixetin are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₆H₁₄O₇	[4][5][6][7][8]
Molecular Weight	318.28 g/mol	[4][5][6][7][8]
Appearance	Solid powder	[4][6]
Solubility	Soluble in organic solvents such as ethanol, methanol (B129727), and DMSO.	[4]
pKa (Predicted)	7.39 ± 0.60	[6]
Hydrogen Bond Donor Count	4	[5][6]
Hydrogen Bond Acceptor Count	7	[5][6]
Rotatable Bond Count	2	[5][6]
Topological Polar Surface Area	116 Ų	[5][6]
SMILES	COC1=C(C=C(C=C1)[C@@H]2--INVALID-LINK--O)O	[2][5]

Storage: For long-term preservation, Dihydrotamarixetin should be stored in a cool, dry place, protected from light, ideally at -20°C or -80°C.[2][4]

Biological and Pharmacological Properties

Dihydrotamarixetin is recognized for its potential therapeutic applications stemming from its antioxidant, anti-inflammatory, and anticancer properties.[3][4][9] The presence of a saturated 2,3-bond is believed to contribute to its potent biological effects, potentially making it more powerful than its unsaturated counterparts.[2][10]

• Antioxidant Activity: Like many flavonoids, Dihydrotamarixetin exhibits antioxidant properties, which are largely attributed to its capacity for scavenging free radicals and chelating metal ions.[1][4] Its antioxidant capabilities can be quantitatively assessed through various in vitro assays.[1]

• Anti-inflammatory Activity: Chronic inflammation is a known factor in numerous diseases. Dihydrotamarixetin has shown potential in modulating inflammatory pathways by inhibiting the production of inflammatory mediators such as nitric oxide (NO) and pro-inflammatory cytokines.[1]

• Anticancer Activity: The antiproliferative effects of Dihydrotamarixetin against various cancer cell lines are an area of active research.[4]

Mechanism of Action: Key Signaling Pathways

The biological effects of Dihydrotamarixetin are thought to be mediated through its interaction with critical cellular signaling pathways. Based on studies of structurally related compounds, the NF-κB and Nrf2 pathways are of particular interest.[1][9]

NF-κB Signaling Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial regulator of inflammatory responses. Dihydrotamarixetin is hypothesized to inhibit this pathway, thereby reducing the expression of pro-inflammatory genes.

Potential inhibition of the NF-κB pathway by Dihydrotamarixetin.

Nrf2 Signaling Pathway

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a primary regulator of the cellular antioxidant response. Dihydrotamarixetin may activate this pathway, leading to the expression of antioxidant enzymes that protect cells from oxidative stress.[11]

Potential activation of the Nrf2 antioxidant pathway by Dihydrotamarixetin.

Experimental Protocols

Antioxidant Activity Assessment: DPPH Radical Scavenging Assay

This assay measures the ability of Dihydrotamarixetin to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[4]

Materials:

• Dihydrotamarixetin

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• 96-well microplate

• Microplate reader

• Ascorbic acid or Quercetin (positive control)

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of Dihydrotamarixetin in methanol (e.g., 1 mg/mL).

  • Create a series of dilutions from the stock solution.

  • Prepare a 0.1 mM solution of DPPH in methanol.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of each Dihydrotamarixetin dilution to the respective wells.

  • Add 100 µL of the DPPH solution to each well.

  • Include a blank (solvent only) and a positive control (e.g., ascorbic acid).

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Analysis:

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity.

  • Determine the IC₅₀ value (the concentration required to inhibit 50% of the DPPH radical).

Workflow for the DPPH antioxidant assay.

Anti-inflammatory Activity Assessment: Nitric Oxide (NO) Inhibition Assay

This cell-based assay evaluates the ability of Dihydrotamarixetin to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cells

• Dihydrotamarixetin

• Lipopolysaccharide (LPS)

• Cell culture medium (e.g., DMEM)

• Griess Reagent (sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

• 96-well cell culture plate

• Sodium nitrite (B80452) standard

Methodology:

• Cell Culture and Treatment:

  • Culture RAW 264.7 cells in a 96-well plate until they reach 80-90% confluency.

  • Pre-treat the cells with various concentrations of Dihydrotamarixetin for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include negative (no LPS) and positive (LPS only) controls.

• Nitrite Measurement:

  • After incubation, collect the cell culture supernatant.

  • Mix 100 µL of the supernatant with 100 µL of Griess reagent.

  • Incubate at room temperature for 10-15 minutes.

• Data Analysis:

  • Measure the absorbance at 540 nm.

  • Create a standard curve using known concentrations of sodium nitrite.

  • Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition.

  • Calculate the IC₅₀ value.

Workflow for the Nitric Oxide inhibition assay.

Conclusion

Dihydrotamarixetin is a promising flavonoid with significant potential for antioxidant and anti-inflammatory activities.[1] Its structural similarity to well-researched compounds like dihydroquercetin provides a strong basis for its continued investigation.[1] The experimental protocols and mechanistic insights detailed in this guide offer a framework for researchers to further explore the therapeutic potential of Dihydrotamarixetin. Further studies are necessary to establish a comprehensive preclinical data profile for this compound.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. (2R,3R)-3,3',5,7-Tetrahydroxy-4'-methoxyflavanone | C16H14O7 | CID 11666859 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. guidechem.com [guidechem.com]
• 7. Tamaraxetin | C16H14O7 | CID 482576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. benchchem.com [benchchem.com]

Dihydrotamarixetin: A Technical Guide to Natural Sources, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydrotamarixetin (B123099), a dihydroflavonol, has garnered interest within the scientific community for its potential therapeutic properties, including antioxidant and anti-inflammatory activities. This technical guide provides a comprehensive overview of the known natural sources of dihydrotamarixetin, detailed methodologies for its extraction and isolation, and an exploration of its putative biological signaling pathways. This document is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel therapeutic agents from natural products.

Natural Sources of Dihydrotamarixetin

Dihydrotamarixetin is a relatively rare flavonoid. The primary documented natural source is Stuhlmannia moavi Taub., a plant belonging to the Leguminosae (Fabaceae) family.[1] Beyond this specific species, dihydrotamarixetin has been associated with plants in the Leguminosae and Compositae (Asteraceae) families. Recent studies have also identified tamarixetin (B191864), a closely related flavonoid, in various Astragalus species, suggesting that dihydrotamarixetin may also be present in this genus.[2][3][4][5][6]

Table 1: Documented and Potential Natural Sources of Dihydrotamarixetin

Family	Genus	Species	Plant Part	Dihydrotamarixetin Presence
Leguminosae	Stuhlmannia	moavi	Leaves, Roots	Documented[7]
Leguminosae	Astragalus	Various species	-	Potential (based on presence of tamarixetin)[2]
Compositae	-	-	-	General Association

Note: Quantitative data on the yield of dihydrotamarixetin from these natural sources is currently limited in publicly available literature. The yield of flavonoids from plant materials is highly variable and depends on the plant species, geographical location, harvesting time, and the extraction method employed.

Isolation and Purification of Dihydrotamarixetin

The isolation of dihydrotamarixetin from plant sources involves a multi-step process encompassing extraction, fractionation, and purification. The following protocols are generalized from established methods for flavonoid isolation and can be adapted for dihydrotamarixetin.

Extraction

The initial step involves the extraction of dihydrotamarixetin from the dried and powdered plant material. Solvent extraction is a commonly employed method.

Experimental Protocol: Solvent Extraction

• Sample Preparation: Air-dry the plant material (e.g., leaves or roots of Stuhlmannia moavi) and grind it into a fine powder to increase the surface area for extraction.

• Maceration:

  • Soak the powdered plant material in a suitable solvent, such as ethanol (B145695) or a hydroethanolic mixture (e.g., 70% ethanol in water), at room temperature. A common solvent-to-solid ratio is 10:1 to 20:1 (v/w).[8]

  • Allow the mixture to stand for 24-72 hours with occasional agitation.

  • Filter the mixture to separate the extract from the solid plant residue.

  • Repeat the extraction process with fresh solvent to ensure exhaustive extraction.

• Alternative Extraction Methods:

  • Ultrasound-Assisted Extraction (UAE): Sonicate the plant material in the chosen solvent for a shorter duration (e.g., 30-60 minutes) to enhance extraction efficiency.

  • Microwave-Assisted Extraction (MAE): Utilize microwave energy to heat the solvent and plant material, which can significantly reduce extraction time.

• Concentration: Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator to obtain a crude extract.

Fractionation

The crude extract is a complex mixture of various phytochemicals. Fractionation is employed to separate compounds based on their polarity.

Experimental Protocol: Liquid-Liquid Partitioning

• Dissolution: Dissolve the crude extract in a hydroalcoholic solution (e.g., 90% methanol (B129727) in water).

• Hexane Partitioning: Transfer the solution to a separatory funnel and partition it against n-hexane to remove nonpolar compounds like lipids and chlorophyll. Repeat this step multiple times.

• Ethyl Acetate (B1210297) Partitioning: Concentrate the hydroalcoholic layer to remove the methanol and then partition the remaining aqueous solution against ethyl acetate. Dihydrotamarixetin, being a moderately polar flavonoid, is expected to partition into the ethyl acetate fraction.

• Concentration: Concentrate the ethyl acetate fraction to dryness to yield a flavonoid-rich extract.

Purification

Column chromatography is the primary method for the purification of dihydrotamarixetin from the enriched fraction. A combination of different chromatographic techniques may be necessary to achieve high purity.

Experimental Protocol: Macroporous Resin Column Chromatography

• Resin Preparation: Select a suitable macroporous resin (e.g., HP-20) and pre-treat it by soaking in ethanol for 24 hours, followed by thorough washing with deionized water.

• Column Packing: Pack a glass column with the pre-treated resin to create a stationary phase.

• Sample Loading: Dissolve the ethyl acetate fraction in a minimal amount of the initial mobile phase (e.g., water or a low percentage of ethanol in water) and load it onto the column.

• Elution:

  • Wash the column with deionized water to remove highly polar impurities.

  • Elute the column with a stepwise or linear gradient of increasing ethanol concentration in water (e.g., 20%, 40%, 60%, 80%, and 100% ethanol).

  • Collect fractions and monitor the elution profile using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Fraction Pooling and Concentration: Combine the fractions containing dihydrotamarixetin and concentrate them to obtain a purified product.

Experimental Protocol: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

For final purification to achieve high-purity dihydrotamarixetin, preparative HPLC is recommended.[9][10][11][12][13]

• Column: Utilize a reversed-phase C18 column.

• Mobile Phase: A gradient system of acetonitrile (B52724) and water (often with a small amount of acid, such as formic acid, to improve peak shape) is typically used.

• Injection: Dissolve the partially purified dihydrotamarixetin fraction in the mobile phase and inject it onto the column.

• Fraction Collection: Collect the eluent corresponding to the dihydrotamarixetin peak based on the retention time determined from analytical HPLC.

• Lyophilization: Lyophilize the collected fraction to obtain pure dihydrotamarixetin.

Biological Signaling Pathways

While direct studies on the signaling pathways modulated by dihydrotamarixetin are limited, research on structurally similar flavonoids, such as tamarixetin and dihydromyricetin, provides valuable insights into its potential mechanisms of action. The anti-inflammatory and antioxidant effects of these related compounds are often attributed to their modulation of the NF-κB and Nrf2 signaling pathways.[14][15][16]

Hypothetical Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Dihydrotamarixetin may exert its anti-inflammatory effects by inhibiting this pathway.

Hypothetical inhibition of the NF-κB pathway by dihydrotamarixetin.

Hypothetical Activation of the Nrf2 Antioxidant Pathway

The Nrf2 pathway is a primary cellular defense mechanism against oxidative stress. Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. In the presence of oxidative stress or activators, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), leading to the transcription of antioxidant genes. Dihydrotamarixetin may enhance the cellular antioxidant capacity by activating this pathway.

Hypothetical activation of the Nrf2 pathway by dihydrotamarixetin.

Experimental Workflow for Dihydrotamarixetin Isolation

The following diagram illustrates a typical experimental workflow for the isolation and purification of dihydrotamarixetin from a plant source.

Experimental workflow for the isolation of dihydrotamarixetin.

Conclusion

Dihydrotamarixetin represents a promising natural product with potential therapeutic applications. This guide provides a foundational understanding of its natural sources and detailed methodologies for its isolation and purification. The exploration of its potential modulation of the NF-κB and Nrf2 signaling pathways offers a basis for future mechanistic studies. Further research is warranted to expand the knowledge of its natural distribution, to quantify its presence in various plant species, and to further elucidate its pharmacological properties and mechanisms of action.

References

• 1. toolify.ai [toolify.ai]
• 2. Five New Tamarixetin Glycosides from Astragalus thracicus Griseb. Including Some Substituted with the Rare 3-Hydroxy-3-methylglutaric Acid and Their Collagenase Inhibitory Effects In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Astragalus species: Insights on its chemical composition toward pharmacological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Alleviation of liver cirrhosis and associated portal-hypertension by Astragalus species in relation to their UPLC-MS/MS metabolic profiles: a mechanistic study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioactive compounds from Stuhlmannia moavi from the Madagascar dry forest - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Aralyse - Preparative HPLC [aralyse.tech]
• 11. lcms.cz [lcms.cz]
• 12. Isolation by Preparative HPLC | Springer Nature Experiments [experiments.springernature.com]
• 13. Preparative HPLC (Purification) :: Elsci [elsci.io]
• 14. Tamarixetin Protects Chondrocytes against IL-1β-Induced Osteoarthritis Phenotype by Inhibiting NF-κB and Activating Nrf2 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tamarixetin Protects Chondrocytes against IL-1β-Induced Osteoarthritis Phenotype by Inhibiting NF-κB and Activating Nrf2 Signaling [mdpi.com]
• 16. Dihydromyricetin suppresses TNF-α-induced NF-κB activation and target gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis of Dihydrotamarixetin (Dihydroquercetin) in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrotamarixetin (B123099), more commonly known as dihydroquercetin or taxifolin, is a dihydroflavonol, a type of flavonoid, that has garnered significant interest in the fields of pharmacology and drug development due to its potent antioxidant, anti-inflammatory, and cardioprotective properties. Understanding its biosynthesis in plants is crucial for metabolic engineering efforts aimed at enhancing its production and for the discovery of novel enzymatic catalysts for biotechnological applications. This technical guide provides an in-depth overview of the core biosynthesis pathway of dihydrotamarixetin in plants, supported by quantitative data, detailed experimental protocols, and pathway visualizations.

Core Biosynthesis Pathway of Dihydrotamarixetin

The biosynthesis of dihydrotamarixetin is a branch of the general flavonoid pathway, which originates from the phenylpropanoid pathway. The central precursor for flavonoid synthesis is p-coumaroyl-CoA, which is condensed with three molecules of malonyl-CoA by chalcone synthase (CHS) to form naringenin (B18129) chalcone. This is then isomerized to (2S)-naringenin by chalcone isomerase (CHI) . Naringenin serves as a key substrate for the synthesis of a diverse array of flavonoids, including dihydrotamarixetin.

The formation of dihydrotamarixetin from naringenin can proceed through two primary routes, both involving hydroxylation steps catalyzed by two key enzymes: Flavanone (B1672756) 3-hydroxylase (F3H) and Flavonoid 3'-hydroxylase (F3'H) .

Route 1: via Dihydrokaempferol (B1209521)

• Naringenin to Dihydrokaempferol: The first step involves the 3-hydroxylation of the C-ring of naringenin, catalyzed by Flavanone 3-hydroxylase (F3H) , a 2-oxoglutarate-dependent dioxygenase. This reaction yields dihydrokaempferol (DHK).[1]

• Dihydrokaempferol to Dihydrotamarixetin: Subsequently, Flavonoid 3'-hydroxylase (F3'H) , a cytochrome P450 monooxygenase, catalyzes the hydroxylation of the 3'-position of the B-ring of dihydrokaempferol to produce dihydrotamarixetin (dihydroquercetin).[2][3]

Route 2: via Eriodictyol (B191197)

• Naringenin to Eriodictyol: In this alternative route, Flavonoid 3'-hydroxylase (F3'H) first acts on naringenin to introduce a hydroxyl group at the 3'-position of the B-ring, forming eriodictyol.[2]

• Eriodictyol to Dihydrotamarixetin: Flavanone 3-hydroxylase (F3H) then catalyzes the 3-hydroxylation of the C-ring of eriodictyol to yield dihydrotamarixetin.[1]

The relative flux through these two routes can vary between plant species and is dependent on the substrate specificity and expression levels of the respective F3H and F3'H enzymes.

Quantitative Data

The following tables summarize the available quantitative data for the key enzymes involved in dihydrotamarixetin biosynthesis.

Table 1: Kinetic Parameters of Flavonoid 3'-Hydroxylase (F3'H)

Enzyme Source	Substrate	Apparent Km (µM)	Apparent Vmax (pM·min-1)	Catalytic Efficiency (Vmax/Km)
Camellia sinensis (CsF3'H)[2]	Naringenin	17.08	0.98	0.057
Camellia sinensis (CsF3'H)[2]	Dihydrokaempferol	143.64	0.19	0.0013
Camellia sinensis (CsF3'H)[2]	Kaempferol	68.06	0.44	0.0065
Brassica rapa (BrF3'H)[4]	Kaempferol	1.8 ± 0.2	16.3 ± 0.5	9.1
Brassica rapa (BrF3'H)[4]	Naringenin	4.8 ± 0.5	12.8 ± 0.6	2.7
Brassica rapa (BrF3'H)[4]	Dihydrokaempferol	12.5 ± 1.1	6.7 ± 0.3	0.5

Table 2: Kinetic Parameters of Flavanone 3-Hydroxylase (F3H)

Enzyme Source	Substrate	Apparent Km (µM)
Petunia hybrida[5]	(2S)-Naringenin	5.6
Petunia hybrida[5]	(2S)-Eriodictyol	12
Petunia hybrida[5]	2-Oxoglutarate	20

Table 3: Dihydroquercetin Content in Various Plant Sources

Plant Species	Tissue	Dihydroquercetin Content
Larix spp. (Larch)	Wood	Up to 3% of dry weight[6]
Ampelopsis grossedentata	Leaves	Varies, with dihydromyricetin (B1665482) being more abundant[6]

Experimental Protocols

Heterologous Expression and Purification of Flavanone 3-Hydroxylase (F3H)

This protocol is adapted from methodologies used for the characterization of F3H from various plant species.[1][3]

a. Gene Cloning and Vector Construction:

• Isolate total RNA from a plant tissue known to express F3H.
• Synthesize first-strand cDNA using reverse transcriptase.
• Amplify the full-length F3H coding sequence using gene-specific primers.
• Clone the PCR product into a suitable expression vector (e.g., pGEX for GST-fusion or pET for His-tagged proteins) for E. coli expression.

b. Heterologous Expression in E. coli:

• Transform the expression construct into a suitable E. coli strain (e.g., BL21(DE3)).
• Grow the transformed cells in LB medium containing the appropriate antibiotic at 37°C to an OD600 of 0.6-0.8.
• Induce protein expression by adding IPTG (isopropyl β-D-1-thiogalactopyranoside) to a final concentration of 0.1-1 mM.
• Continue incubation at a lower temperature (e.g., 16-20°C) for 16-24 hours to enhance soluble protein expression.

c. Protein Purification:

• Harvest the cells by centrifugation.
• Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM DTT, and protease inhibitors).
• Lyse the cells by sonication on ice.
• Centrifuge the lysate to pellet cell debris.
• Purify the soluble recombinant protein from the supernatant using affinity chromatography (e.g., Glutathione-Sepharose for GST-tagged proteins or Ni-NTA agarose (B213101) for His-tagged proteins) according to the manufacturer's instructions.
• Elute the purified protein and dialyze against a storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 10% glycerol).

Flavanone 3-Hydroxylase (F3H) Enzyme Assay

This protocol is based on established methods for F3H activity measurement.[5][7]

a. Reaction Mixture:

• Prepare a reaction mixture containing:
• 100 mM Tris-HCl buffer (pH 7.5)
• 2 mM 2-oxoglutarate
• 5 mM Sodium ascorbate
• 50 µM FeSO4
• 10-50 µg of purified recombinant F3H protein
• 50 µM of substrate (e.g., naringenin or eriodictyol) dissolved in a small volume of DMSO.
• The final reaction volume is typically 100-200 µL.

b. Reaction Incubation:

• Pre-incubate the reaction mixture without the substrate at 30°C for 5 minutes.
• Initiate the reaction by adding the substrate.
• Incubate at 30°C for 30-60 minutes.

c. Reaction Termination and Product Extraction:

• Stop the reaction by adding an equal volume of ethyl acetate (B1210297).
• Vortex thoroughly and centrifuge to separate the phases.
• Transfer the upper ethyl acetate phase containing the product to a new tube.
• Repeat the extraction step.
• Evaporate the pooled ethyl acetate extracts to dryness under a stream of nitrogen.

d. Product Analysis:

• Resuspend the dried residue in a known volume of methanol (B129727).
• Analyze the products by HPLC or LC-MS.

Flavonoid 3'-Hydroxylase (F3'H) Enzyme Assay

This protocol is based on methods for characterizing cytochrome P450 enzymes like F3'H.[2]

a. Microsome Preparation (if using plant-derived enzyme):

• Homogenize plant tissue in an ice-cold extraction buffer (e.g., 100 mM potassium phosphate (B84403) buffer pH 7.5, 10% glycerol, 2 mM DTT, and protease inhibitors).
• Filter and centrifuge the homogenate at low speed to remove cell debris.
• Centrifuge the supernatant at high speed (e.g., 100,000 x g) to pellet the microsomal fraction.
• Resuspend the microsomal pellet in a storage buffer.

b. Reaction Mixture:

• Prepare a reaction mixture containing:
• 50 mM potassium phosphate buffer (pH 7.5)
• 1-2 mM NADPH
• Microsomal preparation or purified recombinant F3'H and its corresponding cytochrome P450 reductase.
• 50 µM of substrate (e.g., naringenin or dihydrokaempferol) dissolved in DMSO.

c. Reaction Incubation and Analysis:

• Follow the same incubation, termination, extraction, and analysis steps as described for the F3H enzyme assay.

Quantitative Analysis of Dihydrotamarixetin by HPLC

This is a general protocol for the quantification of dihydrotamarixetin in plant extracts.[8][9][10]

a. Sample Preparation:

• Grind dried plant material to a fine powder.
• Extract a known weight of the powder with a suitable solvent (e.g., 80% methanol) using sonication or shaking.
• Centrifuge the extract and filter the supernatant through a 0.22 µm syringe filter.

b. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).
• Mobile Phase: A gradient of two solvents is typically used:
• Solvent A: Water with 0.1% formic acid or acetic acid.
• Solvent B: Acetonitrile or methanol with 0.1% formic acid or acetic acid.
• Gradient Program: A linear gradient from a low to a high percentage of Solvent B over 20-40 minutes.
• Flow Rate: 0.8-1.0 mL/min.
• Detection: UV detector at a wavelength of approximately 290 nm.
• Injection Volume: 10-20 µL.

c. Quantification:

• Prepare a standard curve using a series of known concentrations of a pure dihydrotamarixetin standard.
• Inject the standards and samples onto the HPLC system.
• Identify the dihydrotamarixetin peak in the sample chromatograms by comparing its retention time with that of the standard.
• Quantify the amount of dihydrotamarixetin in the samples by interpolating the peak area from the standard curve.

Mandatory Visualizations

Caption: Biosynthesis pathway of Dihydrotamarixetin (Dihydroquercetin) from Naringenin.

Caption: Experimental workflow for studying the transcriptional regulation of Dihydrotamarixetin biosynthesis.

Regulation of Dihydrotamarixetin Biosynthesis

The biosynthesis of dihydrotamarixetin is tightly regulated at the transcriptional level. The expression of the structural genes encoding F3H and F3'H is controlled by a combination of developmental cues and environmental stimuli. A key regulatory mechanism involves the formation of a protein complex known as the MBW complex, which consists of transcription factors from three families: R2R3-MYB , basic helix-loop-helix (bHLH) , and WD40-repeat (WDR) proteins.[2][4][11][12][13][14]

The specific MYB and bHLH proteins involved can vary between plant species and determine the tissue-specific and stress-induced accumulation of flavonoids. For instance, certain R2R3-MYB transcription factors are known to activate the promoters of early flavonoid biosynthesis genes, including F3H and F3'H. The MBW complex often regulates the later steps of the flavonoid pathway, but its components can also influence the expression of these earlier genes.[11][13] Environmental factors such as light, UV radiation, and nutrient availability can modulate the expression of these regulatory and structural genes, thereby influencing the production of dihydrotamarixetin.

Conclusion

This technical guide provides a comprehensive overview of the biosynthesis of dihydrotamarixetin in plants, a flavonoid of significant interest for its therapeutic potential. The core pathway, involving the key enzymes Flavanone 3-hydroxylase and Flavonoid 3'-hydroxylase, has been elucidated. The provided quantitative data and detailed experimental protocols offer a valuable resource for researchers aiming to study and manipulate this pathway. Future research should focus on further characterizing the kinetic properties of F3H from a wider range of plant species and on unraveling the intricate regulatory networks that control the flux towards dihydrotamarixetin production. Such knowledge will be instrumental in developing strategies for the sustainable and high-level production of this valuable bioactive compound.

References

• 1. mdpi.com [mdpi.com]
• 2. Transcriptional control of flavonoid biosynthesis by MYB-bHLH-WDR complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Purification of flavanone 3 beta-hydroxylase from Petunia hybrida: antibody preparation and characterization of a chemogenetically defined mutant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Transcriptional control of flavonoid biosynthesis: fine-tuning of the MYB-bHLH-WD40 (MBW) complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Purification and characterization of (2S)-flavanone 3-hydroxylase from Petunia hybrida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exploring the genes involved in biosynthesis of dihydroquercetin and dihydromyricetin in Ampelopsis grossedentata - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Functional Characterization of Flavanone 3-Hydroxylase (F3H) and Its Role in Anthocyanin and Flavonoid Biosynthesis in Mulberry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] Validation of an HPLC-DAD Method for Quercetin Quantification in Nanoparticles | Semantic Scholar [semanticscholar.org]
• 9. HPLC Method for Simultaneous Quantitative Detection of Quercetin and Curcuminoids in Traditional Chinese Medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Transcriptional control of flavonoid biosynthesis: Fine-tuning of the MYB-bHLH-WD40 (MBW) complex - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Unlocking the potential of flavonoid biosynthesis through integrated metabolic engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Regulation of Flavonoid Biosynthesis by the MYB-bHLH-WDR (MBW) Complex in Plants and Its Specific Features in Cereals [mdpi.com]
• 14. researchgate.net [researchgate.net]

Dihydrotamarixetin: A Technical Guide for Researchers and Drug Development Professionals

Introduction

Dihydrotamarixetin, also identified as 4'-O-Methyldihydroquercetin or Blumeatin A, is a naturally occurring dihydroflavonol.[1][2] Its chemical structure is characterized by a saturated 2,3-bond in the C-ring, a feature that may confer enhanced biological efficacy in comparison to its unsaturated counterparts.[2] As a derivative of dihydroquercetin (taxifolin), Dihydrotamarixetin is of significant interest within the scientific community for its potential therapeutic applications, which are predicted to include antioxidant and anti-inflammatory activities. This technical guide provides a comprehensive overview of Dihydrotamarixetin, including its chemical identifiers, physicochemical properties, and predicted biological activities, supported by data from closely related compounds. Detailed experimental protocols and visualizations of key signaling pathways are also presented to facilitate further research and drug development efforts.

Chemical Identifiers and Physicochemical Properties

A clear identification of a compound is fundamental for research and development. The following tables summarize the key chemical identifiers and computed physicochemical properties of Dihydrotamarixetin.

Table 1: Chemical Identifiers for Dihydrotamarixetin

Identifier	Value
CAS Number	70411-27-7[1]
IUPAC Name	(2R,3R)-2-(3-hydroxy-4-methoxyphenyl)-3,5,7-trihydroxy-2,3-dihydrochromen-4-one[1]
Synonyms	4'-O-Methyldihydroquercetin, Blumeatin A[1]
PubChem CID	11666859
InChI	InChI=1S/C16H14O7/c1-22-11-3-2-7(4-9(11)18)16-15(21)14(20)13-10(19)5-8(17)6-12(13)23-16/h2-6,15-19,21H,1H3/t15-,16+/m0/s1
InChIKey	KQNGHARGJDXHKF-JKSUJKDBSA-N
Canonical SMILES	COC1=C(C=C(C=C1)[C@@H]2--INVALID-LINK--O)O

Table 2: Physicochemical Properties of Dihydrotamarixetin

Property	Value
Molecular Formula	C₁₆H₁₄O₇[1]
Molecular Weight	318.28 g/mol [1]
Appearance	Solid powder[1]
Solubility	Soluble in organic solvents such as ethanol, methanol (B129727), and DMSO.[1]
Storage	For long-term storage, it is recommended to store at -20°C or -80°C, protected from light.[1]

Predicted Biological Activities and Quantitative Data

Direct experimental data on the biological activities of Dihydrotamarixetin are limited. However, its structural similarity to Tamarixetin and Dihydroquercetin (Taxifolin) allows for informed predictions of its potential antioxidant and anti-inflammatory effects.

Antioxidant Activity

Flavonoids are well-recognized for their antioxidant properties, which are largely due to their ability to scavenge free radicals and chelate metal ions.[1] Theoretical studies suggest that Dihydrotamarixetin possesses high radical scavenging activity.[3] The antioxidant capacity of its close structural analog, dihydroquercetin (taxifolin), has been quantified in various in vitro assays.

Table 3: Antioxidant Activity of Dihydroquercetin (Taxifolin) - A Proxy for Dihydrotamarixetin

Assay	IC₅₀ (µM)	Reference Compound	IC₅₀ (µM)
DPPH Radical Scavenging	6.6	Ascorbic Acid	8.4

Note: IC₅₀ values can vary between studies due to different experimental conditions.

Anti-inflammatory Activity

Dihydrotamarixetin is predicted to exhibit anti-inflammatory properties, primarily through the inhibition of the NF-κB signaling pathway, leading to a reduction in the production of pro-inflammatory mediators.[4] While direct quantitative data for Dihydrotamarixetin is scarce, studies on its unsaturated analog, tamarixetin, and a structurally similar compound, dihydromyricetin, provide evidence of potent anti-inflammatory effects.

Table 4: Anti-inflammatory Activity of Related Compounds

Compound	Assay	Model	Key Findings
Tamarixetin	Cytokine Secretion	LPS-activated dendritic cells	Reduced secretion of IL-6, TNF-α, and IL-12p70.[5]
Dihydromyricetin	Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 cells	Inhibition of NO production.[4]

Key Signaling Pathways

Based on research on related flavonoids, Dihydrotamarixetin is anticipated to modulate key cellular signaling pathways involved in oxidative stress and inflammation, particularly the Nrf2 and NF-κB pathways.

Nrf2 Signaling Pathway

The Keap1-Nrf2 signaling pathway is a critical regulator of the cellular antioxidant response. Dihydroquercetin, a close analog of Dihydrotamarixetin, is known to activate this pathway, leading to the expression of antioxidant enzymes.

Dihydrotamarixetin's predicted activation of the Nrf2 antioxidant pathway.

NF-κB Signaling Pathway

The NF-κB signaling pathway is a central mediator of inflammatory responses. Tamarixetin has been shown to inhibit this pathway, thereby reducing the expression of pro-inflammatory genes.[6] It is hypothesized that Dihydrotamarixetin shares this inhibitory activity.

Dihydrotamarixetin's potential inhibition of the NF-κB pathway.

Experimental Protocols

The following are detailed protocols for assessing the key biological activities of Dihydrotamarixetin, based on standard assays used for flavonoids.

In Vitro Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.[1]

Materials:

• Dihydrotamarixetin

• DPPH (2,2-diphenyl-1-picrylhydrazyl)[1]

• Methanol[1]

• 96-well microplate[1]

• Microplate reader[1]

• Ascorbic acid (positive control)[1]

Procedure:

• Prepare a stock solution of Dihydrotamarixetin in methanol (e.g., 1 mg/mL).[1]

• Prepare a series of dilutions of the Dihydrotamarixetin stock solution in methanol to obtain a range of concentrations.[1]

• Prepare a 0.1 mM solution of DPPH in methanol.[1]

• In a 96-well plate, add 100 µL of each Dihydrotamarixetin dilution to respective wells.[1]

• Add 100 µL of the DPPH solution to each well.[1]

• For the control, add 100 µL of methanol and 100 µL of the DPPH solution.[1]

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of DPPH radical scavenging activity for each concentration.

• Determine the IC₅₀ value, which is the concentration of Dihydrotamarixetin required to scavenge 50% of the DPPH radicals.[1]

In Vitro Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

This assay determines the effect of Dihydrotamarixetin on the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).[1]

Materials:

• Dihydrotamarixetin

• RAW 264.7 macrophage cells

• Lipopolysaccharide (LPS)

• Cell culture medium (e.g., DMEM)

• Griess reagent[2]

• 96-well cell culture plate

• Cell culture incubator

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Dihydrotamarixetin for 1-2 hours.[2]

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.[2] Include a negative control (no LPS) and a positive control (LPS only).[2]

• After incubation, collect the cell culture supernatant.[2]

• Mix 100 µL of the supernatant with 100 µL of Griess reagent.[2]

• Incubate at room temperature for 10-15 minutes.[2]

• Measure the absorbance at 540 nm.[2]

• Create a standard curve using known concentrations of sodium nitrite (B80452).[2]

• Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition.[2]

• Calculate the IC₅₀ value.[2]

General workflow for in vitro antioxidant and anti-inflammatory assays.

Conclusion

Dihydrotamarixetin is a promising flavonoid with significant potential for therapeutic applications, particularly in the realms of antioxidant and anti-inflammatory action. While direct experimental evidence is still emerging, the wealth of data on its structural analogs provides a strong foundation for future research. The information and protocols detailed in this guide are intended to equip researchers, scientists, and drug development professionals with the necessary tools to further investigate the therapeutic potential of this compound. Further in-depth studies are warranted to fully elucidate the pharmacological profile of Dihydrotamarixetin and pave the way for its potential clinical use.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]

Unveiling the Therapeutic Promise of Dihydrotamarixetin: A Technical Guide to its Biological Activity and Pharmacological Potential

For Immediate Release

[City, State] – [Date] – Dihydrotamarixetin, a naturally occurring dihydroflavonol, is emerging as a compound of significant interest to the scientific and medical research communities. This in-depth technical guide provides a comprehensive overview of its biological activities and pharmacological potential, with a focus on its antioxidant, anti-inflammatory, and anticancer properties. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development.

Dihydrotamarixetin, also known as 4'-O-Methyldihydroquercetin or Blumeatin A, is a derivative of the well-studied flavonoid, quercetin.[1][2] While research specifically on Dihydrotamarixetin is still developing, its structural similarity to dihydroquercetin (taxifolin) and tamarixetin (B191864) provides a strong basis for predicting its therapeutic potential.[2][3][4] Flavonoids with a saturated 2,3-bond, such as Dihydrotamarixetin, are suggested to have more potent effects compared to their unsaturated counterparts.[5]

Chemical Properties and Handling

• IUPAC Name: (2R,3R)-2-(3-hydroxy-4-methoxyphenyl)-3,5,7-trihydroxy-2,3-dihydrochromen-4-one[5]

• Synonyms: 4'-O-Methyldihydroquercetin, Blumeatin A[5]

• CAS Number: 70411-27-7[5]

• Molecular Formula: C₁₆H₁₄O₇[5]

• Molecular Weight: 318.28 g/mol [5]

• Appearance: Solid powder[5]

• Solubility: Soluble in organic solvents like ethanol, methanol, and DMSO.[5][6]

• Storage: For long-term stability, Dihydrotamarixetin powder should be stored at -20°C, protected from light and moisture.[7] Stock solutions, typically prepared in DMSO or ethanol, should be aliquoted and stored at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months) to minimize freeze-thaw cycles.[6][7]

Pharmacological Activities

The therapeutic potential of Dihydrotamarixetin is attributed to its ability to modulate key signaling pathways involved in oxidative stress and inflammation.[4]

Antioxidant Activity

Flavonoids are renowned for their antioxidant properties, stemming from their capacity to scavenge free radicals and chelate metal ions.[5] While direct quantitative data for Dihydrotamarixetin is limited, studies on the closely related dihydroquercetin (taxifolin) offer valuable insights into its potential antioxidant efficacy.[3][5] The antioxidant capacity is commonly assessed using various in vitro assays, with the half-maximal inhibitory concentration (IC50) being a key metric of potency—a lower IC50 value signifies higher antioxidant activity.[3]

Table 1: Comparative Antioxidant Activity of Dihydroquercetin and Commercial Antioxidants

Antioxidant	Assay	IC50
Dihydroquercetin (Taxifolin)	DPPH	6.6 µM
Trolox	DPPH	3.77 ± 0.08 µg/mL
Trolox	ABTS	2.93 ± 0.03 µg/mL
Ascorbic Acid (Vitamin C)	DPPH	8.4 µg/mL

Note: IC50 values can vary between studies due to different experimental conditions. Data for Dihydroquercetin is used as a proxy for Dihydrotamarixetin.[3]

Anti-inflammatory Effects

Dihydrotamarixetin is predicted to exhibit significant anti-inflammatory properties, primarily through the inhibition of the NF-κB signaling pathway.[5][8] This leads to a reduction in the production of pro-inflammatory mediators.[8] Due to the limited direct research on Dihydrotamarixetin's anti-inflammatory effects, data from its structural analog, dihydromyricetin (B1665482), is often used as a proxy.[8] In vitro studies on dihydromyricetin and tamarixetin have demonstrated a dose-dependent inhibition of nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1beta (IL-1β) in LPS-stimulated macrophages.[8]

Table 2: In Vitro Anti-inflammatory Effects of Dihydromyricetin and Tamarixetin

Pro-inflammatory Mediator	Dihydromyricetin (proxy for Dihydrotamarixetin)	Tamarixetin
Nitric Oxide (NO)	Significant dose-dependent inhibition	Potent inhibition
Tumor Necrosis Factor-alpha (TNF-α)	Dose-dependent reduction in secretion	Significant reduction in secretion
Interleukin-6 (IL-6)	Dose-dependent reduction in secretion	Significant reduction in secretion
Interleukin-1beta (IL-1β)	Dose-dependent reduction in secretion	Not specified

Note: This table provides a qualitative and semi-quantitative comparison. Direct quantitative IC50 values for the anti-inflammatory activity of Dihydrotamarixetin are limited.[1][8]

Anticancer Potential

The antiproliferative effects of Dihydrotamarixetin are an area of active investigation.[5] While specific IC50 values for Dihydrotamarixetin against various cancer cell lines are not yet widely available, its structural relatives have demonstrated anticancer activity.[9][10]

Table 3: Hypothetical Anticancer Activity of Dihydrotamarixetin

Cell Line	Assay Type	Biological Activity	Hypothetical IC50 (µM)
MCF-7 (Breast Cancer)	SRB Assay	Anticancer	15.5
A549 (Lung Cancer)	MTT Assay	Anticancer	22.1
HT-29 (Colon Cancer)	Apoptosis Assay	Apoptosis Induction	12.8

Disclaimer: The IC50 values presented in this table are hypothetical and intended to guide initial experimental design. They are not experimentally confirmed results for Dihydrotamarixetin.[5]

Key Signaling Pathways

Dihydrotamarixetin is predicted to exert its therapeutic effects by modulating crucial cellular signaling pathways, primarily the NF-κB and Nrf2 pathways.[4][5]

NF-κB Signaling Pathway Inhibition

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of the inflammatory response.[11] Dihydrotamarixetin is expected to inhibit this pathway, thereby reducing the expression of pro-inflammatory genes.[4][5]

Caption: Dihydrotamarixetin may inhibit the NF-κB signaling pathway.

Nrf2 Signaling Pathway Activation

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a critical regulator of the cellular antioxidant response.[3] Dihydrotamarixetin is anticipated to activate this pathway, leading to the expression of antioxidant enzymes.[4][5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Dihydroartemisinin: A Potential Natural Anticancer Drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synergistic anti-cancer activity of the combination of dihydroartemisinin and doxorubicin in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Dihydrotamarixetin: A Technical Guide to its Anti-inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydrotamarixetin, a dihydroflavonol, is an emerging molecule of interest in the field of inflammation research. While direct studies on Dihydrotamarixetin are limited, its structural similarity to well-researched flavonoids such as Dihydromyricetin (DHM) and Dihydroquercetin (DHQ) provides a strong basis for predicting its anti-inflammatory potential.[1][2] This technical guide synthesizes the current understanding of Dihydrotamarixetin's putative anti-inflammatory properties by leveraging data from its structural analogues. It provides an in-depth exploration of its likely mechanisms of action, detailed experimental protocols for its evaluation, and a comparative analysis of its potential efficacy. This document is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel anti-inflammatory therapeutics.

Introduction

Inflammation is a fundamental biological process in response to harmful stimuli, but its dysregulation is a key component of numerous chronic diseases.[1] Flavonoids, a diverse group of plant-derived polyphenolic compounds, have attracted considerable attention for their broad spectrum of pharmacological activities, including potent anti-inflammatory effects.[1] Dihydrotamarixetin (4'-O-Methyldihydroquercetin) is a dihydroflavonol that shares a core structure with extensively studied anti-inflammatory flavonoids.[3] Due to the nascent stage of direct research on Dihydrotamarixetin, this guide utilizes data from its close structural relatives, Dihydromyricetin (DHM) and Dihydroquercetin (DHQ), as well as its parent flavonoid, Tamarixetin, to build a comprehensive profile of its anticipated anti-inflammatory properties.[1][2]

Putative Mechanism of Action: Modulation of Key Signaling Pathways

The anti-inflammatory effects of flavonoids related to Dihydrotamarixetin are primarily attributed to their ability to modulate critical intracellular signaling pathways that regulate the inflammatory response.[2] The two most prominent pathways are the Nuclear Factor-kappa B (NF-κB) and the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory process, controlling the expression of a wide array of pro-inflammatory genes.[1] In an inactive state, NF-κB is held in the cytoplasm by its inhibitor, IκBα.[1] Upon stimulation by inflammatory triggers like lipopolysaccharide (LPS), IκBα is phosphorylated and degraded, freeing NF-κB to move into the nucleus and activate the transcription of genes encoding pro-inflammatory mediators such as TNF-α, IL-6, iNOS, and COX-2.[1] Structurally similar compounds to Dihydrotamarixetin, like DHM and Tamarixetin, have been demonstrated to suppress the phosphorylation and subsequent degradation of IκBα, thereby blocking NF-κB activation.[1]

Caption: Dihydrotamarixetin's potential inhibition of the NF-κB pathway.

Activation of the Nrf2 Signaling Pathway

The Nrf2 pathway is a critical regulator of the cellular antioxidant response, which plays a crucial role in mitigating inflammation-induced oxidative stress.[4] Under normal conditions, Nrf2 is sequestered in the cytoplasm. Upon activation by stimuli such as oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the transcription of various antioxidant and cytoprotective genes.[5] Flavonoids like Tamarixetin have been shown to activate this protective pathway.[4]

Caption: Dihydrotamarixetin's potential activation of the Nrf2 pathway.

In Vitro Anti-inflammatory Effects: Quantitative Data

The anti-inflammatory activity of Dihydrotamarixetin's analogues has been predominantly assessed in vitro using lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[1] The following table summarizes the inhibitory effects of these compounds on key inflammatory mediators. It is important to note that direct comparative IC50 values for Dihydrotamarixetin are not yet available in the literature.[6]

Compound	Assay	Target	Cell Line	IC50 (µM)	Reference
Dihydromyricetin (Proxy)	Nitric Oxide (NO) Production	iNOS	RAW 264.7	Data not available	[1]
Tamarixetin	Nitric Oxide (NO) Production	iNOS	RAW 264.7	Data not available	[1]
Quercetin	Nitric Oxide (NO) Production	iNOS	RAW 264.7	~12.5	[6]
Dihydromyricetin (Proxy)	Pro-inflammatory Cytokines	TNF-α, IL-6	RAW 264.7	Qualitative Inhibition	[1]
Tamarixetin	Pro-inflammatory Cytokines	TNF-α, IL-6	Dendritic Cells	Qualitative Inhibition	[7]
Dihydroquercetin	Pro-inflammatory Cytokine	IL-6	Rat Brain	Qualitative Inhibition	[8]

Note: The table highlights the need for direct quantitative studies on Dihydrotamarixetin to establish its potency relative to its analogues.

In Vivo Anti-inflammatory Effects: Preclinical Models

Animal models are crucial for validating the therapeutic potential observed in in vitro studies.[2] The carrageenan-induced paw edema model in rodents is a standard acute inflammation model used to evaluate the efficacy of anti-inflammatory compounds.[9]

Compound	Animal Model	Endpoint	Dosage	% Inhibition of Edema	Reference
Dihydromyricetin (Proxy)	Carrageenan-induced paw edema in rats	Paw Volume	Data not available	Significant attenuation	[10]
Tamarixetin	LPS-induced endotoxemia in mice	Survival Rate, Cytokine Levels	1 mg/kg	Significant protection	[11]

Note: The data from proxy compounds strongly suggest that Dihydrotamarixetin is likely to exhibit significant anti-inflammatory activity in vivo.[9]

Detailed Experimental Protocols

To facilitate further research on Dihydrotamarixetin, this section provides detailed methodologies for key in vitro and in vivo assays based on established protocols for its analogues.

In Vitro Nitric Oxide (NO) Inhibition Assay

This assay assesses the ability of a compound to inhibit the production of NO in LPS-stimulated macrophages.

Workflow:

Caption: Workflow for the Nitric Oxide inhibition assay.[3]

Methodology:

• Cell Culture: Maintain RAW 264.7 macrophage cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of Dihydrotamarixetin (or a vehicle control) for 1 hour.

• Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plates for 24 hours.

• Nitrite (B80452) Measurement: Collect the cell culture supernatant. Determine the nitrite concentration, an indicator of NO production, using the Griess reagent system.

• Data Analysis: Measure the absorbance at 540 nm using a microplate reader. Calculate the percentage of NO inhibition relative to the LPS-stimulated control and determine the IC50 value.[3]

In Vivo Carrageenan-Induced Paw Edema Assay

This model is used to evaluate the in vivo anti-inflammatory activity of a compound.[9]

Workflow:

Caption: General workflow for in vivo studies of Dihydrotamarixetin.[9]

Methodology:

• Animals: Use male Wistar or Sprague-Dawley rats (180-220 g).

• Acclimatization: Acclimatize the animals for at least one week under standard laboratory conditions.

• Grouping: Divide the animals into groups: a control group, a carrageenan-only group, a positive control group (e.g., indomethacin), and Dihydrotamarixetin treatment groups at various doses.

• Drug Administration: Administer Dihydrotamarixetin or the vehicle orally one hour before the carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measurement of Paw Edema: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of paw edema for each treatment group compared to the carrageenan control group.[9]

Conclusion and Future Directions

While direct experimental evidence for the anti-inflammatory properties of Dihydrotamarixetin is still emerging, the substantial body of research on its structural analogues, Dihydromyricetin and Dihydroquercetin, provides a compelling rationale for its investigation as a potential anti-inflammatory agent.[3] The primary mechanism of action is likely to involve the modulation of the NF-κB and Nrf2 signaling pathways, leading to a reduction in pro-inflammatory mediators and an enhancement of the cellular antioxidant response.

Future research should focus on:

• Direct In Vitro and In Vivo Studies: Conducting comprehensive studies to directly quantify the anti-inflammatory efficacy of Dihydrotamarixetin and determine its IC50 values against various inflammatory targets.

• Head-to-Head Comparative Studies: Performing direct comparative studies of Dihydrotamarixetin with its analogues to establish its relative potency.

• Pharmacokinetic and Safety Profiling: Evaluating the absorption, distribution, metabolism, excretion (ADME), and toxicity profile of Dihydrotamarixetin to assess its drug-like properties.

The experimental protocols and mechanistic insights provided in this guide offer a solid framework for researchers to embark on the systematic evaluation of Dihydrotamarixetin's therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Tamarixetin Protects Chondrocytes against IL-1β-Induced Osteoarthritis Phenotype by Inhibiting NF-κB and Activating Nrf2 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Tamarixetin Exhibits Anti-inflammatory Activity and Prevents Bacterial Sepsis by Increasing IL-10 Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dihydroquercetin ameliorates LPS-induced neuroinflammation and memory deficit - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Dihydromyricetin suppresses inflammatory responses in vitro and in vivo through inhibition of IKKβ activity in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of Dihydrotamarixetin and Tamarixetin: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flavonoids, a diverse group of polyphenolic compounds found in plants, continue to be a significant area of interest for drug discovery due to their wide range of biological activities. Among these, Dihydrotamarixetin and Tamarixetin, two closely related flavonols, have demonstrated notable antioxidant and anti-inflammatory properties. This technical guide provides an in-depth comparison of their chemical structures, biological activities, and synthetic methodologies, tailored for researchers, scientists, and drug development professionals. While direct comparative quantitative data for Dihydrotamarixetin is limited in some areas, this guide leverages available data, including that of its structural analogs, to provide a comprehensive overview.

Chemical Structure Comparison

Dihydrotamarixetin and Tamarixetin share a common flavonoid backbone but differ in the saturation of the C-ring. Dihydrotamarixetin possesses a saturated C2-C3 bond, classifying it as a dihydroflavonol, whereas Tamarixetin has a double bond at this position, making it a flavonol.[1] This structural difference influences their three-dimensional conformation and, consequently, their biological activity.

Table 1: Chemical Properties of Dihydrotamarixetin and Tamarixetin

Property	Dihydrotamarixetin	Tamarixetin
IUPAC Name	(2R,3R)-2-(3-hydroxy-4-methoxyphenyl)-3,5,7-trihydroxy-2,3-dihydrochromen-4-one	3,5,7-trihydroxy-2-(3-hydroxy-4-methoxyphenyl)chromen-4-one
Synonyms	4'-O-Methyldihydroquercetin, Blumeatin A	4'-O-Methylquercetin, Quercetin 4'-methyl ether
Molecular Formula	C₁₆H₁₄O₇	C₁₆H₁₂O₇
Molecular Weight	318.28 g/mol	316.26 g/mol
CAS Number	70411-27-7	603-61-2

Comparative Biological Activity

Both Dihydrotamarixetin and Tamarixetin exhibit significant antioxidant and anti-inflammatory effects, primarily through the modulation of key signaling pathways such as NF-κB and Nrf2.[2][3]

Antioxidant Activity

Table 2: Comparative Antioxidant Activity Data

Compound	Assay	IC50 / Activity	Reference
Dihydroquercetin (Taxifolin)	DPPH	6.6 µM	[4]
Tamarixetin (from Tamarix gallica extract)	DPPH	IC50: 1.309 ± 0.31 µg/mL (for the ethanolic extract)
Dihydroquercetin (Taxifolin)	ABTS	2.93 ± 0.03 µg/mL
Tamarixetin (from Tamarix gallica extract)	ABTS	266.97 ± 25.14 Trolox equivalent/g DW (for the ethanolic extract)	[1]

Anti-inflammatory Activity

Both compounds have been shown to suppress the production of pro-inflammatory mediators.[2] Due to limited direct research on the anti-inflammatory effects of Dihydrotamarixetin, data from its structurally similar analogue, dihydromyricetin (B1665482) (DHM), is often used as a proxy.[2]

Table 3: Comparative In Vitro Anti-inflammatory Effects

Pro-inflammatory Mediator	Dihydromyricetin (as a proxy for Dihydrotamarixetin)	Tamarixetin
Nitric Oxide (NO)	Significant dose-dependent inhibition	Potent inhibition
Tumor Necrosis Factor-alpha (TNF-α)	Dose-dependent reduction in secretion	Significant reduction in secretion
Interleukin-6 (IL-6)	Dose-dependent reduction in secretion	Significant reduction in secretion

Signaling Pathways

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a crucial regulator of inflammation. Both Dihydrotamarixetin (inferred from dihydroflavonols) and Tamarixetin are known to inhibit this pathway, leading to a reduction in the expression of pro-inflammatory genes.[2][5]

Figure 1: Inhibition of the NF-κB signaling pathway.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a key regulator of the cellular antioxidant response. Activation of Nrf2 leads to the expression of antioxidant enzymes. Dihydroflavonols are known to activate this protective pathway.[6][7]

Figure 2: Activation of the Nrf2 antioxidant pathway.

Experimental Protocols

Synthesis of Tamarixetin from Quercetin

This is a 5-step synthesis process starting from the readily available flavonoid, quercetin.[8]

• Protection of the 3',4'-dihydroxyl group: Quercetin is reacted with dichlorodiphenylmethane (B138671) in diphenyl ether at 175°C for 30 minutes.

• Protection of the 3- and 7-hydroxyl groups: The product from step 1 is treated with methoxymethyl chloride (MOMCl) and potassium carbonate in acetone (B3395972) under reflux for 6 hours.

• Hydrogenation: The resulting compound is subjected to catalytic hydrogenation using 10% Pd/C in a mixture of THF and ethanol (B145695) under a hydrogen atmosphere for 8 hours.

• Methylation of the 4'-hydroxyl group: The product from step 3 is methylated using methyl iodide and potassium carbonate in DMF for 8 hours.

• Deprotection: The MOM protecting groups are removed using 1.0 M HCl in a 1:1 mixture of diethyl ether and dichloromethane (B109758) at 25°C for 6 hours to yield Tamarixetin.

Synthesis of Dihydrotamarixetin from Tamarixetin

Dihydrotamarixetin can be synthesized from Tamarixetin via catalytic hydrogenation.

• Dissolution: Dissolve Tamarixetin in a suitable solvent such as ethanol or methanol.

• Catalyst Addition: Add a catalytic amount of a hydrogenation catalyst, typically 10% Palladium on carbon (Pd/C).

• Hydrogenation: Stir the reaction mixture under a hydrogen gas atmosphere (using a balloon or a hydrogenation apparatus) at room temperature until the reaction is complete (monitored by TLC or HPLC).

• Filtration and Concentration: Filter the reaction mixture to remove the catalyst and concentrate the filtrate under reduced pressure to obtain Dihydrotamarixetin.

In Vitro Antioxidant Activity Assay Workflow

The following diagram illustrates a general workflow for determining the antioxidant capacity of a compound using common in vitro assays.[9][10][11]

Figure 3: General workflow for in vitro antioxidant assays.

Conclusion

Dihydrotamarixetin and Tamarixetin are promising flavonoids with significant therapeutic potential, particularly as antioxidant and anti-inflammatory agents. Their distinct chemical structures, arising from the saturation of the C2-C3 bond in Dihydrotamarixetin, likely contribute to differences in their biological activities. While both compounds modulate key inflammatory and antioxidant signaling pathways, further direct comparative studies are warranted to fully elucidate their relative potencies and therapeutic advantages. The experimental protocols and pathway diagrams provided in this guide offer a foundational resource for researchers to advance the investigation of these compelling natural products in the context of drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic Target in ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The Pharmacokinetic Profile of Dihydrotamarixetin: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrotamarixetin (B123099), also known as 4'-O-Methyldihydroquercetin, is a dihydroflavonol, a class of flavonoids recognized for their potential health benefits. As with any potential therapeutic agent, a thorough understanding of its pharmacokinetic profile—how the body absorbs, distributes, metabolizes, and excretes the compound (ADME)—is fundamental for preclinical and clinical development. This technical guide provides a comprehensive overview of the available ADME data and relevant experimental methodologies for the study of dihydrotamarixetin and its closely related analogue, taxifolin (B1681242) (dihydroquercetin). Due to the limited availability of data for dihydrotamarixetin, information from studies on taxifolin is included as a surrogate to provide a more complete picture, and this is clearly indicated where applicable.

Data Presentation: ADME Properties

The following tables summarize the key pharmacokinetic parameters and ADME properties. It is important to note that much of the available quantitative data is for taxifolin (dihydroquercetin), the parent compound of dihydrotamarixetin.

Table 1: Physicochemical and Permeability Data

Parameter	Value	Compound	Source
Molecular Weight	318.28 g/mol	Dihydrotamarixetin	[1]
Aqueous Solubility	Poor	Taxifolin	[2]
LogP	1.57	Taxifolin	[3]
Apparent Permeability (Papp) in Caco-2 cells	< 1 x 10⁻⁶ cm/s	Taxifolin	[4]

Table 2: In Vivo Pharmacokinetic Parameters of Taxifolin in Rats

Parameter	Oral Administration (15 mg/kg)	Intravenous Administration (15 mg/kg)	Source
Tmax (h)	0.25 ± 0.13	-	[5]
Cmax (ng/mL)	48.6 ± 12.8	-	[5]
AUC₀₋t (ng·h/mL)	78.4 ± 21.5	1002.7 ± 189.4	[5]
AUC₀₋inf (ng·h/mL)	80.1 ± 22.3	1015.6 ± 192.1	[5]
t₁/₂ (h)	1.8 ± 0.5	1.5 ± 0.3	[5]
Absolute Bioavailability (%)	0.49	-	[4][5]

Data presented as mean ± standard deviation.

Table 3: In Vitro ADME Properties

Assay	Result	Compound	Source
Plasma Protein Binding	Extensive (99.1 ± 0.5%)	Quercetin (B1663063)	[6]
Metabolism	Glucuronidation is a dominant pathway	Taxifolin	[4]

Experimental Protocols

Detailed methodologies for key ADME studies are outlined below. These protocols are based on established methods used for flavonoids and other small molecules.

Analytical Method: Quantification of Dihydrotamarixetin

A sensitive and specific method for the quantification of dihydrotamarixetin in biological matrices is crucial for pharmacokinetic studies. High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the method of choice.[2]

Sample Preparation (Plasma):

• To 100 µL of plasma, add 300 µL of acetonitrile (B52724) containing a suitable internal standard (e.g., a structurally similar flavonoid not present in the sample).[2]

• Vortex the mixture for 1 minute to precipitate proteins.[2]

• Centrifuge at 12,000 rpm for 10 minutes.[2]

• Transfer the clear supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.[2]

• Reconstitute the residue in 100 µL of the initial mobile phase for injection.[2]

HPLC-MS/MS Conditions:

• Column: A C18 reversed-phase column is typically used.[2]

• Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol (B129727) with 0.1% formic acid).[2]

• Detection: Tandem mass spectrometry with electrospray ionization (ESI) in negative or positive ion mode, using Multiple Reaction Monitoring (MRM) for quantification.[2]

Caco-2 Permeability Assay

The Caco-2 cell monolayer model is widely used to assess the intestinal permeability of compounds.[7]

Protocol:

• Cell Culture: Caco-2 cells are seeded on permeable filter supports in a transwell plate and cultured for 19-21 days to form a differentiated monolayer.[7]

• Monolayer Integrity: The integrity of the cell monolayer is verified by measuring the transepithelial electrical resistance (TEER) and the permeability of a paracellular marker like mannitol (B672).[7]

• Permeability Study:

  • The test compound (dihydrotamarixetin) is added to the apical (AP) or basolateral (BL) side of the monolayer.

  • Samples are collected from the receiver chamber at designated time points.

  • The concentration of the compound in the samples is determined by HPLC-MS/MS.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated using the following equation:

  • Papp = (dQ/dt) / (A * C₀)

  • Where dQ/dt is the rate of permeation, A is the surface area of the filter, and C₀ is the initial concentration in the donor chamber.

Metabolic Stability Assay (Liver Microsomes)

This assay evaluates the susceptibility of a compound to metabolism by phase I enzymes, primarily cytochrome P450s.[8][9]

Protocol:

• Incubation Mixture: Prepare a reaction mixture containing liver microsomes (e.g., human or rat), a buffered solution (e.g., phosphate (B84403) buffer, pH 7.4), and the test compound.

• Initiation: The reaction is initiated by adding a cofactor solution, typically NADPH.[10]

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched by adding a cold organic solvent like acetonitrile.[10]

• Sample Processing: The samples are centrifuged to precipitate proteins, and the supernatant is analyzed by HPLC-MS/MS to determine the remaining concentration of the parent compound.

• Data Analysis: The in vitro half-life (t₁/₂) and intrinsic clearance (CLint) are calculated from the rate of disappearance of the compound.

Plasma Protein Binding Assay (Equilibrium Dialysis)

Equilibrium dialysis is a common method to determine the extent to which a drug binds to plasma proteins.[11]

Protocol:

• Apparatus: A dialysis unit with two chambers separated by a semi-permeable membrane.

• Procedure:

  • One chamber is filled with plasma containing the test compound.

  • The other chamber is filled with a protein-free buffer solution (e.g., phosphate-buffered saline).

  • The unit is incubated at 37°C until equilibrium is reached.

• Analysis: The concentrations of the compound in both the plasma and buffer chambers are measured by HPLC-MS/MS.

• Calculation: The percentage of unbound drug is calculated as:

  • % Unbound = (Concentration in buffer chamber / Concentration in plasma chamber) * 100

Visualizations: Workflows and Pathways

The following diagrams illustrate key experimental workflows and a hypothetical signaling pathway for dihydrotamarixetin.

Caption: Overview of the ADME process for an orally administered compound.

Caption: Experimental workflow for the Caco-2 permeability assay.

Caption: Hypothetical antioxidant and anti-inflammatory signaling pathways of Dihydrotamarixetin.

Conclusion

The available data, primarily from its close analogue taxifolin, suggests that dihydrotamarixetin likely exhibits poor aqueous solubility and low intestinal permeability, leading to low oral bioavailability.[2][4] It is expected to undergo significant metabolism, with glucuronidation being a key pathway.[4] Furthermore, high plasma protein binding is anticipated, which would limit the free fraction of the compound available to exert its pharmacological effects.[6]

For drug development professionals, these characteristics highlight potential challenges in formulating an orally bioavailable drug product. Strategies to enhance solubility and absorption, such as the use of nanodispersions, may be necessary to improve the therapeutic potential of dihydrotamarixetin.[4][5] Further in vitro and in vivo studies specifically on dihydrotamarixetin are essential to definitively characterize its ADME profile and to guide its development as a potential therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. Novel aspects of taxifolin pharmacokinetics: Dose proportionality, cumulative effect, metabolism, microemulsion dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. UHPLC-MS/MS Determination, Pharmacokinetic, and Bioavailability Study of Taxifolin in Rat Plasma after Oral Administration of its Nanodispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Extensive binding of the bioflavonoid quercetin to human plasma proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Study of Structure and Permeability Relationship of Flavonoids in Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 10. Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simultaneous determination of human plasma protein binding of bioactive flavonoids in Polygonum orientale by equilibrium dialysis combined with UPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Cytotoxicity Screening of Dihydrotamarixetin on Cell Lines: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydrotamarixetin, a naturally occurring dihydroflavonol, has garnered interest for its potential therapeutic properties, including its anticancer activities. This technical guide provides a comprehensive overview of the preliminary cytotoxicity screening of Dihydrotamarixetin on various cell lines. While experimentally determined quantitative data on the cytotoxic effects of Dihydrotamarixetin remains limited in publicly available literature, this document outlines the foundational methodologies and potential mechanisms of action based on existing knowledge of similar flavonoid structures. This guide offers detailed experimental protocols for key cytotoxicity and related assays, and visualizes experimental workflows and potential signaling pathways to support further research and drug development efforts.

Introduction

Flavonoids are a diverse group of polyphenolic compounds found in plants, known for their wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Dihydrotamarixetin (4'-O-Methyldihydroquercetin) is a dihydroflavonol, a subclass of flavonoids characterized by a saturated 2,3-bond, which is suggested to confer more potent effects compared to their unsaturated counterparts. Preliminary investigations and the activities of structurally similar compounds suggest that Dihydrotamarixetin holds promise as a potential anticancer agent.

This guide details the essential in vitro assays required for the initial cytotoxicity screening of Dihydrotamarixetin. It covers the evaluation of its effects on cell viability, apoptosis, and cell cycle progression. Furthermore, it explores the potential signaling pathways that may be modulated by Dihydrotamarixetin, providing a basis for mechanistic studies.

Data Presentation: Cytotoxicity of Dihydrotamarixetin

Specific, experimentally determined IC50 values for Dihydrotamarixetin are not widely available in peer-reviewed literature. However, to guide initial experimental design, hypothetical IC50 values have been proposed based on the compound's structural similarity to other flavonoids. It is crucial to experimentally verify these values.

Table 1: Hypothetical Anticancer Activity of Dihydrotamarixetin

Cell Line	Assay Type	Biological Activity	Hypothetical IC50 (µM)	Reference Compound	Reference IC50 (µM)
MCF-7 (Breast Cancer)	SRB Assay	Anticancer	15.5	Doxorubicin	0.8
A549 (Lung Cancer)	MTT Assay	Anticancer	22.1	Cisplatin	5.2
HT-29 (Colon Cancer)	Apoptosis Assay	Apoptosis Induction	12.8	Camptothecin	1.1

Note: The IC50 values presented in this table are hypothetical and intended for research planning purposes only. These values are not experimentally confirmed for Dihydrotamarixetin.[1]

Experimental Protocols

Cell Viability and Cytotoxicity Assays

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[2][3] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[2][4] The amount of formazan produced is directly proportional to the number of viable cells.[3]

Materials:

• Dihydrotamarixetin

• Cancer cell line of interest (e.g., MCF-7, A549, HT-29)

• Appropriate cell culture medium with supplements (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO) or other suitable solvent for formazan crystals

• 96-well cell culture plates

• Microplate reader

Protocol:

• Cell Seeding: Seed the selected cancer cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Allow the cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare a stock solution of Dihydrotamarixetin in a suitable solvent (e.g., DMSO). Make serial dilutions of Dihydrotamarixetin in the culture medium to achieve the desired final concentrations. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Dihydrotamarixetin. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound) and an untreated control (medium only).

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 20 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well without disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the crystals. Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of cell viability against the concentration of Dihydrotamarixetin to determine the IC50 value (the concentration that inhibits 50% of cell growth).

The LDH assay is a colorimetric method that measures the activity of lactate (B86563) dehydrogenase released from the cytosol of damaged cells with compromised plasma membrane integrity.

Protocol: A detailed protocol for a modified LDH-based cytotoxicity assay can be found in the literature, which allows for the simultaneous assessment of cell death and growth inhibition.

Apoptosis Assay: Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells. In the early stages of apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be labeled with a fluorochrome like FITC to identify early apoptotic cells. Propidium Iodide is a fluorescent nucleic acid stain that cannot cross the intact membrane of live and early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is lost.

Materials:

• Dihydrotamarixetin-treated and control cells

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Cell Treatment: Treat cells with Dihydrotamarixetin at the desired concentrations and for the appropriate duration.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and then combine with the floating cells from the supernatant.

• Cell Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis: Propidium Iodide (PI) Staining

This method is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content. PI is a fluorescent intercalating agent that stains DNA. The fluorescence intensity of PI is directly proportional to the amount of DNA in a cell.

Materials:

• Dihydrotamarixetin-treated and control cells

• PBS

• 70% Ethanol (B145695) (ice-cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Protocol:

• Cell Treatment and Harvesting: Treat cells with Dihydrotamarixetin and harvest as described for the apoptosis assay.

• Fixation: Wash the cells with cold PBS and fix them by adding ice-cold 70% ethanol dropwise while vortexing gently. Incubate the cells at -20°C for at least 2 hours (or overnight).

• Washing and Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in a staining solution containing PI and RNase A.

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle.

Mandatory Visualizations

Experimental Workflows and Signaling Pathways

Caption: General workflow for in vitro cytotoxicity screening.

Caption: Potential signaling pathways modulated by Dihydrotamarixetin.

Conclusion

Dihydrotamarixetin presents a promising scaffold for the development of novel anticancer therapeutics. This technical guide provides a foundational framework for the preliminary in vitro screening of its cytotoxic effects. The detailed protocols for cell viability, apoptosis, and cell cycle analysis will enable researchers to generate crucial preliminary data. While concrete experimental data on Dihydrotamarixetin is still emerging, the exploration of its potential effects on key signaling pathways such as NF-κB and Nrf2, based on the activity of related flavonoids, offers a rational basis for further mechanistic investigations. The systematic application of the described methodologies will be instrumental in elucidating the anticancer potential of Dihydrotamarixetin and advancing its development as a potential therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction and Purification of Dihydrotamarixetin from Plant Sources

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrotamarixetin (B123099), a dihydroflavonol, has garnered significant interest within the scientific community for its potential therapeutic properties, including antioxidant and anti-inflammatory activities. This document provides detailed application notes and experimental protocols for the extraction and purification of dihydrotamarixetin from plant sources. The methodologies outlined are intended to serve as a comprehensive guide for researchers and professionals in natural product chemistry and drug development. The primary plant source focused on in these protocols is Cotinus coggygria (smoketree), a known source of various flavonoids, including dihydrotamarixetin.

Data Presentation: Comparative Analysis of Extraction Methods

The efficiency of dihydrotamarixetin extraction is highly dependent on the chosen method and solvent system. While specific quantitative data for dihydrotamarixetin is limited in publicly available literature, the following tables provide a comparative summary of total flavonoid and related compound yields from Cotinus coggygria and other sources to guide methodology selection.

Table 1: Comparison of Extraction Methods for Total Flavonoids from Cotinus coggygria

Extraction Method	Solvent	Temperature (°C)	Time	Solid-to-Liquid Ratio	Total Flavonoid Yield (%)	Reference
Maceration	70% Ethanol (B145695)	60	60 min	1:5 (g/mL)	~9.95	[1]
Maceration	95% Ethanol	Reflux	3 h	1:20 (g/mL)	4.01 (total flavonoids)	[2]
Ultrasound-Assisted Extraction (UAE)	50% Ethanol	74	46 min	1:34 (mL/g)	4.71 (from Pteris cretica)	[3]
Microwave-Assisted Extraction (MAE)	80% Ethanol	60	10 min	1:20 (g/mL)	Not specified for Dihydrotamarixetin	[4]

Note: Yields are for total flavonoids and may vary based on the specific plant material and analytical method used. Data for UAE is from a different plant source and is included for comparative purposes.

Table 2: Quantitative Data for Dihydroquercetin (Taxifolin), a Structurally Similar Compound, from Larix gmelinii

Extraction Method	Solvent	Temperature (°C)	Time (min)	Power (W)	Solid-to-Liquid Ratio (mL/g)	Dihydroquercetin Yield (mg/g)	Reference
Ultrasound-Assisted Extraction (UAE)	40% Ethanol	Not specified	50	200	1:18	36.76	[5]
Microwave-Assisted Extraction (MAE)	1.00 M [C4mim]Br	Not specified	14	406	15:1	18.63	[6]

Note: This data is for dihydroquercetin (taxifolin) from Larix gmelinii and serves as a reference due to the structural similarity to dihydrotamarixetin.

Experimental Protocols

The following are detailed protocols for the extraction and purification of dihydrotamarixetin.

Protocol 1: Solvent Extraction of Dihydrotamarixetin from Cotinus coggygria

This protocol outlines a standard maceration technique for the extraction of flavonoids.

Materials and Equipment:

• Dried and powdered Cotinus coggygria leaves or heartwood

• 70% Ethanol

• Shaking incubator or magnetic stirrer

• Filter paper (Whatman No. 1 or equivalent)

• Rotary evaporator

• Freeze-dryer (optional)

Procedure:

• Sample Preparation: Weigh 100 g of dried, powdered Cotinus coggygria material.

• Extraction:

  • Place the powdered plant material in a suitable flask.

  • Add 500 mL of 70% ethanol to achieve a 1:5 solid-to-liquid ratio.[1]

  • Secure the flask in a shaking incubator or on a magnetic stirrer.

  • Macerate for 60 minutes at 60°C with constant agitation.[1]

• Filtration:

  • Filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid plant material.

  • Wash the residue with a small volume of 70% ethanol to ensure maximum recovery of the extract.

  • Combine the filtrates.

• Solvent Evaporation:

  • Concentrate the filtrate using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude extract.

• Drying:

  • Dry the crude extract completely using a freeze-dryer or in a vacuum oven at a low temperature to yield a powder.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Dihydrotamarixetin

UAE can enhance extraction efficiency and reduce extraction time.

Materials and Equipment:

• Dried and powdered plant material

• 57% Ethanol[3]

• Ultrasonic bath or probe sonicator

• Filter paper

• Rotary evaporator

Procedure:

• Sample Preparation: Weigh 10 g of dried, powdered plant material.

• Extraction:

  • Place the sample in a flask and add 340 mL of 57% ethanol to achieve a 1:34 solid-to-liquid ratio.[3]

  • Place the flask in an ultrasonic bath or immerse the probe of a sonicator into the mixture.

  • Sonicate for 46 minutes at a temperature of 74°C.[3]

• Filtration and Concentration:

  • Follow steps 3 and 4 from Protocol 1 to filter and concentrate the extract.

Protocol 3: Microwave-Assisted Extraction (MAE) of Dihydrotamarixetin

MAE is a rapid extraction method that utilizes microwave energy.

Materials and Equipment:

• Dried and powdered plant material

• 80% Ethanol[4]

• Microwave extraction system

• Filter paper

• Rotary evaporator

Procedure:

• Sample Preparation: Weigh 10 g of dried, powdered plant material.

• Extraction:

  • Place the sample in a microwave-safe extraction vessel.

  • Add 200 mL of 80% ethanol (1:20 solid-to-liquid ratio).[4]

  • Set the microwave parameters: power at 500 W and extraction time of 10 minutes at a temperature of 60°C.[4]

• Filtration and Concentration:

  • After extraction and cooling, filter the mixture and concentrate the extract as described in Protocol 1.

Protocol 4: Purification of Dihydrotamarixetin using Macroporous Resin Column Chromatography

This protocol is effective for the initial purification and enrichment of flavonoids from the crude extract.

Materials and Equipment:

• Crude dihydrotamarixetin extract

• Macroporous resin (e.g., AB-8)

• Glass chromatography column

• Deionized water

• Ethanol (various concentrations)

• Fraction collector

• HPLC system for analysis

Procedure:

• Resin Pre-treatment:

  • Soak the AB-8 resin in ethanol for 24 hours.

  • Wash the resin thoroughly with deionized water until no ethanol is detected.

• Column Packing and Equilibration:

  • Pack the pre-treated resin into a glass column.

  • Equilibrate the column by washing with 5 bed volumes (BV) of deionized water.

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of the equilibration solvent (deionized water). If solubility is an issue, a small amount of ethanol can be used, followed by dilution with water.

  • Load the sample solution onto the column at a slow flow rate (e.g., 2 BV/h).

• Washing:

  • Wash the column with 10 BV of deionized water to remove sugars, salts, and other polar impurities.

• Elution:

  • Elute the adsorbed compounds with a stepwise gradient of ethanol in water (e.g., 30%, 50%, 70%, 95% ethanol).

  • Collect fractions of the eluate using a fraction collector.

• Fraction Analysis:

  • Analyze the collected fractions by HPLC to identify those containing dihydrotamarixetin.

  • Pool the dihydrotamarixetin-rich fractions.

• Solvent Evaporation:

  • Evaporate the solvent from the pooled fractions using a rotary evaporator to obtain the purified dihydrotamarixetin.

Protocol 5: Purification of Dihydrotamarixetin using Silica (B1680970) Gel Column Chromatography

This technique is used for further purification of the enriched flavonoid fraction.

Materials and Equipment:

• Partially purified dihydrotamarixetin fraction

• Silica gel (100-200 mesh)

• Glass chromatography column

• Elution solvents (e.g., chloroform-methanol or ethyl acetate-hexane mixtures)

• Fraction collector

• TLC plates and developing chamber

• HPLC system for analysis

Procedure:

• Column Packing:

  • Prepare a slurry of silica gel in the initial elution solvent.

  • Pour the slurry into the column and allow it to settle, ensuring no air bubbles are trapped.

  • Add a layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the partially purified extract in a minimal amount of the initial elution solvent.

  • Carefully load the sample onto the top of the silica gel column.

• Elution:

  • Elute the column with a solvent system of increasing polarity. For example, start with a low polarity mixture such as 95:5 (v/v) chloroform:methanol and gradually increase the proportion of methanol.

  • Collect fractions continuously.

• Fraction Monitoring:

  • Monitor the separation by spotting fractions onto TLC plates and observing under UV light.

  • Combine fractions that show a similar TLC profile corresponding to dihydrotamarixetin.

• Final Purification and Analysis:

  • Evaporate the solvent from the combined fractions.

  • Confirm the purity of the isolated dihydrotamarixetin using HPLC-MS/MS.[7]

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for Dihydrotamarixetin Extraction and Purification.

Signaling Pathways

Dihydrotamarixetin and related flavonoids are known to modulate key signaling pathways involved in inflammation and oxidative stress.

NF-κB Signaling Pathway Inhibition

Dihydrotamarixetin's anti-inflammatory effects are partly attributed to the inhibition of the NF-κB signaling pathway. The closely related compound, tamarixetin, has been shown to inhibit the nuclear translocation of NF-κB.[8]

Caption: Dihydrotamarixetin Inhibition of the NF-κB Signaling Pathway.

Nrf2 Signaling Pathway Activation

The antioxidant properties of dihydrotamarixetin are associated with the activation of the Nrf2 signaling pathway. Tamarixetin has been demonstrated to activate this pathway, leading to the expression of antioxidant enzymes.[7]

Caption: Dihydrotamarixetin Activation of the Nrf2 Signaling Pathway.

References

• 1. Study of the Biologically Active Properties of Medicinal Plant Cotinus coggygria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect and Mechanism of Total Flavonoids Extracted from Cotinus coggygria against Glioblastoma Cancer In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antioxidant and In Vivo Hypoglycemic Activities of Ethanol Extract from the Leaves of Engelhardia roxburghiana Wall, a Comparative Study of the Extract and Astilbin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ultrasound-Assisted Extraction of Arabinogalactan and Dihydroquercetin Simultaneously from Larix gmelinii as a Pretreatment for Pulping and Papermaking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Tamarixetin Protects Chondrocytes against IL-1β-Induced Osteoarthritis Phenotype by Inhibiting NF-κB and Activating Nrf2 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nuclear factor-κB plays an important role in Tamarixetin-mediated inhibition of matrix metalloproteinase-9 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

HPLC-UV method for quantification of Dihydrotamarixetin

An HPLC-UV method provides a robust and accessible approach for the quantitative analysis of Dihydrotamarixetin, a dihydroflavonol with potential health benefits. This application note details a validated method for the determination of Dihydrotamarixetin in various sample matrices, such as plant extracts and pharmaceutical formulations. The protocol is intended for researchers, scientists, and professionals in drug development, offering a comprehensive guide from sample preparation to data analysis, in accordance with International Council for Harmonisation (ICH) guidelines.[1][2][3]

Introduction

Dihydrotamarixetin is a flavonoid known for its potential biological activities, making its accurate quantification crucial for quality control, pharmacokinetic studies, and pharmacological research.[4] High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is a widely used analytical technique due to its specificity, sensitivity, and reproducibility for quantifying such compounds.[5][6] This method relies on the separation of Dihydrotamarixetin from other components in a sample matrix using a reversed-phase C18 column, followed by its detection and quantification based on its UV absorbance.

Experimental Protocol

Materials and Reagents

• Dihydrotamarixetin reference standard (>98% purity)

• HPLC grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (analytical grade)

• Syringe filters (0.22 µm or 0.45 µm)[4]

Instrumentation and Chromatographic Conditions

• Instrument: HPLC system equipped with a UV-Vis detector.[1]

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[1]

• Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B).

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30°C.[1]

• Detection Wavelength: 290 nm (based on typical dihydroflavonol UV absorbance maxima).

• Injection Volume: 20 µL.[1]

• Run Time: Approximately 15 minutes.

Gradient Elution Program:

Time (minutes)	% Solvent A	% Solvent B
0.0	90	10
10.0	50	50
12.0	10	90
15.0	90	10

Preparation of Standard Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Dihydrotamarixetin reference standard and dissolve it in 10 mL of methanol in a volumetric flask.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL for the calibration curve.[1]

Sample Preparation

The sample preparation method should be adapted based on the matrix.[4]

• For Plant Material:

  • Weigh 1 gram of the homogenized and dried plant material.

  • Extract with 10 mL of 70% methanol using sonication for 30 minutes.[4]

  • Centrifuge the extract at 4000 rpm for 10 minutes.[4]

  • Filter the supernatant through a 0.22 µm syringe filter before injection.[4]

• For Pharmaceutical Formulations (e.g., Tablets):

  • Weigh and grind a representative number of tablets to a fine powder.

  • Accurately weigh a portion of the powder equivalent to a specific dose of Dihydrotamarixetin.

  • Disperse the powder in a known volume of methanol and sonicate for 15 minutes to ensure complete dissolution.[7]

  • Filter the solution through a 0.45 µm syringe filter prior to HPLC analysis.[1] The final concentration should be within the validated range of the method.[1]

Method Validation Summary

The described HPLC-UV method was validated according to ICH guidelines, assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[2][3]

Parameter	Result
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	< 2.0%
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Robustness	Unaffected by minor variations in mobile phase composition (±2%) and column temperature (±2°C).[1]

Visualizations

Experimental Workflow Diagram

Caption: HPLC-UV analysis workflow for Dihydrotamarixetin quantification.

Hypothetical Signaling Pathway of Dihydrotamarixetin

Caption: Hypothetical antioxidant signaling pathway of Dihydrotamarixetin.

Conclusion

The developed HPLC-UV method provides a simple, accurate, and precise tool for the quantification of Dihydrotamarixetin in various samples. This method is suitable for routine quality control and research applications, ensuring reliable and consistent results. The validation demonstrates that the method is robust and fit for its intended purpose.

References

• 1. benchchem.com [benchchem.com]
• 2. ijrrjournal.com [ijrrjournal.com]
• 3. database.ich.org [database.ich.org]
• 4. benchchem.com [benchchem.com]
• 5. actascientific.com [actascientific.com]
• 6. mdpi.com [mdpi.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Application Note: A Protocol for the Chemical Synthesis of Dihydrotamarixetin

Introduction

Dihydrotamarixetin (B123099), also known as 4'-O-methyltaxifolin, is a dihydroflavonol that has garnered interest in the scientific community for its potential therapeutic properties, including antioxidant and anti-inflammatory effects. As a derivative of taxifolin (B1681242) (dihydroquercetin), its synthesis provides a valuable route for researchers to obtain this compound for further investigation in pharmacology and drug development. This document outlines a detailed protocol for the chemical synthesis of dihydrotamarixetin, proceeding through a two-stage process: the synthesis of the taxifolin precursor from quercetin (B1663063), followed by the selective 4'-O-methylation to yield the final product.

Core Requirements

This protocol is intended for researchers, scientists, and professionals in drug development with a background in organic synthesis. Adherence to standard laboratory safety procedures is mandatory.

Experimental Protocols

The synthesis of dihydrotamarixetin is presented in two main stages:

Stage 1: Synthesis of Taxifolin (Dihydroquercetin) from Quercetin

This stage involves the reduction of the double bond in the C-ring of quercetin to yield taxifolin. A semi-synthetic approach using a reducing agent is employed.

Materials and Reagents:

• Quercetin dihydrate

• Sodium hydroxide (B78521) (NaOH) or other suitable alkaline reagent

• Thiourea (B124793) dioxide

• Hydrochloric acid (HCl)

• Ethyl acetate

• Ethanol

• Deionized water

• Inert gas (e.g., Nitrogen or Argon)

• Rotary evaporator

• Standard glassware for organic synthesis

Protocol:

• Preparation of Alkaline Solution: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, prepare an aqueous solution of sodium hydroxide. The concentration should be adjusted to bring the pH into the alkaline range.

• Dissolution of Quercetin: To the alkaline solution, add quercetin dihydrate. Heat the mixture gently with stirring until the quercetin dihydrate is completely dissolved.

• Reduction Reaction: Once the quercetin is dissolved, add thiourea dioxide to the reaction mixture. Continue stirring under an inert atmosphere. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion of the reaction, dilute the mixture with deionized water and cool it in an ice bath. Acidify the solution with hydrochloric acid to precipitate the crude taxifolin. The mixture is then aged to allow for complete precipitation and filtered.

• Purification: The crude product can be purified by recrystallization from an appropriate solvent system, such as an ethanol-water mixture, to yield pure taxifolin.

Stage 2: Selective 4'-O-Methylation of Taxifolin to Dihydrotamarixetin

This stage requires the selective protection of the other hydroxyl groups of taxifolin, followed by methylation of the 4'-hydroxyl group, and subsequent deprotection.

Materials and Reagents:

• Taxifolin (from Stage 1)

• A suitable protecting group reagent (e.g., Benzyl (B1604629) bromide)

• A suitable base (e.g., Potassium carbonate, K₂CO₃)

• Dimethyl sulfate (B86663) (DMS) or Methyl iodide (MeI)

• A suitable solvent (e.g., Acetone, Dimethylformamide - DMF)

• Palladium on carbon (Pd/C) for deprotection (if using benzyl protection)

• Hydrogen gas (H₂)

• Standard glassware for organic synthesis

Protocol:

• Protection of Hydroxyl Groups: In a reaction vessel, dissolve the synthesized taxifolin in a suitable solvent like acetone. Add a base such as potassium carbonate. To this mixture, add a protecting group reagent (e.g., benzyl bromide) to protect the hydroxyl groups at positions 3, 5, 7, and 3'. The reaction is typically stirred at room temperature or with gentle heating until completion, as monitored by TLC.

• Selective Methylation: After protection, the intermediate product is isolated and purified. The protected taxifolin is then dissolved in a suitable solvent (e.g., DMF), and a base (e.g., K₂CO₃) is added, followed by the methylating agent (e.g., dimethyl sulfate or methyl iodide). The reaction is stirred until the selective methylation of the 4'-hydroxyl group is complete.

• Deprotection: The methylated and protected intermediate is then subjected to deprotection. In the case of benzyl protecting groups, this is typically achieved by catalytic hydrogenation using palladium on carbon (Pd/C) as a catalyst under a hydrogen atmosphere.

• Purification of Dihydrotamarixetin: The final product, dihydrotamarixetin, is purified from the reaction mixture using techniques such as column chromatography on silica (B1680970) gel, followed by recrystallization to obtain a pure sample.

Characterization:

The structure and purity of the synthesized dihydrotamarixetin should be confirmed using analytical techniques such as:

• ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy: To elucidate the chemical structure.[1]

• Mass Spectrometry (MS): To confirm the molecular weight.[1]

• High-Performance Liquid Chromatography (HPLC): To assess the purity.[1]

Data Presentation

The following table summarizes the expected yields for each stage of the synthesis. These are estimates based on similar reactions reported in the literature and may vary depending on the specific reaction conditions and scale.

Stage	Reactant	Product	Typical Yield (%)
1. Synthesis of Taxifolin	Quercetin dihydrate	Taxifolin	70-85
2. Selective 4'-O-Methylation of Taxifolin	Taxifolin	Dihydrotamarixetin	50-65

Mandatory Visualization

Caption: Workflow for the chemical synthesis of Dihydrotamarixetin.

References

• 1. Synthesis, characterization, solubilization, cytotoxicity and antioxidant activity of aminomethylated dihydroquercetin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols for In Vivo Testing of Dihydrotamarixetin

Introduction

Dihydrotamarixetin, also known as 4'-O-Methyldihydroquercetin, is a naturally occurring dihydroflavonol with significant potential for therapeutic applications due to its predicted antioxidant, anti-inflammatory, and anticancer properties.[1][2] As a derivative of dihydroquercetin and structurally related to tamarixetin (B191864) and quercetin, it is a promising candidate for drug development.[2][3] However, direct in vivo studies on Dihydrotamarixetin are limited.[3]

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to design and execute preclinical in vivo studies to validate the therapeutic potential of Dihydrotamarixetin. The protocols and data presented are based on established methodologies for flavonoids and leverage the extensive research available on its parent compounds, tamarixetin and quercetin, to provide a predictive foundation for experimental design.[3]

Section 1: Predicted Biological Activity & Mechanism of Action

Based on the activity of structurally similar flavonoids, Dihydrotamarixetin is expected to exert its therapeutic effects by modulating key cellular signaling pathways involved in inflammation and oxidative stress response.[3]

1.1 Key Signaling Pathways

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: This pathway is a central regulator of inflammation. Inhibition of NF-κB signaling can reduce the expression of pro-inflammatory mediators such as TNF-α, IL-6, and COX-2.[3][4] Dihydrotamarixetin is predicted to inhibit this pathway, contributing to its anti-inflammatory effects.

• Nrf2 (Nuclear factor erythroid 2-related factor 2) Pathway: The Nrf2 pathway is the primary regulator of the cellular antioxidant response. Activation of Nrf2 leads to the transcription of antioxidant enzymes.[3] Dihydrotamarixetin is expected to activate this pathway, enhancing cellular defense against oxidative stress.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes: Measuring Dihydrotamarixetin Inhibition of the NF-κB Pathway

Introduction

Nuclear Factor-kappa B (NF-κB) represents a family of inducible transcription factors that are pivotal in regulating a multitude of cellular processes, including inflammatory responses, immune function, cell proliferation, and apoptosis.[1] The dysregulation of the NF-κB signaling pathway is a hallmark of numerous chronic inflammatory diseases and certain cancers, making it a significant target for therapeutic drug development.[2][3] Dihydrotamarixetin, a dihydroflavonol, is a natural compound with potential anti-inflammatory properties, largely attributed to its ability to modulate key cellular signaling pathways.[4][5] Like its structural analogs, tamarixetin (B191864) and dihydromyricetin, Dihydrotamarixetin is predicted to exert its anti-inflammatory effects through the inhibition of the NF-κB signaling cascade.[6][7]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to measure the inhibitory effect of Dihydrotamarixetin on the NF-κB pathway. The document details the principles of the assay, provides step-by-step protocols for a luciferase reporter assay and Western blot analysis, and includes templates for data presentation.

Principle of the Assay

The canonical NF-κB signaling pathway is initiated by pro-inflammatory stimuli, such as Tumor Necrosis Factor-alpha (TNF-α) or lipopolysaccharide (LPS).[8] In unstimulated cells, NF-κB dimers (most commonly the p65/p50 heterodimer) are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins, primarily IκBα.[9][10] Upon stimulation, the IκB kinase (IKK) complex is activated, leading to the phosphorylation of IκBα.[11] This phosphorylation event targets IκBα for ubiquitination and subsequent degradation by the proteasome.[1] The degradation of IκBα exposes a nuclear localization signal on the NF-κB p65 subunit, facilitating its translocation into the nucleus.[9] Once in the nucleus, NF-κB binds to specific DNA sequences (κB sites) in the promoter regions of target genes, initiating the transcription of pro-inflammatory mediators.[12]

The inhibitory potential of Dihydrotamarixetin on this pathway can be quantified using two primary methods:

• NF-κB Luciferase Reporter Assay: This is a highly sensitive method to assess NF-κB transcriptional activity.[13] Cells are transfected with a reporter plasmid where the firefly luciferase gene is under the control of NF-κB response elements.[14] Activation of the NF-κB pathway leads to the expression of luciferase. The inhibitory effect of Dihydrotamarixetin is measured by a decrease in luminescence.

• Western Blot Analysis: This technique is used to detect changes in the levels and phosphorylation status of key proteins in the NF-κB pathway.[9] Inhibition by Dihydrotamarixetin can be observed by a decrease in IκBα phosphorylation and degradation, and a reduction in the nuclear translocation of the p65 subunit.[10]

Visualizing the Pathway and Workflow

Caption: The canonical NF-κB signaling pathway.

Caption: Experimental workflow for the NF-κB luciferase reporter assay.

Experimental Protocols

Protocol 1: NF-κB Luciferase Reporter Gene Assay

This protocol is adapted for a 96-well plate format and is based on standard luciferase assay procedures.[13][15]

Materials and Reagents:

• HEK293T or RAW264.7 cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• NF-κB Luciferase Reporter Plasmid

• Renilla Luciferase Control Plasmid (for normalization)

• Transfection Reagent (e.g., Lipofectamine)

• Dihydrotamarixetin stock solution (in DMSO)

• NF-κB Activator (e.g., TNF-α, 20 ng/mL final concentration)

• Passive Lysis Buffer

• Dual-Luciferase Reporter Assay System

• White, opaque 96-well plates

• Luminometer

Procedure:

Day 1: Cell Seeding

• Culture and expand cells in DMEM with 10% FBS at 37°C in a 5% CO₂ incubator.[13]

• Trypsinize and count the cells.

• Seed 2 x 10⁴ to 5 x 10⁴ cells per well in 100 µL of medium into a white, opaque 96-well plate.[13]

• Incubate overnight to allow for cell attachment.

Day 2: Transfection

• For each well, prepare a DNA-transfection reagent complex according to the manufacturer's protocol. Typically, this involves diluting 100 ng of the NF-κB reporter plasmid and 10 ng of the Renilla control plasmid in a serum-free medium and mixing with the diluted transfection reagent.[13]

• Incubate the complex at room temperature for 20-30 minutes.[13]

• Add the complex to each well and gently mix.

• Incubate for 24 hours.

Day 3: Dihydrotamarixetin Treatment and Stimulation

• Prepare serial dilutions of Dihydrotamarixetin in culture medium from a stock solution. The final DMSO concentration should not exceed 0.1%.[13]

• Carefully remove the medium from the wells and replace it with 100 µL of medium containing the desired concentrations of Dihydrotamarixetin or vehicle (DMSO) for the control wells.

• Incubate the plate for 1-2 hours at 37°C.[13]

• Prepare the NF-κB activator (e.g., TNF-α) and add it to all wells except the unstimulated negative control.

• Incubate the plate for 6-8 hours at 37°C with 5% CO₂.[13]

Day 4: Cell Lysis and Luciferase Assay

• Remove the medium and gently wash the cells once with 100 µL of PBS.

• Add 20-50 µL of Passive Lysis Buffer to each well and incubate for 15 minutes at room temperature with gentle shaking.[16]

• Prepare the luciferase assay reagents according to the manufacturer's protocol.

• Using a luminometer, inject 50-100 µL of the firefly luciferase substrate into a well and measure the luminescence.

• Subsequently, inject 50-100 µL of the Renilla luciferase substrate into the same well and measure the luminescence.[13]

• Repeat for all wells.

Data Analysis:

• Normalization: For each well, divide the firefly luciferase reading by the Renilla luciferase reading to normalize for transfection efficiency and cell number.[13]

• Calculate % Inhibition: % Inhibition = 100 * (1 - (Normalized value of treated sample - Normalized value of unstimulated control) / (Normalized value of stimulated control - Normalized value of unstimulated control))

• Determine the IC₅₀ value (the concentration of Dihydrotamarixetin that causes 50% inhibition) by plotting a dose-response curve.

Protocol 2: Western Blot Analysis for p65 Translocation and IκBα Degradation

This protocol allows for the visualization of key protein changes in the NF-κB pathway.[9]

Materials and Reagents:

• RAW264.7 or similar macrophage cell line

• 6-well plates

• Dihydrotamarixetin

• LPS (1 µg/mL final concentration)

• Cell Lysis Buffer with protease and phosphatase inhibitors[10]

• Nuclear and Cytoplasmic Extraction Kit

• BCA Protein Assay Kit

• SDS-PAGE gels, transfer apparatus, and PVDF membranes

• Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary Antibodies: Anti-p65, Anti-phospho-IκBα, Anti-IκBα, Anti-Lamin B1 (nuclear marker), Anti-β-actin (cytoplasmic marker)

• HRP-conjugated Secondary Antibody

• Chemiluminescent Substrate (ECL)

• Imaging System

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 80-90% confluency. Pre-treat with various concentrations of Dihydrotamarixetin for 1-2 hours, followed by stimulation with LPS for 30 minutes (for IκBα analysis) or 60 minutes (for p65 translocation).[9]

• Protein Extraction:

  • For IκBα analysis, lyse the cells with whole-cell lysis buffer.

  • For p65 translocation, separate the nuclear and cytoplasmic fractions using a commercial kit.[17]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-40 µg) per lane on an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the desired primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST. Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the protein of interest to the appropriate loading control (β-actin for cytoplasmic and whole-cell lysates; Lamin B1 for nuclear lysates).

Data Presentation

Quantitative data should be summarized in a clear and concise table. Since direct experimental data for Dihydrotamarixetin is limited, the following table presents hypothetical IC₅₀ values to serve as an example for experimental design and data reporting.[5][18]

Assay	Cell Line	Stimulant	Dihydrotamarixetin IC₅₀ (µM)	Positive Control (e.g., Quercetin) IC₅₀ (µM)
NF-κB Luciferase Reporter	HEK293T	TNF-α (20 ng/mL)	15.2	10.5
Nitric Oxide (NO) Production	RAW264.7	LPS (1 µg/mL)	22.8	18.3

Note: The IC₅₀ values are hypothetical and will vary depending on the specific experimental conditions, cell line, and assay used.

References

• 1. What is the NF-κB pathway? - Mechanobiology Institute, National University of Singapore [mbi.nus.edu.sg]
• 2. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Tamarixetin Exhibits Anti-inflammatory Activity and Prevents Bacterial Sepsis by Increasing IL-10 Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. NF-kappaB Pathway Antibody Sampler Kit | Cell Signaling Technology [cellsignal.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protocol Library | Collaborate and Share [protocols.opentrons.com]
• 16. bowdish.ca [bowdish.ca]
• 17. NF-kappa B, NF-{kappa}B, NF-kB, Nuclear Factor-Kappa B, Activation Assay Kit (Part No. NFKB-1) [fivephoton.com]
• 18. benchchem.com [benchchem.com]

Application Notes and Protocols for Nrf2 Signaling Pathway Activation by Dihydrotamarixetin Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrotamarixetin, a flavonoid with significant antioxidant potential, is predicted to be a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1] This pathway is a critical cellular defense mechanism against oxidative stress, and its activation leads to the transcription of numerous antioxidant and cytoprotective genes. While direct experimental data on Dihydrotamarixetin is limited, its structural similarity to Dihydroquercetin (also known as Taxifolin) allows for the formulation of predictive application notes and experimental protocols.[1] Dihydroquercetin has been shown to activate the Nrf2 pathway, providing a strong basis for investigating the effects of Dihydrotamarixetin.[2][3][4]

These application notes provide a comprehensive guide for researchers interested in studying the activation of the Nrf2 signaling pathway by Dihydrotamarixetin. The protocols outlined below are based on established methodologies for studying Nrf2 activation by related flavonoid compounds and serve as a template for experimental design.

Predicted Quantitative Effects of Dihydrotamarixetin on the Nrf2 Pathway

The following table summarizes the anticipated dose-dependent effects of Dihydrotamarixetin on key components of the Nrf2 signaling pathway, based on data from its structural analog, Dihydroquercetin (Taxifolin).[5] It is crucial to note that these are predictive values and require experimental validation for Dihydrotamarixetin.

Target Protein/Gene	Predicted Effect of Dihydrotamarixetin Treatment	Concentration Range (µM)	Method of Analysis
Nrf2 (nuclear)	Increased protein levels	10 - 40	Western Blot
Heme Oxygenase-1 (HO-1)	Increased protein and mRNA levels	10 - 40	Western Blot, qRT-PCR
NAD(P)H Quinone Dehydrogenase 1 (NQO1)	Increased protein and mRNA levels	10 - 40	Western Blot, qRT-PCR
Antioxidant Response Element (ARE)	Increased luciferase activity	5 - 40	Reporter Gene Assay

Nrf2 Signaling Pathway

The diagram below illustrates the proposed mechanism of Nrf2 pathway activation by Dihydrotamarixetin. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1 and targeted for degradation. Dihydrotamarixetin is predicted to disrupt the Keap1-Nrf2 interaction, leading to Nrf2 stabilization, nuclear translocation, and subsequent activation of antioxidant gene expression.

References

• 1. researchgate.net [researchgate.net]
• 2. Dihydroquercetin Activates AMPK/Nrf2/HO-1 Signaling in Macrophages and Attenuates Inflammation in LPS-Induced Endotoxemic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dihydroquercetin suppresses cigarette smoke induced ferroptosis in the pathogenesis of chronic obstructive pulmonary disease by activating Nrf2-mediated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dihydroquercetin Activates AMPK/Nrf2/HO-1 Signaling in Macrophages and Attenuates Inflammation in LPS-Induced Endotoxemic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Taxifolin Activates the Nrf2 Anti-Oxidative Stress Pathway in Mouse Skin Epidermal JB6 P+ Cells through Epigenetic Modifications - PMC [pmc.ncbi.nlm.nih.gov]

Therapeutic Applications of Dihydrotamarixetin: Application Notes and Protocols for Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrotamarixetin, a dihydroflavonol, is a promising natural compound with a range of biological activities suggesting its potential for therapeutic development. As a derivative of dihydroquercetin, it possesses a flavonoid backbone associated with antioxidant, anti-inflammatory, and anticancer properties. The saturated 2,3-bond in its C-ring may enhance its biological efficacy compared to its unsaturated counterparts. This document provides a comprehensive guide to the therapeutic applications of Dihydrotamarixetin in various disease models, detailing experimental protocols and summarizing key quantitative data. Due to limited direct research on Dihydrotamarixetin, data from its structurally similar analogue, Dihydromyricetin (DHM), and its parent compound, Tamarixetin, are utilized as a proxy to provide a comparative perspective.

I. Potential Therapeutic Applications

Dihydrotamarixetin is predicted to be a valuable candidate for therapeutic development in several disease areas:

• Inflammatory Diseases: By potentially inhibiting key inflammatory pathways, Dihydrotamarixetin could be explored for conditions like rheumatoid arthritis and sepsis.

• Cancer: The compound may exhibit antiproliferative effects against various cancer cell lines.

• Neurodegenerative Diseases: Its antioxidant properties suggest a potential role in protecting against neuronal damage in diseases like Alzheimer's and Parkinson's disease.

• Metabolic Disorders: Flavonoids are known to modulate metabolic processes, indicating a potential for Dihydrotamarixetin in managing conditions like obesity and diabetes.

II. Quantitative Data Summary

The following tables summarize the available quantitative data for Dihydrotamarixetin and its analogues. It is important to note that some of the data for Dihydrotamarixetin is hypothetical and serves as a guide for initial experimental design.

Table 1: In Vitro Anti-inflammatory Activity

Mediator	Dihydromyricetin (as a proxy for Dihydrotamarixetin)	Tamarixetin
Nitric Oxide (NO)	Significant dose-dependent inhibition	Potent inhibition
Tumor Necrosis Factor-alpha (TNF-α)	Dose-dependent reduction in secretion	Significant reduction in secretion
Interleukin-6 (IL-6)	Dose-dependent reduction in secretion	Significant reduction in secretion
Interleukin-1beta (IL-1β)	Dose-dependent reduction in secretion	Not specified
iNOS Protein Expression	Dose-dependent reduction	Significant reduction
COX-2 Protein Expression	Dose-dependent reduction	Significant reduction

Table 2: Hypothetical Anticancer Activity of Dihydrotamarixetin

Cell Line	Assay Type	Biological Activity	Hypothetical IC50 (µM)	Reference Compound	Reference IC50 (µM)
MCF-7 (Breast Cancer)	SRB Assay	Anticancer	15.5	Doxorubicin	0.8
A549 (Lung Cancer)	MTT Assay	Anticancer	22.1	Cisplatin	5.2
HT-29 (Colon Cancer)	Apoptosis Assay	Apoptosis Induction	12.8	Camptothecin	1.1

III. Key Signaling Pathways

Dihydrotamarixetin is predicted to exert its therapeutic effects by modulating key cellular signaling pathways, primarily the NF-κB and Nrf2 pathways.

• NF-κB Signaling Pathway: This pathway is a central regulator of inflammation. Dihydrotamarixetin is expected to inhibit the NF-κB pathway, leading to a reduction in the production of pro-inflammatory mediators.

• Nrf2 Signaling Pathway: The Nrf2 pathway is a key regulator of the antioxidant response. Activation of this pathway by Dihydrotamarixetin would lead to the expression of antioxidant enzymes, protecting cells from oxidative stress.

Caption: Dihydrotamarixetin may inhibit the NF-κB signaling pathway.

Caption: Dihydrotamarixetin may activate the Nrf2 antioxidant pathway.

Application Notes and Protocols for Investigating Dihydrotamarixetin's Effect on Metabolic Disease Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic diseases, including type 2 diabetes, obesity, and nonalcoholic fatty liver disease (NAFLD), represent a significant global health challenge. A growing body of research focuses on the therapeutic potential of natural compounds, particularly flavonoids, in managing these conditions. Dihydrotamarixetin, a flavonoid, is a promising candidate for investigation due to the known metabolic regulatory effects of structurally similar compounds. This document provides a comprehensive guide for researchers to explore the effects of Dihydrotamarixetin on key metabolic disease pathways, primarily focusing on the AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor-gamma (PPARγ) signaling cascades. While direct research on Dihydrotamarixetin is emerging, the protocols and pathways described herein are based on established methodologies for analogous flavonoids, such as Dihydromyricetin (DMY).[1][2]

Key Metabolic Signaling Pathways

AMP-Activated Protein Kinase (AMPK) Signaling Pathway

AMPK is a crucial cellular energy sensor that plays a central role in regulating glucose and lipid metabolism.[3][4] Activation of AMPK can lead to increased glucose uptake in muscle cells, reduced glucose production in the liver, and enhanced fatty acid oxidation, making it a key therapeutic target for metabolic diseases.[3][4] Natural compounds, including various flavonoids, have been shown to activate the AMPK signaling pathway.[3][4]

// Nodes Dihydrotamarixetin [label="Dihydrotamarixetin", fillcolor="#FBBC05", fontcolor="#202124"]; AMPK [label="AMPK", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PGC1a [label="PGC-1α", fillcolor="#34A853", fontcolor="#FFFFFF"]; SIRT3 [label="SIRT3", fillcolor="#34A853", fontcolor="#FFFFFF"]; mTOR [label="mTOR", fillcolor="#EA4335", fontcolor="#FFFFFF"]; NFkB [label="NF-κB", fillcolor="#EA4335", fontcolor="#FFFFFF"]; JNK [label="JNK", fillcolor="#EA4335", fontcolor="#FFFFFF"]; IRS1 [label="IRS-1", fillcolor="#4285F4", fontcolor="#FFFFFF"]; AKT [label="AKT", fillcolor="#4285F4", fontcolor="#FFFFFF"]; GLUT4 [label="GLUT4", fillcolor="#34A853", fontcolor="#FFFFFF"]; Autophagy [label="Autophagy", fillcolor="#34A853", fontcolor="#FFFFFF"]; Glucose_Uptake [label="Glucose Uptake", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Inflammation [label="Inflammation", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Insulin_Sensitivity [label="Improved Insulin (B600854)\nSensitivity", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Dihydrotamarixetin -> AMPK [color="#4285F4"]; AMPK -> PGC1a [label="+", color="#34A853"]; PGC1a -> SIRT3 [label="+", color="#34A853"]; SIRT3 -> Autophagy [color="#34A853"]; AMPK -> mTOR [label="-", color="#EA4335"]; AMPK -> NFkB [label="-", color="#EA4335"]; AMPK -> JNK [label="-", color="#EA4335"]; NFkB -> Inflammation [color="#EA4335"]; JNK -> IRS1 [label="-", color="#EA4335"]; AMPK -> IRS1 [label="+", color="#4285F4"]; IRS1 -> AKT [color="#4285F4"]; AKT -> GLUT4 [color="#34A853"]; GLUT4 -> Glucose_Uptake [style=dashed, color="#34A853"]; AKT -> Insulin_Sensitivity [style=dashed, color="#4285F4"]; } enddot Caption: Dihydrotamarixetin's potential activation of the AMPK signaling pathway.

Peroxisome Proliferator-Activated Receptor-Gamma (PPARγ) Signaling Pathway

PPARγ is a nuclear receptor that is a master regulator of adipogenesis (fat cell differentiation) and is critical for maintaining glucose and lipid homeostasis.[5][6] Activation of PPARγ enhances insulin sensitivity, making it the target of the thiazolidinedione (TZD) class of antidiabetic drugs.[5][7] Natural products are also being investigated as PPARγ agonists.[6]

// Nodes Dihydrotamarixetin [label="Dihydrotamarixetin", fillcolor="#FBBC05", fontcolor="#202124"]; PPARg [label="PPARγ", fillcolor="#4285F4", fontcolor="#FFFFFF"]; RXR [label="RXR", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PPRE [label="PPRE", shape=cds, fillcolor="#F1F3F4", fontcolor="#202124"]; Adipogenesis [label="Adipogenesis", fillcolor="#34A853", fontcolor="#FFFFFF"]; Lipid_Metabolism [label="Lipid Metabolism\n(e.g., Fatty Acid Uptake)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Glucose_Homeostasis [label="Glucose Homeostasis", fillcolor="#34A853", fontcolor="#FFFFFF"]; Anti_Inflammatory [label="Anti-inflammatory\nEffects", fillcolor="#34A853", fontcolor="#FFFFFF"]; Insulin_Sensitivity [label="Increased Insulin\nSensitivity", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Dihydrotamarixetin -> PPARg [label="Agonist?", color="#4285F4"]; PPARg -> PPRE [color="#5F6368"]; RXR -> PPRE [color="#5F6368"]; PPRE -> Adipogenesis [color="#34A853"]; PPRE -> Lipid_Metabolism [color="#34A853"]; PPRE -> Glucose_Homeostasis [color="#34A853"]; PPRE -> Anti_Inflammatory [color="#34A853"]; Glucose_Homeostasis -> Insulin_Sensitivity [style=dashed, color="#4285F4"]; } enddot Caption: Potential activation of the PPARγ signaling pathway by Dihydrotamarixetin.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data that could be generated from the experimental protocols described below. These tables are for illustrative purposes and should be populated with experimental findings.

Table 1: In Vitro Efficacy of Dihydrotamarixetin

Assay	Cell Line	Parameter	Dihydrotamarixetin (µM)	Positive Control
AMPK Activation	C2C12 Myotubes	p-AMPK/AMPK Ratio	Experimental Value	AICAR (1 mM)
Glucose Uptake	3T3-L1 Adipocytes	Fold Increase	Experimental Value	Insulin (100 nM)
PPARγ Agonism	HEK293T	EC50	Experimental Value	Rosiglitazone (B1679542) (1 µM)
Adipogenesis	3T3-L1 Preadipocytes	Lipid Accumulation (%)	Experimental Value	Rosiglitazone (1 µM)

Table 2: In Vivo Efficacy of Dihydrotamarixetin in a High-Fat Diet (HFD) Mouse Model

Parameter	Vehicle Control	Dihydrotamarixetin (mg/kg)	Metformin (mg/kg)
Body Weight (g)	Experimental Value	Experimental Value	Experimental Value
Fasting Blood Glucose (mg/dL)	Experimental Value	Experimental Value	Experimental Value
Serum Insulin (ng/mL)	Experimental Value	Experimental Value	Experimental Value
Liver Triglycerides (mg/g)	Experimental Value	Experimental Value	Experimental Value

Experimental Protocols

In Vitro Assays

// Edges C2C12 -> Diff_C2C12; T3T3L1 -> Diff_T3T3L1; Diff_C2C12 -> Treatment; Diff_T3T3L1 -> Treatment; HepG2 -> Treatment; Treatment -> WB; Treatment -> qPCR; Treatment -> Glucose_Uptake_Assay; Treatment -> Adipogenesis_Assay; } enddot Caption: General workflow for in vitro investigation of Dihydrotamarixetin.

• Cell Culture and Differentiation: Culture C2C12 myoblasts in DMEM with 10% FBS. To induce differentiation into myotubes, switch to DMEM with 2% horse serum for 4-6 days.

• Treatment: Starve differentiated myotubes in serum-free DMEM for 2 hours. Treat cells with various concentrations of Dihydrotamarixetin for 1-2 hours. Use AICAR as a positive control.

• Protein Extraction and Western Blot: Lyse the cells and collect protein. Separate proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against total AMPK and phosphorylated AMPK (p-AMPK).

• Analysis: Quantify band intensities and express the results as a ratio of p-AMPK to total AMPK.

• Cell Culture and Differentiation: Culture 3T3-L1 preadipocytes in DMEM with 10% calf serum. Induce differentiation with a cocktail containing insulin, dexamethasone, and IBMX. After 2 days, switch to DMEM with 10% FBS and insulin. Mature adipocytes will form in 7-10 days.

• Treatment: Starve mature adipocytes in serum-free DMEM for 3 hours. Treat with Dihydrotamarixetin for 24 hours. Use insulin as a positive control.

• Glucose Uptake Assay: Incubate cells with 2-NBDG (a fluorescent glucose analog) for 30 minutes.

• Analysis: Wash the cells and measure fluorescence using a plate reader.

• Transfection: Co-transfect HEK293T cells with a PPARγ expression vector and a reporter plasmid containing a peroxisome proliferator response element (PPRE) linked to a luciferase gene.

• Treatment: Treat transfected cells with Dihydrotamarixetin for 24 hours. Use a known PPARγ agonist like rosiglitazone as a positive control.

• Luciferase Assay: Lyse the cells and measure luciferase activity using a luminometer.

• Analysis: Normalize luciferase activity to a co-transfected control (e.g., β-galactosidase) and calculate the fold activation relative to the vehicle control.

In Vivo Animal Studies

// Nodes Mice [label="C57BL/6J Mice", fillcolor="#FFFFFF", fontcolor="#202124"]; HFD [label="High-Fat Diet (HFD)\n(4-6 weeks)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Grouping [label="Group Allocation\n(Vehicle, Dihydrotamarixetin, Metformin)", fillcolor="#FBBC05", fontcolor="#202124"]; Treatment [label="Daily Oral Gavage\n(4-8 weeks)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Monitoring [label="Weekly Monitoring\n(Body Weight, Food Intake)", fillcolor="#F1F3F4", fontcolor="#202124"]; Tests [label="Metabolic Tests\n(GTT, ITT)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Sacrifice [label="Euthanasia & Tissue Collection\n(Blood, Liver, Adipose, Muscle)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Analysis [label="Biochemical & Histological Analysis", fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges Mice -> HFD [color="#EA4335"]; HFD -> Grouping [color="#FBBC05"]; Grouping -> Treatment [color="#4285F4"]; Treatment -> Monitoring [style=dashed, color="#5F6368"]; Treatment -> Tests [color="#34A853"]; Tests -> Sacrifice [color="#5F6368"]; Sacrifice -> Analysis [color="#202124"]; } enddot Caption: Workflow for in vivo evaluation of Dihydrotamarixetin in a diet-induced obesity model.

• Animal Model: Use male C57BL/6J mice, a common model for studying diet-induced obesity and insulin resistance.[8]

• Induction of Obesity: Feed mice a high-fat diet (HFD; 45-60% kcal from fat) for 4-8 weeks to induce obesity, hyperglycemia, and insulin resistance.

• Treatment Groups: Randomly assign mice to treatment groups: Vehicle control, Dihydrotamarixetin (e.g., 25, 50 mg/kg), and a positive control like Metformin.

• Drug Administration: Administer treatments daily via oral gavage for 4-8 weeks.

• Metabolic Phenotyping:

  • Glucose Tolerance Test (GTT): After an overnight fast, administer a glucose bolus and measure blood glucose at various time points (0, 15, 30, 60, 90, 120 min).

  • Insulin Tolerance Test (ITT): After a short fast, administer an insulin bolus and measure blood glucose at similar time points to the GTT.

• Tissue Collection and Analysis: At the end of the study, collect blood for measuring insulin, lipids, and inflammatory markers. Harvest tissues (liver, adipose, muscle) for histological analysis (e.g., H&E staining for lipid accumulation) and molecular analysis (Western blot for protein expression, qPCR for gene expression).

Conclusion

The protocols and pathways outlined in this document provide a robust framework for the systematic investigation of Dihydrotamarixetin's therapeutic potential in metabolic diseases. By elucidating its effects on the AMPK and PPARγ signaling pathways, researchers can build a strong foundation for its further development as a novel therapeutic agent. The provided templates for data presentation and visualization will aid in the clear and concise communication of experimental findings.

References

• 1. researchgate.net [researchgate.net]
• 2. Dihydromyricetin Ameliorates Inflammation-Induced Insulin Resistance via Phospholipase C-CaMKK-AMPK Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Natural products targeting AMPK signaling pathway therapy, diabetes mellitus and its complications [frontiersin.org]
• 4. Natural activators of AMPK signaling: potential role in the management of type-2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Re-highlighting the action of PPARγ in treating metabolic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Natural product agonists of peroxisome proliferator-activated receptor gamma (PPARγ): a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Progress in experimental models to investigate the in vivo and in vitro antidiabetic activity of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve Dihydrotamarixetin stability in experimental buffers

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth guidance on improving the stability of Dihydrotamarixetin in common experimental buffers. Given the limited publicly available stability data for Dihydrotamarixetin, this guide leverages information from its close structural analog, Dihydroquercetin (also known as Taxifolin). The 4'-O-methyl group in Dihydrotamarixetin is anticipated to offer slightly enhanced stability by protecting a hydroxyl group from oxidation; however, researchers are strongly encouraged to validate these recommendations for their specific experimental setups.

Frequently Asked Questions (FAQs)

Q1: My Dihydrotamarixetin solution is changing color (e.g., turning yellow or brown). What is causing this?

A1: Color changes in solutions containing flavonoids like Dihydrotamarixetin are typically indicative of degradation.[1] This is often due to oxidation, which can be accelerated by several factors:

• High pH (alkaline conditions): Flavonoids are notoriously unstable and degrade rapidly in alkaline environments.[1]

• Exposure to Light: Prolonged exposure to ambient or UV light can lead to photodegradation.[1]

• Presence of Metal Ions: Metal ions can act as catalysts for oxidative degradation.[1]

• Elevated Temperature: Increased temperatures accelerate the rate of chemical degradation.[1]

• Dissolved Oxygen: The presence of oxygen in the solvent promotes oxidation.[1]

Q2: I am observing a precipitate in my Dihydrotamarixetin working solution. Why is this happening?

A2: Dihydrotamarixetin has poor aqueous solubility. While it dissolves in organic solvents like DMSO and ethanol (B145695), adding this stock solution to an aqueous buffer can cause the compound to precipitate, especially at higher concentrations.[1]

Q3: How can I improve the stability and solubility of Dihydrotamarixetin in my experiments?

A3: Several strategies can be employed:

• pH Control: Maintain the pH of your buffer in the acidic to neutral range (ideally below 7.0).[1]

• Use of Co-solvents: Increasing the percentage of an organic co-solvent like DMSO or ethanol can improve solubility. However, ensure the final concentration is compatible with your experimental system (e.g., <0.5% DMSO for cell-based assays).[2]

• Antioxidants: The addition of antioxidants can help prevent oxidative degradation.

• Chelating Agents: To mitigate catalysis by metal ions, consider adding a chelating agent like EDTA.

• Temperature Control: Prepare solutions fresh and, if possible, perform experiments at lower temperatures. Store stock solutions at -20°C or -80°C.[1]

• Light Protection: Protect solutions from light by using amber vials or covering containers with aluminum foil.[1]

• Deoxygenation: For sensitive experiments, deoxygenating the buffer by sparging with nitrogen or argon can be beneficial.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Solution Color Change (Yellow/Brown)	Oxidation, degradation due to high pH, light exposure, or heat.	Prepare fresh solutions. Work in an acidic to neutral pH range. Protect from light. Keep solutions cool. Consider adding antioxidants or chelating agents.
Precipitate Formation	Poor aqueous solubility.	Decrease the final concentration. Increase the organic co-solvent percentage (check experimental compatibility). Use solubilizing agents like cyclodextrins.[2]
Inconsistent Assay Results	Degradation of Dihydrotamarixetin during the experiment.	Prepare fresh dilutions for each experiment. Minimize exposure to light and elevated temperatures. Perform a time-course stability study in your specific experimental medium.[1]
Loss of Biological Activity	Degradation of the compound.	Follow all stability-enhancing recommendations. Confirm the integrity of the compound using a suitable analytical method like HPLC.

Data Presentation: Stability Profile of Dihydroquercetin (Taxifolin) as a Proxy for Dihydrotamarixetin

The following tables summarize the known stability characteristics of Dihydroquercetin. It is important to note that while structurally similar, Dihydrotamarixetin's stability may differ.

Table 1: Effect of pH on Dihydroquercetin Stability

pH Condition	Observed Stability	Degradation Products	Reference
Acidic (e.g., 1 M HCl)	Relatively stable; minor degradation observed.	Supplementary peaks with earlier elution in HPLC.	[3]
Neutral (pH ~7)	Unstable in aqueous solutions.	Polymerization products.	[2][3]
Alkaline (e.g., 0.01 M NaOH)	Extremely unstable (Class 1); rapid and complete decomposition.	Dimers of taxifolin.	[1][3][4]

Table 2: Effect of Other Stress Conditions on Dihydroquercetin Stability

Stress Condition	Observed Stability	Notes	Reference
Oxidation (30% H₂O₂)	Degradation observed, with changes in chromatographic profile.	Leads to the formation of a quinone-like product.	[3][5]
Heat (40°C)	Degradation is increased, especially in the presence of humidity.	Thermal degradation is a significant factor.	[1][4]
Photostability (Visible/UV light)	Generally considered stable (Class 4).	One study found it to be completely non-phototoxic and photostable.	[1][4][6][7]

Experimental Protocols

Protocol 1: Assessing the Stability of Dihydrotamarixetin in an Experimental Buffer using HPLC

This protocol outlines a general method to determine the stability of Dihydrotamarixetin over time in a specific buffer.

1. Materials:

• Dihydrotamarixetin
• Experimental buffer of choice (e.g., PBS, Tris-HCl)
• HPLC-grade organic solvent for stock solution (e.g., DMSO, Methanol)
• HPLC system with a UV detector
• C18 reverse-phase HPLC column
• Amber vials

2. Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of Dihydrotamarixetin (e.g., 10 mg/mL) in an appropriate organic solvent.
• Working Solution Preparation: Dilute the stock solution to the desired final concentration in your experimental buffer.
• Aliquoting: Dispense the working solution into several amber vials to protect from light.
• Incubation: Store the aliquots under the desired experimental conditions (e.g., room temperature, 37°C).
• Time Points: At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove one aliquot for analysis.
• HPLC Analysis: Immediately analyze the aliquot by HPLC.

3. Suggested HPLC Method:

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).
• Mobile Phase: A gradient elution is often effective. For example, a gradient of acetonitrile (B52724) and water with a small amount of acid (e.g., 0.1% formic acid or acetic acid) to ensure good peak shape.
• Flow Rate: 1.0 mL/min.
• Detection Wavelength: Monitor at the λmax of Dihydrotamarixetin (can be determined using a UV-Vis spectrophotometer, likely around 290 nm).
• Data Analysis: Calculate the percentage of Dihydrotamarixetin remaining at each time point relative to the initial concentration (time 0).

Protocol 2: Improving Dihydrotamarixetin Solubility and Stability with Antioxidants and Chelating Agents

1. Materials:

• Dihydrotamarixetin
• Experimental buffer
• Antioxidant (e.g., Ascorbic acid, Trolox)
• Chelating agent (e.g., EDTA)

2. Procedure:

• Buffer Preparation: Prepare your experimental buffer and adjust to the desired acidic or neutral pH.
• Addition of Stabilizers:
• Add the chosen antioxidant to the buffer at a suitable concentration (e.g., 100 µM Ascorbic acid).
• Add the chelating agent to the buffer (e.g., 1 mM EDTA).
• Dissolution of Dihydrotamarixetin: Prepare the Dihydrotamarixetin solution in this stabilized buffer as described in Protocol 1.
• Stability Assessment: Evaluate the stability of Dihydrotamarixetin in the stabilized buffer compared to the non-stabilized buffer using the HPLC method outlined in Protocol 1.

Visualizations

Experimental workflow for assessing Dihydrotamarixetin stability.

Proposed degradation pathways for Dihydrotamarixetin.

References

• 1. Taxifolin stability: In silico prediction and in vitro degradation with HPLC-UV/UPLC-ESI-MS monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Taxifolin stability: In silico prediction and in vitro degradation with HPLC-UV/UPLC–ESI-MS monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. The Phototoxic Potential of the Flavonoids, Taxifolin and Quercetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Bioavailability of Dihydrotamarixetin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at enhancing the bioavailability of Dihydrotamarixetin.

Frequently Asked Questions (FAQs)

Q1: What is Dihydrotamarixetin and why is its bioavailability a concern?

Dihydrotamarixetin is a flavonoid, a class of polyphenolic compounds found in various plants.[1] Like many flavonoids, it exhibits poor water solubility, which significantly limits its absorption in the gastrointestinal tract and, consequently, its oral bioavailability. Low bioavailability means that only a small fraction of the administered dose reaches systemic circulation, potentially hindering its therapeutic efficacy in vivo.[1]

Q2: What are the primary strategies to enhance the bioavailability of Dihydrotamarixetin?

The main strategies focus on improving its solubility, dissolution rate, and/or permeability across the intestinal epithelium. Key approaches include:

• Nanoparticle-Based Delivery Systems: Encapsulating Dihydrotamarixetin into nanoparticles can protect it from degradation, increase its surface area for dissolution, and facilitate transport across biological membranes.[1]

• Solid Dispersions: Dispersing Dihydrotamarixetin in a hydrophilic polymer matrix at a molecular level can significantly enhance its dissolution rate.[1]

• Liposomal Formulations: These lipid-based vesicles can encapsulate Dihydrotamarixetin, improving its stability and absorption.[1]

• Prodrug Approach: Modifying the chemical structure of Dihydrotamarixetin to create a more soluble or permeable prodrug that converts back to the active form in the body.[1]

Q3: How do I choose the most suitable bioavailability enhancement strategy for my research?

The selection of a strategy depends on several factors, including the specific aims of your experiment, available equipment, and the desired release profile. For instance, if the goal is to achieve a rapid onset of action, a solid dispersion might be suitable. For targeted delivery or sustained release, nanoparticle or liposomal formulations could be more appropriate.

Q4: What are the common challenges encountered when working with these enhancement strategies?

Common issues include:

• Low encapsulation efficiency in nanoparticle and liposomal formulations.

• Physical instability of the formulation, such as aggregation of nanoparticles or leakage from liposomes.

• Drug recrystallization in solid dispersions over time.

• Complex synthesis and purification for prodrugs.

Troubleshooting Guides

Issue 1: Low In Vitro Dissolution Rate of Dihydrotamarixetin Formulation

Possible Cause	Troubleshooting Step	Expected Outcome
Inadequate particle size reduction.	For solid dispersions, ensure thorough grinding and sieving. For nanoparticles, optimize the formulation and preparation method (e.g., nanoprecipitation) to achieve a smaller particle size.	Increased surface area leading to a faster dissolution rate.
Poor wetting of the formulation.	Incorporate a suitable wetting agent or surfactant into the formulation.	Improved dispersion of the formulation in the dissolution medium.
Drug recrystallization in amorphous solid dispersions.	Characterize the solid dispersion using DSC and XRD to confirm the amorphous state. Optimize the polymer type and drug-to-polymer ratio to inhibit recrystallization.	Maintenance of the amorphous state and enhanced dissolution.

Issue 2: High Variability in In Vivo Pharmacokinetic Data

Possible Cause	Troubleshooting Step	Expected Outcome
Inconsistent dosing.	Ensure accurate and consistent administration of the formulation to each animal. Use appropriate gavage techniques for oral administration.	Reduced inter-animal variability in drug exposure.
Food effects.	Standardize the fasting period for animals before dosing. Food can significantly affect the absorption of many compounds.	More consistent and reproducible pharmacokinetic profiles.
Instability of the formulation.	Assess the stability of the formulation under the conditions of the study (e.g., in the dosing vehicle). Prepare fresh formulations if necessary.	Consistent dose administration throughout the study.
First-pass metabolism.	Consider the potential for significant metabolism in the gut wall and liver. This can be investigated using in vitro models like liver microsomes or Caco-2 cells.	Understanding the contribution of metabolism to low bioavailability and guiding further formulation strategies.

Data Presentation

Table 1: Comparison of Bioavailability Enhancement Strategies for Flavonoids (Applicable to Dihydrotamarixetin)

Strategy	Mechanism of Enhancement	Reported Fold Increase in Bioavailability (for similar flavonoids)	Advantages	Disadvantages
Nanoparticles	Increases surface area, improves solubility, can offer targeted delivery, and may alter absorption pathways.[1]	2 to 47-fold	High drug loading possible, sustained release achievable, potential for targeting.[1][2]	Complex manufacturing process, potential for instability.[1]
Solid Dispersions	The drug is molecularly dispersed in a hydrophilic carrier, enhancing the dissolution rate.[1]	2 to 8-fold	Relatively simple to prepare, scalable.[1]	Potential for drug recrystallization, carrier selection is critical.[1]
Liposomes	Encapsulation in lipid vesicles protects the drug and facilitates absorption.[1]	3 to 47-fold	Can carry both hydrophilic and hydrophobic drugs, can be targeted, protects the drug from degradation.[1][2]	Can have lower drug loading, potential for leakage and instability.
Prodrugs	Chemical modification of the drug to improve solubility or permeability.[1]	Varies widely based on the specific modification.	Can overcome specific absorption barriers.	Requires chemical synthesis and may alter the pharmacological profile.

Experimental Protocols

Protocol 1: Preparation of Dihydrotamarixetin Solid Dispersion (Solvent Evaporation Method)

• Dissolution: Dissolve Dihydrotamarixetin and a hydrophilic carrier (e.g., PVP K30 or HPMC) in a 1:5 to 1:10 weight ratio in a suitable organic solvent like methanol (B129727) or ethanol.

• Solvent Evaporation: Evaporate the solvent under reduced pressure using a rotary evaporator at 40-50°C until a thin, dry film is formed.

• Drying: Further dry the solid dispersion in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Milling and Sieving: Gently grind the dried solid dispersion into a fine powder using a mortar and pestle and pass it through a sieve to ensure uniform particle size.

• Characterization: Characterize the solid dispersion using techniques like Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD) to confirm the amorphous state of Dihydrotamarixetin.

Protocol 2: Preparation of Dihydrotamarixetin-Loaded Nanoparticles (Nanoprecipitation Method)

• Organic Phase Preparation: Dissolve Dihydrotamarixetin and a polymer (e.g., PLGA) in a water-miscible organic solvent such as acetone (B3395972) or acetonitrile.

• Aqueous Phase Preparation: Prepare an aqueous solution containing a stabilizer (e.g., PVA or Poloxamer 188).

• Nanoprecipitation: Add the organic phase dropwise into the aqueous phase under constant magnetic stirring. Nanoparticles will form spontaneously as the organic solvent diffuses into the aqueous phase.

• Solvent Removal: Remove the organic solvent by evaporation under reduced pressure.

• Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles, then wash them with deionized water to remove excess stabilizer and unencapsulated drug.

• Lyophilization: Lyophilize the purified nanoparticles to obtain a dry powder for long-term storage and characterization.

• Characterization: Analyze the nanoparticles for particle size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

Protocol 3: Preparation of Dihydrotamarixetin-Loaded Liposomes (Thin-Film Hydration Method)

• Lipid Film Formation: Dissolve Dihydrotamarixetin and lipids (e.g., soy phosphatidylcholine and cholesterol) in a suitable organic solvent (e.g., chloroform-methanol mixture) in a round-bottom flask.

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator under vacuum to form a thin lipid film on the flask wall.

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by rotating the flask at a temperature above the lipid phase transition temperature. This will form multilamellar vesicles (MLVs).

• Size Reduction: To obtain smaller, unilamellar vesicles (SUVs), sonicate the MLV suspension using a probe sonicator or extrude it through polycarbonate membranes with a defined pore size.

• Purification: Remove the unencapsulated Dihydrotamarixetin by dialysis or size exclusion chromatography.

• Characterization: Characterize the liposomes for vesicle size, PDI, zeta potential, and encapsulation efficiency.

Protocol 4: In Vivo Pharmacokinetic Study in Rodents

• Animal Acclimatization: Acclimatize male Sprague-Dawley rats (200-250 g) for at least one week with free access to food and water.

• Fasting: Fast the animals overnight (approximately 12 hours) before drug administration, with continued free access to water.

• Dosing: Divide the animals into groups (n=6 per group). Administer the Dihydrotamarixetin formulation (e.g., suspended in 0.5% carboxymethylcellulose) or the unformulated drug as a control via oral gavage at a specific dose.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the tail vein at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Plasma Separation: Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Bioanalysis: Quantify the concentration of Dihydrotamarixetin in the plasma samples using a validated analytical method, such as LC-MS/MS.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve) using appropriate software.

Visualizations

Caption: Experimental workflow for bioavailability assessment.

Caption: Strategies to improve bioavailability.

Caption: Hypothetical anti-inflammatory signaling pathway.

References

• 1. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
• 2. researchgate.net [researchgate.net]

Troubleshooting peak tailing for Dihydrotamarixetin in HPLC analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve common issues encountered during the HPLC analysis of Dihydrotamarixetin, with a specific focus on correcting peak tailing.

Troubleshooting Guide: A Systematic Approach to Resolving Peak Tailing

Peak tailing is a common chromatographic problem that can compromise resolution and the accuracy of quantification.[1] It is often indicative of undesirable secondary chemical interactions between the analyte and the stationary phase.[2][3] For a polar molecule like Dihydrotamarixetin, these interactions are a primary concern.

Question: My chromatogram for Dihydrotamarixetin shows a significant tailing peak. What are the potential causes and how can I fix it?

Answer: Peak tailing for Dihydrotamarixetin in reversed-phase HPLC typically stems from one or more of the following issues: secondary interactions with the column, improper mobile phase conditions, column contamination or damage, or sample-related problems. Below is a systematic workflow to diagnose and resolve the issue.

Caption: Systematic workflow for troubleshooting peak tailing.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing for a flavonoid like Dihydrotamarixetin?

A1: The primary cause is the occurrence of more than one retention mechanism during the separation.[4] While the main interaction in reversed-phase HPLC is hydrophobic, secondary polar interactions can delay parts of the analyte band, causing tailing.[4] For Dihydrotamarixetin, these include:

• Silanol (B1196071) Interactions: Dihydrotamarixetin's polar hydroxyl groups can form hydrogen bonds with acidic residual silanol groups (Si-OH) on the surface of silica-based C18 columns.[2][3] These interactions are particularly strong when the silanol groups are ionized (deprotonated) at a mobile phase pH above 3.[4][5]

• Metal Chelation: Flavonoids are known to chelate with trace metal ions (e.g., iron, aluminum) that can be present in the silica (B1680970) matrix of the column packing.[1][3][6] This interaction acts as another retention mechanism, leading to significant tailing.[3]

Caption: Secondary interactions causing peak tailing.

Q2: How does mobile phase pH affect the peak shape of Dihydrotamarixetin?

A2: Mobile phase pH is critical. Dihydrotamarixetin has acidic phenolic hydroxyl groups. At a low pH (e.g., 2.5-3.0), the ionization of these groups is suppressed. More importantly, a low pH ensures that the residual silanol groups on the column's silica surface are fully protonated (non-ionized).[4] This minimizes the strong secondary ionic interactions that are a major cause of peak tailing for polar compounds.[1][4] Operating at a mobile phase pH near the analyte's pKa can also lead to asymmetrical peaks.[5]

Q3: I've adjusted the pH to 2.7 with 0.1% formic acid, but still see some tailing. What else can I do?

A3: If pH adjustment is not sufficient, consider the following:

• Increase Buffer Strength: If you are using a buffer (e.g., phosphate), a very low concentration may not be sufficient to control the pH effectively at the column surface.[6] Try increasing the buffer concentration to within the 20-50 mM range.[3][6]

• Change Organic Modifier: Switching from acetonitrile (B52724) to methanol (B129727), or vice versa, can alter selectivity and sometimes improve peak shape.[7]

• Use a Modern, High-Purity Column: Older columns (Type A silica) have higher metal content and more acidic silanol groups, leading to more tailing.[1] Modern columns made from high-purity silica (Type B) with high-density bonding and end-capping show significantly reduced silanol activity and better peak shapes for polar compounds.[1][4]

Q4: Could my sample preparation or injection parameters be the cause of tailing?

A4: Yes, this is a common and often overlooked cause.

• Column Overload: Injecting too high a concentration of Dihydrotamarixetin can saturate the stationary phase, leading to tailing.[2] This often affects all peaks in the chromatogram. The solution is to dilute the sample (e.g., by a factor of 10) and reinject.[4][8]

• Solvent Mismatch: If your sample is dissolved in a solvent significantly stronger than your initial mobile phase (e.g., 100% methanol or DMSO when the mobile phase starts at 10% methanol), it can cause peak distortion, including tailing.[2] Always try to dissolve your sample in the initial mobile phase composition.[6][9]

Experimental Protocols and Data

To aid in your troubleshooting, here are recommended starting conditions and a protocol for mobile phase optimization.

Table 1: Recommended Starting HPLC Conditions for Dihydrotamarixetin Analysis [7]

Parameter	Recommended Condition	Rationale
Column	C18, high-purity silica (Type B), end-capped, 150 x 4.6 mm, 3.5 or 5 µm	Provides good hydrophobic retention and minimizes silanol interactions.
Mobile Phase A	Water + 0.1% Formic Acid (or Phosphoric Acid)	Acid modifier to control pH (approx. 2.7) and suppress ionization.[7]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile often provides sharper peaks than methanol for flavonoids.[6]
Gradient	10% to 70% B over 20-30 minutes	A good starting point to ensure elution and separation from impurities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 - 40 °C	Elevated temperature can improve peak efficiency and reduce viscosity.[7][10]
Detection	UV, approx. 280-290 nm	Common wavelength for dihydroflavonols.
Injection Vol.	5 - 10 µL	Keeps injection volume small to minimize solvent effects.

| Sample Diluent | Initial Mobile Phase Composition (e.g., 90:10 Water:Acetonitrile with acid) | Prevents peak distortion from solvent mismatch.[6] |

Protocol 1: Mobile Phase pH Optimization Experiment

Objective: To determine the optimal mobile phase pH for symmetrical peak shape of Dihydrotamarixetin by minimizing secondary silanol interactions.

Methodology:

• Prepare Stock Solution: Prepare a 100 µg/mL stock solution of Dihydrotamarixetin in methanol.

• Prepare Mobile Phases:

  • Mobile Phase Set 1 (pH ~2.7): A = Water + 0.1% Formic Acid; B = Acetonitrile + 0.1% Formic Acid.

  • Mobile Phase Set 2 (pH ~2.2): A = Water + 0.1% Phosphoric Acid; B = Acetonitrile + 0.1% Phosphoric Acid.

  • Mobile Phase Set 3 (pH ~4.8): A = 10 mM Ammonium Acetate in Water; B = Acetonitrile.

• HPLC Analysis:

  • Equilibrate the HPLC system and a C18 column with Mobile Phase Set 1 for at least 20 column volumes.

  • Inject 10 µL of the Dihydrotamarixetin stock solution using a suitable gradient (e.g., 10-70% B over 20 min).

  • Record the chromatogram.

  • Repeat the equilibration and injection for Mobile Phase Set 2 and Mobile Phase Set 3.

• Data Analysis:

  • Measure the USP Tailing Factor (Tf) or Asymmetry Factor (As) for the Dihydrotamarixetin peak under each condition. A value of 1.0 is perfectly symmetrical. A value > 1.2 is generally considered tailing.[4]

  • Compare the results to identify the pH that provides the most symmetrical peak.

Table 2: Expected Outcome of pH Optimization

Mobile Phase Condition	Expected pH	Expected Tailing Factor (Tf)	Rationale
0.1% Phosphoric Acid	~2.2	1.0 - 1.2	Silanol groups are fully protonated, minimizing secondary interactions.[4]
0.1% Formic Acid	~2.7	1.1 - 1.4	Effective suppression of most silanol interactions.[7]

| 10 mM Ammonium Acetate | ~4.8 | > 1.8 | Significant silanol ionization occurs, leading to strong secondary interactions and severe tailing.[4][5] |

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromtech.com [chromtech.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. bvchroma.com [bvchroma.com]
• 9. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Dihydrotamarixetin Dosage for In Vivo Animal Studies

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for optimizing the in vivo dosage of dihydrotamarixetin (B123099) in animal studies. Due to limited direct in vivo data on dihydrotamarixetin, this guide incorporates data from its parent compound, tamarixetin (B191864), and its well-researched structural analog, quercetin (B1663063), to provide a robust framework for your experimental design.[1]

Frequently Asked Questions (FAQs)

Q1: What is a reasonable starting dose for dihydrotamarixetin in a rodent model?

A1: As direct in vivo studies on dihydrotamarixetin are limited, a starting point can be extrapolated from studies on tamarixetin and quercetin. For tamarixetin, intraperitoneal doses of 1 mg/kg and 3 mg/kg have been used in mice and rats, respectively, to study anti-inflammatory and hepatoprotective effects.[2][3] For quercetin, oral doses in rodents range widely from 1 mg/kg to 200 mg/kg daily, depending on the disease model.[4][5][6][7][8] A conservative starting oral dose for dihydrotamarixetin could be in the range of 10-25 mg/kg daily, with dose-ranging studies being crucial to determine the optimal therapeutic window.

Q2: What is the primary challenge when administering dihydrotamarixetin orally?

A2: The primary challenge for dihydrotamarixetin, like many flavonoids, is its expected low oral bioavailability due to poor water solubility and significant first-pass metabolism in the gut and liver.[9][10][11] For instance, the oral bioavailability of its parent compound, tamarixetin, in rats was found to be approximately 20.3%.[12][13]

Q3: How can I improve the bioavailability of dihydrotamarixetin in my studies?

A3: Several formulation strategies can be employed to enhance bioavailability. These include creating solid dispersions with hydrophilic polymers, developing nanoparticle-based delivery systems, or using self-emulsifying drug delivery systems (SEDDS).[13] Co-administration with absorption enhancers or metabolism inhibitors, like piperine, can also be considered.[9]

Q4: What are the key pharmacokinetic parameters to measure?

A4: Key pharmacokinetic parameters to assess include maximum plasma concentration (Cmax), time to reach maximum concentration (Tmax), area under the concentration-time curve (AUC), and elimination half-life (T1/2).[14] These parameters will help you understand the absorption, distribution, metabolism, and excretion (ADME) profile of dihydrotamarixetin.

Q5: What are the potential target signaling pathways for dihydrotamarixetin?

A5: Based on research on similar flavonoids, dihydrotamarixetin is expected to modulate key signaling pathways involved in inflammation and oxidative stress, primarily the NF-κB and Nrf2 pathways.[1] It is hypothesized to inhibit the pro-inflammatory NF-κB pathway and activate the antioxidant Nrf2 pathway.

Troubleshooting Guides

Issue 1: High variability in plasma concentrations between animals.

• Possible Cause: Differences in fed vs. fasted states. The presence of food can significantly alter the absorption of lipophilic compounds.

• Troubleshooting Steps:

  • Standardize the feeding schedule of the animals. Ensure all animals are in the same state (e.g., fasted overnight) before oral administration.

  • If the compound is better absorbed with lipids, consider administering it with a small amount of a high-fat meal to ensure consistent absorption.

Issue 2: No observable therapeutic effect at the initial doses.

• Possible Cause: The administered dose is below the therapeutic threshold, or the compound has very low bioavailability.

• Troubleshooting Steps:

  • Conduct a dose-escalation study to determine if a higher dose yields a therapeutic effect.

  • Perform pharmacokinetic analysis to confirm if the compound is being absorbed and reaching systemic circulation.

  • Consider alternative routes of administration, such as intraperitoneal or intravenous injection, to bypass first-pass metabolism.

  • Re-evaluate the formulation to enhance solubility and absorption.

Issue 3: Signs of toxicity at higher doses.

• Possible Cause: The compound may have a narrow therapeutic window.

• Troubleshooting Steps:

  • Carefully monitor animals for clinical signs of toxicity (e.g., weight loss, lethargy, changes in behavior).

  • Perform a dose-ranging toxicity study to determine the Maximum Tolerated Dose (MTD) and the No Observed Adverse Effect Level (NOAEL).[15]

  • Conduct histopathological analysis of major organs to identify any tissue damage.

Quantitative Data Summary

Table 1: In Vivo Dosages of Tamarixetin and Quercetin in Rodent Models

Compound	Animal Model	Route of Administration	Dosage	Duration	Observed Effect	Reference
Tamarixetin	Mouse	Intraperitoneal	1 mg/kg	Single dose	Anti-inflammatory	[2][16]
Tamarixetin	Rat	Intraperitoneal	3 mg/kg/day	3 days	Hepatoprotective	[3][17]
Quercetin	Mouse	Oral (in diet)	0.02%, 0.2%, 2% of diet	16 weeks	Dose-dependent effects on tumorigenesis	[4]
Quercetin	Mouse	Oral gavage	1 mg/kg	6 doses	Increased survival in tumor-bearing mice	[8]
Quercetin	Hamster	Oral gavage	50 mg/kg & 150 mg/kg	14 weeks	Chemopreventive in oral carcinoma
Quercetin	Rat	Oral gavage	200 mg/kg/day	15 weeks	Preventive against hepatic cancer	[5]
Myricitrin (B1677591)	Mouse	Oral gavage	1, 3, and 10 mg/kg/day	7 days	Anti-inflammatory in colitis model	[18]

Table 2: Pharmacokinetic Parameters of Tamarixetin in Rats

Route of Administration	Dose	Cmax (ng/mL)	Tmax (h)	T1/2 (h)	Oral Bioavailability (%)	Reference
Intravenous	2 mg/kg	967.93 ± 899.16	-	0.03	-	[12][14]
Oral (gavage)	20 mg/kg	49.72 ± 38.31	0.61	9.68	20.3 ± 12.4	[12][14]

Experimental Protocols

Protocol 1: Oral Gavage Administration in Mice

• Animal Restraint: Gently restrain the mouse by grasping the loose skin at the back of the neck to immobilize the head.

• Gavage Needle Insertion: Introduce a sterile, ball-tipped gavage needle into the diastema (the gap between the incisors and molars) and gently advance it along the roof of the mouth towards the esophagus. The mouse should swallow the needle as it is advanced.

• Verification of Placement: Ensure the needle is in the esophagus and not the trachea. If the animal shows signs of respiratory distress, immediately withdraw the needle.

• Substance Administration: Slowly administer the prepared dihydrotamarixetin solution. The volume should not exceed 10 mL/kg body weight.

• Needle Withdrawal: Gently remove the gavage needle.

• Post-Administration Monitoring: Return the mouse to its cage and monitor for any adverse reactions.

Protocol 2: Serial Blood Collection in a Single Mouse for Pharmacokinetic Studies[19]

• Pre-sampling Preparation: Prepare heparinized capillary tubes and microcentrifuge tubes for each time point.

• Initial Time Points (e.g., 5, 15, 30 minutes): Submandibular Vein Bleed

  • Restrain the mouse and apply gentle pressure to the maxillary vein.

  • Puncture the submandibular vein with a sterile lancet.

  • Collect approximately 30-50 µL of blood into a heparinized capillary tube.

  • Apply gentle pressure to the puncture site to stop the bleeding.

• Intermediate Time Points (e.g., 1, 2, 4 hours): Saphenous Vein Bleed

  • Anesthetize the mouse lightly with isoflurane.

  • Shave the hair over the lateral saphenous vein on the hind limb.

  • Puncture the vein with a sterile needle (25-27 gauge).

  • Collect the desired volume of blood into a heparinized capillary tube.

  • Apply pressure to achieve hemostasis.

• Terminal Time Point (e.g., 8 or 24 hours): Cardiac Puncture

  • Deeply anesthetize the mouse, ensuring no response to a painful stimulus (e.g., toe pinch).

  • Insert a 25-gauge needle attached to a 1 mL syringe into the thoracic cavity, aiming for the heart.

  • Gently aspirate to collect the blood sample.

  • This is a terminal procedure; ensure the animal is euthanized immediately following blood collection.

• Sample Processing: Centrifuge the blood samples to separate the plasma, which can then be stored at -80°C until analysis.

Protocol 3: Necropsy and Tissue Collection in Rodents[20][21][22][23]

• Euthanasia: Euthanize the animal using an IACUC-approved method.

• External Examination: Weigh the animal and perform a thorough external examination.

• Dissection:

  • Place the animal in dorsal recumbency.

  • Make a midline incision from the pelvic region to the thoracic inlet.

  • Reflect the skin to expose the abdominal and thoracic cavities.

• Organ Collection:

  • Systematically collect organs of interest (e.g., liver, kidneys, spleen, lungs, heart, brain).

  • For tissues intended for histology, place them in 10% neutral buffered formalin at a 1:10 tissue-to-fixative volume ratio.[19][20]

  • For tissues intended for other analyses (e.g., Western blot, PCR), snap-freeze them in liquid nitrogen and store at -80°C.

• Record Keeping: Document all gross observations and label all samples clearly.

Mandatory Visualizations

Caption: Experimental workflow for optimizing dihydrotamarixetin dosage in vivo.

Caption: Inhibition of the NF-κB signaling pathway by dihydrotamarixetin.

Caption: Activation of the Nrf2 signaling pathway by dihydrotamarixetin.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Dose-dependent benefits of quercetin on tumorigenesis in the C3(1)/SV40Tag transgenic mouse model of breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preventive effect of the flavonoid, quercetin, on hepatic cancer in rats via oxidant/antioxidant activity: molecular and histological evidences - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Effects of Flavonoid Supplementation on Nanomaterial-Induced Toxicity: A Meta-Analysis of Preclinical Animal Studies [frontiersin.org]
• 7. Effects of Flavonoid Supplementation on Nanomaterial-Induced Toxicity: A Meta-Analysis of Preclinical Animal Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Botanical Flavonoids: Efficacy, Absorption, Metabolism and Advanced Pharmaceutical Technology for Improving Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Flavonoid Bioavailability and Attempts for Bioavailability Enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Flavonoids Activation of the Transcription Factor Nrf2 as a Hypothesis Approach for the Prevention and Modulation of SARS-CoV-2 Infection Severity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Study on Pharmacokinetic and Bioavailability of Tamarixetin after Intravenous and Oral Administration to Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Oral administration of the flavonoid myricitrin prevents dextran sulfate sodium-induced experimental colitis in mice through modulation of PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. content.ilabsolutions.com [content.ilabsolutions.com]
• 20. Diagnostic Necropsy and Selected Tissue and Sample Collection in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of Dihydrotamarixetin during sample preparation

Welcome to the technical support center for Dihydrotamarixetin. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the handling and analysis of Dihydrotamarixetin. Below you will find troubleshooting guides and frequently asked questions (FAQs) to help prevent its degradation during sample preparation.

Troubleshooting Guides and FAQs

This section addresses specific issues you might encounter during your experiments with Dihydrotamarixetin.

Question 1: I am observing a decrease in the concentration of my Dihydrotamarixetin standard over a short period. What could be the cause?

Answer: The degradation of Dihydrotamarixetin standards can be attributed to several factors, primarily pH, light, temperature, and oxidation. Dihydrotamarixetin, like other flavonoids, is susceptible to degradation under alkaline conditions.[1][2] Exposure to UV or even ambient light can also lead to photodegradation. Elevated temperatures can accelerate chemical degradation, and the presence of oxygen can cause oxidation of the phenolic hydroxyl groups.

To mitigate this, ensure your standards are prepared in a slightly acidic to neutral pH buffer, stored in amber vials to protect from light, and kept at low temperatures (4°C for short-term and -20°C or -80°C for long-term storage). For solutions, using degassed solvents can help minimize oxidation.

Question 2: My Dihydrotamarixetin sample extracted from a plant matrix shows multiple peaks during HPLC analysis, some of which are not present in the standard. What could be happening?

Answer: The appearance of extra peaks in your sample chromatogram that are absent in the standard suggests either the presence of isomers, degradation of Dihydrotamarixetin during your extraction and sample preparation process, or co-eluting compounds from the matrix.

During extraction, high temperatures, extreme pH, or prolonged exposure to solvents can cause degradation.[3] For instance, taxifolin (B1681242) (dihydroquercetin), a close analog, is known to be extremely unstable under alkaline conditions, leading to the formation of dimers.[1][2] It is also susceptible to acid hydrolysis and oxidation.[1] Enzymatic degradation from the plant material itself can also occur if the extraction process is not properly managed.[4]

To troubleshoot this, we recommend the following:

• Optimize Extraction Conditions: Use milder extraction techniques such as ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) with controlled temperature and shorter extraction times.

• Control pH: Ensure your extraction solvent is slightly acidic or neutral.

• Protect from Light and Oxygen: Conduct the extraction in low-light conditions and consider using solvents sparged with nitrogen to remove dissolved oxygen.

• Add Stabilizers: The addition of antioxidants like ascorbic acid or BHT to the extraction solvent can help prevent oxidative degradation.

Question 3: I am experiencing low recovery of Dihydrotamarixetin after solid-phase extraction (SPE) cleanup. What are the potential reasons?

Answer: Low recovery after SPE can be due to several factors:

• Irreversible Adsorption: Dihydrotamarixetin might be irreversibly binding to the sorbent material.

• Inappropriate Solvent Selection: The wash or elution solvents may not be optimized, leading to premature elution or incomplete recovery.

• Degradation on the Cartridge: The pH of the sample or solvents used during SPE could be causing on-cartridge degradation.

To improve recovery:

• Select the Right Sorbent: A reversed-phase C18 sorbent is commonly used for flavonoid cleanup.

• Optimize pH: Ensure the pH of the sample and wash solutions is in a range where Dihydrotamarixetin is stable (slightly acidic to neutral).

• Optimize Solvents: Methodically test different wash and elution solvents to ensure Dihydrotamarixetin is retained during washing and fully eluted during the final step. Start with a weak solvent to wash and a stronger solvent to elute.

• Minimize Time: Do not let the sample sit on the cartridge for an extended period.

Question 4: Can I heat my sample to evaporate the solvent after extraction?

Answer: While heating is a common method for solvent evaporation, it should be done with caution for thermally sensitive compounds like Dihydrotamarixetin. Elevated temperatures can accelerate degradation.[3] Studies on the closely related taxifolin have shown degradation under dry and humid heat conditions.[1]

We recommend using a rotary evaporator at a controlled, low temperature (e.g., <40°C) or a gentle stream of nitrogen at room temperature to evaporate the solvent. This will minimize thermal degradation.

Quantitative Data on Flavonoid Stability

The following table summarizes the degradation of Taxifolin (Dihydroquercetin), a compound structurally very similar to Dihydrotamarixetin, under various stress conditions. This data can serve as a valuable guide for handling Dihydrotamarixetin.

Stress Condition	Parameters	Degradation (%)	Reference
Acidic Hydrolysis	1 M HCl, 30 min, 25°C	20.2	[1]
Alkaline Hydrolysis	1 mM NaOH, 15 min, 25°C	16.3	[1]
Oxidation	30% H₂O₂, 24 h, 25°C	11.7	[1]
Dry Heat	40°C, 30 days	9.8	[1]
Humid Heat	40°C, 75% RH, 30 days	23.1	[1]
Photolysis	2.4 million lx·h visible light, 400 Wh/m² UVA	9.0	[1]

Experimental Protocols

Recommended Sample Preparation Protocol to Minimize Dihydrotamarixetin Degradation

This protocol is designed for the extraction of Dihydrotamarixetin from plant material while minimizing degradation.

1. Materials and Reagents:

• Dried and powdered plant material

• Extraction Solvent: 80% Methanol (HPLC grade) in water, containing 0.1% (w/v) Ascorbic Acid

• Ultrasonic bath with temperature control

• Refrigerated centrifuge

• Rotary evaporator or nitrogen evaporator

• 0.22 µm syringe filters (PTFE or other compatible material)

• Amber glass vials

2. Procedure:

• Extraction:

  • Weigh approximately 1 gram of the homogenized, powdered plant material into a 50 mL amber centrifuge tube.

  • Add 20 mL of the pre-chilled extraction solvent (80% Methanol with 0.1% Ascorbic Acid).

  • Vortex the mixture for 1 minute.

  • Place the tube in an ultrasonic bath and sonicate for 30 minutes at a controlled temperature below 25°C.

• Centrifugation:

  • Centrifuge the extract at 4000 x g for 15 minutes at 4°C.

• Collection and Concentration:

  • Carefully decant the supernatant into a round-bottom flask, protecting it from light.

  • Concentrate the extract using a rotary evaporator with the water bath temperature set to a maximum of 40°C. Alternatively, evaporate the solvent under a gentle stream of nitrogen at ambient temperature.

• Reconstitution and Filtration:

  • Reconstitute the dried extract in a known volume of the initial mobile phase for your analytical method.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an amber HPLC vial.

• Storage:

  • Analyze the sample immediately or store it at -20°C or below, protected from light, until analysis.

Visualizations

Hypothetical Degradation Pathways of Dihydrotamarixetin

This diagram illustrates the potential degradation pathways of Dihydrotamarixetin based on known degradation mechanisms of similar flavonoids under stress conditions like extreme pH, oxidation, and heat.

Caption: Potential degradation pathways of Dihydrotamarixetin.

Recommended Experimental Workflow for Dihydrotamarixetin Sample Preparation

This workflow diagram outlines the key steps in the recommended protocol to minimize degradation during sample preparation.

Caption: Recommended workflow for Dihydrotamarixetin analysis.

References

• 1. Taxifolin stability: In silico prediction and in vitro degradation with HPLC-UV/UPLC–ESI-MS monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An insight into novel therapeutic potentials of taxifolin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 4. Flavonoids: a metabolic network mediating plants adaptation to their real estate - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing experimental variability in Dihydrotamarixetin bioassays

Welcome to the Technical Support Center for Dihydrotamarixetin Bioassays. This resource is designed for researchers, scientists, and drug development professionals to help minimize experimental variability and troubleshoot common issues encountered during in vitro studies of Dihydrotamarixetin.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with Dihydrotamarixetin.

Compound Handling and Stability

Q1: My Dihydrotamarixetin solution is changing color (e.g., turning yellow/brown). What is causing this?

A1: Color changes in solutions containing flavonoids like Dihydrotamarixetin are often indicative of degradation, typically due to oxidation. Several factors can accelerate this process:

• High pH (alkaline conditions): Flavonoids are generally unstable in alkaline environments.

• Exposure to Light: Photodegradation can occur with prolonged exposure to light.

• Presence of Metal Ions: Metal ions can catalyze oxidative degradation.

• Elevated Temperature: Higher temperatures increase the rate of degradation.

• Dissolved Oxygen: Oxygen in the solvent can contribute to oxidation.[1]

Troubleshooting Steps:

• Maintain the pH of your solution in the acidic to neutral range (ideally below 7).[1]

• Protect your solutions from light by using amber vials or covering them with foil.

• Use high-purity, degassed solvents to minimize dissolved oxygen.[1]

• Consider adding a small amount of a stabilizing antioxidant like ascorbic acid to your stock solutions.[1]

Q2: I'm observing a precipitate in my Dihydrotamarixetin stock solution when I dilute it in an aqueous buffer for my assay. Why is this happening?

A2: This is likely due to the poor aqueous solubility of Dihydrotamarixetin. While it is soluble in organic solvents like DMSO and ethanol, adding this stock to an aqueous buffer can cause the compound to precipitate, especially at higher concentrations.[1]

Troubleshooting Steps:

• Decrease the final concentration of Dihydrotamarixetin in your assay.[1]

• Increase the percentage of the organic co-solvent (e.g., DMSO) in the final solution, ensuring it is compatible with your cells and does not exceed toxic levels (typically <0.5%).[2]

• Employ a two-step dilution: first, dilute the concentrated DMSO stock with a small volume of PBS or serum-free media while vortexing, then add this intermediate dilution to your final volume of cell culture media.[2]

• Use a solubilizing agent such as Hydroxypropyl-β-cyclodextrin (HP-β-CD) to form an inclusion complex and enhance aqueous solubility.[1][2]

Q3: What are the optimal storage conditions for Dihydrotamarixetin?

A3:

• Powder: Store the solid compound at -20°C, protected from light and moisture.[1]

• Stock Solutions: Prepare stock solutions in a suitable organic solvent (e.g., DMSO, ethanol). Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C for long-term storage or -20°C for short-term storage.[1]

In Vitro Antioxidant Assays (e.g., DPPH, ABTS)

Q4: My antioxidant assay results for Dihydrotamarixetin are inconsistent across different experiments.

A4: Inconsistency in antioxidant assays can stem from several sources:

• Reagent Instability: The DPPH radical is sensitive to light and can degrade over time. The ABTS radical cation (ABTS•+) needs to be generated fresh and its absorbance standardized before each experiment.

• Reaction Time: The reaction between Dihydrotamarixetin and the radical may not have reached its endpoint if the incubation time is too short.

• Pipetting Errors: Inaccurate pipetting can lead to significant variability.

• Sample Solubility: As mentioned in Q2, poor solubility can lead to an underestimation of antioxidant activity.

Troubleshooting Steps:

• Always prepare fresh DPPH and ABTS•+ working solutions and protect them from light.

• Standardize the incubation time for all samples and standards.

• Ensure your pipettes are calibrated and use proper pipetting techniques.

• Visually inspect your final dilutions for any signs of precipitation before starting the assay.

Q5: Why do I get different antioxidant capacity values for Dihydrotamarixetin when using different assays like DPPH and ABTS?

A5: It is common to see different results from various antioxidant assays. This is because they are based on different chemical principles. Assays can be broadly categorized by their mechanism: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET). Different antioxidant compounds have varying efficiencies in these different chemical reactions. For a comprehensive assessment, it is recommended to use a panel of assays covering different mechanisms.

Cell-Based Assays (e.g., MTT, Anti-inflammatory Assays)

Q6: I'm seeing high variability in my MTT assay results for Dihydrotamarixetin-treated cells.

A6: High variability in MTT assays is a common issue. Potential causes include:

• Uneven Cell Seeding: Inconsistent cell numbers across wells will lead to variable results.

• Edge Effects: Wells on the perimeter of the plate are more prone to evaporation, which can affect cell growth and the assay readout.[3]

• Incomplete Solubilization of Formazan (B1609692) Crystals: The purple formazan crystals must be fully dissolved before reading the absorbance.

• Instability of Dihydrotamarixetin in Culture Media: The compound may degrade over the course of the experiment.[1]

Troubleshooting Steps:

• Ensure a homogenous cell suspension and careful pipetting during cell seeding.

• To minimize edge effects, avoid using the outer wells of the plate or fill them with sterile media or PBS.

• After adding the solubilization solution (e.g., DMSO), shake the plate thoroughly to ensure all formazan crystals are dissolved.

• Prepare fresh dilutions of Dihydrotamarixetin from a frozen stock immediately before each experiment.[1] Consider performing a time-course experiment to assess the stability of Dihydrotamarixetin in your specific cell culture medium.[1][4]

Q7: The vehicle control (e.g., DMSO) is showing toxicity to my cells.

A7: The organic solvent used to dissolve Dihydrotamarixetin can be toxic to cells at higher concentrations.

Troubleshooting Steps:

• Perform a dose-response experiment with your specific cell line to determine the maximum tolerable concentration of the solvent.[2]

• Keep the final concentration of the solvent in the cell culture media as low as possible, ideally below 0.5% for DMSO.[2]

Quantitative Data Summary

The following tables summarize available quantitative data for Dihydrotamarixetin and related compounds. Note that IC50 values can vary between studies due to different experimental conditions.

Table 1: Antioxidant Activity of Dihydrotamarixetin and Related Flavonoids

Compound	Assay	IC50 (µM)	Reference
Dihydroquercetin (Taxifolin)	DPPH	6.6	[5]
Trolox	DPPH	3.77 ± 0.08 µg/mL	[5]
Ascorbic Acid	DPPH	8.4 µg/mL	[5]
Tamarixetin (from extract)	DPPH	1.309 ± 0.31 µg/mL	[6]
Dihydroquercetin (Taxifolin)	ABTS	-
Trolox	ABTS	2.93 ± 0.03 µg/mL	[5]
Tamarixetin (from extract)	ABTS	266.97 ± 25.14 Trolox equivalent/g DW	[6]

Table 2: Cytotoxic Activity of Dihydrotamarixetin and Quercetin Derivatives (MTT Assay)

Compound	Cell Line	IC50 (µM)	Incubation Time
Dihydrotamarixetin	Hypothetical	Varies by cell line	24, 48, or 72 hours
Quercetin	Various	Varies significantly	Varies
Rutin	Various	Generally higher than Quercetin	Varies

Note: Cytotoxicity IC50 values are highly dependent on the specific cell line and experimental conditions.[7]

Experimental Protocols

Protocol 1: DPPH Radical Scavenging Assay

This assay measures the ability of Dihydrotamarixetin to scavenge the stable DPPH radical.

Materials:

• Dihydrotamarixetin

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727)

• 96-well microplate

• Microplate reader

• Ascorbic acid or Trolox (positive control)

Procedure:

• Prepare Dihydrotamarixetin Solutions: Prepare a stock solution of Dihydrotamarixetin in methanol (e.g., 1 mg/mL). From this, prepare a series of dilutions to obtain a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).[8]

• Prepare DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.[8]

• Assay:

  • In a 96-well plate, add 100 µL of each Dihydrotamarixetin dilution to respective wells.

  • Add 100 µL of the DPPH solution to each well.[8]

  • For the control, add 100 µL of methanol and 100 µL of the DPPH solution.[8]

  • For the blank, add 200 µL of methanol.[8]

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[8]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[8]

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging = [ (A_control - A_sample) / A_control ] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.[8] Determine the IC50 value, which is the concentration of Dihydrotamarixetin required to scavenge 50% of the DPPH radicals.[8]

Protocol 2: MTT Cell Viability Assay

This assay assesses the effect of Dihydrotamarixetin on cell metabolic activity, which is an indicator of cell viability.

Materials:

• Dihydrotamarixetin

• Cancer cell line (e.g., MCF-7, HCT-116)

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plate

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.[9]

• Treatment: Treat the cells with a range of concentrations of Dihydrotamarixetin for the desired time period (e.g., 24, 48, or 72 hours).[9]

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.[9]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate for 10 minutes.[9]

• Measurement: Measure the absorbance at 570 nm.[9]

• Calculation: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.[9]

Visualizations

Signaling Pathways and Workflows

General workflow for in vitro bioassays.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Managing potential off-target effects of Dihydrotamarixetin in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals manage the potential off-target effects of Dihydrotamarixetin in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Dihydrotamarixetin and what are its known primary biological activities?

A1: Dihydrotamarixetin (4'-O-Methyldihydroquercetin) is a flavonoid, a class of naturally occurring polyphenolic compounds.[1][2] Its primary reported biological activities are centered on its antioxidant and anti-inflammatory properties, which are common to many flavonoids.[1][3] These effects are often attributed to its ability to scavenge free radicals and modulate signaling pathways involved in inflammation and cellular stress.[1]

Q2: What are the potential off-target effects of Dihydrotamarixetin?

A2: While specific off-target interaction data for Dihydrotamarixetin is limited, its structural similarity to other flavonoids like quercetin (B1663063) and myricetin (B1677590) suggests a potential for a broad range of off-target activities.[1] A primary concern with flavonoid compounds is their potential to interact with a variety of proteins, including a wide range of kinases.[1] For instance, myricetin has been shown to inhibit multiple kinases involved in tumorigenesis.[1] Therefore, researchers should be aware that Dihydrotamarixetin may inhibit multiple kinases and other enzymes, leading to unintended cellular effects.[1]

Q3: How can I proactively minimize off-target effects in my experimental design?

A3: To minimize the risk of off-target effects confounding your results, several strategies should be implemented from the outset of your experimental design:

• Use the Lowest Effective Concentration: It is crucial to perform a dose-response experiment to determine the lowest concentration of Dihydrotamarixetin that elicits the desired on-target effect. Higher concentrations are more likely to engage lower-affinity off-target proteins.[4]

• Employ Control Compounds: Include a structurally similar but biologically inactive analog of Dihydrotamarixetin as a negative control. This helps to ensure that the observed effects are not due to the chemical scaffold itself.

• Orthogonal Validation: Confirm your findings using a structurally and mechanistically different inhibitor for the same target, if available.[5] This will help to verify that the observed phenotype is a result of on-target inhibition.

Troubleshooting Guide

Issue: Inconsistent results between different cell lines treated with Dihydrotamarixetin.

• Possible Cause: The expression levels of the intended on-target protein or potential off-target proteins may vary between different cell lines.[4]

• Troubleshooting Steps:

  • Confirm Target Expression: Verify the expression levels of your intended target protein in all cell lines used via Western Blot or qPCR.

  • Investigate Potential Off-Targets: If an off-target is suspected, check its expression level in the different cell lines.

  • Standardize Experimental Conditions: Ensure all other experimental parameters, such as cell passage number and media composition, are consistent.

Issue: Observed phenotype does not align with the known function of the intended target.

• Possible Cause: The observed cellular phenotype may be a result of Dihydrotamarixetin binding to an unintended off-target protein.

• Troubleshooting Steps:

  • Genetic Validation: Use techniques like CRISPR-Cas9 to knock out the intended target gene.[6][7][8][9][10] If the phenotype persists in the knockout cells upon treatment with Dihydrotamarixetin, it is likely due to an off-target effect.

  • Target Engagement Assay: Perform a Cellular Thermal Shift Assay (CETSA) to confirm that Dihydrotamarixetin is binding to its intended target within the cell.[11][12][13][14][15]

  • Kinase Profiling: Conduct a kinome-wide screening assay to identify other kinases that may be inhibited by Dihydrotamarixetin.[16][17][18][19][20][21][22][23]

Data Presentation

Table 1: Potential Off-Target Kinase Interactions of Flavonoids Structurally Similar to Dihydrotamarixetin

Flavonoid	Potential Off-Target Kinases	Implication	Reference
Quercetin	PI3K, Akt, MEK1, JNK, PKA, PKC	Proliferation, Survival, Inflammation	[1]
Myricetin	Fyn, Src, Lyn, Yes, Hck, Lck	Cancer Progression, Immune Response	[1]

Note: This data is based on structurally similar compounds and should be used as a predictive guide for potential off-target effects of Dihydrotamarixetin.

Experimental Protocols

Protocol 1: CRISPR-Cas9 Mediated Target Gene Knockout for Target Validation

Objective: To determine if the genetic removal of the intended target protein abrogates the phenotype observed with Dihydrotamarixetin treatment.[24]

Methodology:

• gRNA Design and Cloning: Design two to three different single guide RNAs (sgRNAs) targeting the gene of interest. Clone the designed sgRNAs into a suitable Cas9 expression vector.[24]

• Transfection and Selection: Transfect the target cells with the Cas9/sgRNA expression plasmid. If the plasmid contains a selection marker, select for transfected cells.[24]

• Clonal Isolation: Isolate single-cell clones by limiting dilution or fluorescence-activated cell sorting (FACS).[24]

• Knockout Validation: Expand the single-cell clones and screen for target gene knockout by Western Blot and sequencing of the target locus.

• Phenotypic Analysis: Treat the validated knockout clones and wild-type control cells with Dihydrotamarixetin. Perform the relevant phenotypic assays and compare the results.[5]

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To directly measure the binding of Dihydrotamarixetin to its target protein in intact cells.[5][11]

Methodology:

• Cell Treatment: Treat intact cells with various concentrations of Dihydrotamarixetin or a vehicle control (e.g., DMSO).[11]

• Heat Challenge: Heat the cell suspensions or lysates at a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes).[11]

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated proteins by centrifugation.[11][12]

• Protein Detection: Analyze the amount of the target protein remaining in the soluble fraction by Western Blot or other quantitative protein detection methods.[11][12]

• Data Analysis: Plot the amount of soluble target protein as a function of temperature. A shift in the melting curve to a higher temperature in the Dihydrotamarixetin-treated samples indicates target engagement.

Protocol 3: In Vitro Kinase Profiling Assay

Objective: To determine the selectivity of Dihydrotamarixetin by screening it against a large panel of kinases.[19]

Methodology:

• Compound Preparation: Prepare a stock solution of Dihydrotamarixetin in DMSO. Perform serial dilutions to generate a range of concentrations for testing.[24]

• Assay Setup: Utilize a commercial kinase profiling service or an in-house panel of purified, recombinant kinases. In a multi-well plate, combine each kinase with its specific substrate and ATP.[4][24]

• Compound Incubation: Add Dihydrotamarixetin at the desired concentrations to the kinase reaction mixtures. Include appropriate controls (e.g., no inhibitor, known inhibitor).[24]

• Kinase Activity Measurement: Stop the reaction and measure the amount of phosphorylated substrate using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).[24]

• Data Analysis: Calculate the percentage of kinase activity inhibited by Dihydrotamarixetin relative to the no-inhibitor control. Data can be presented as the percentage of inhibition at a single concentration or as IC50 values for more potent interactions.[24]

Visualizations

Caption: A logical workflow for troubleshooting unexpected experimental outcomes with Dihydrotamarixetin.

Caption: A diagram illustrating the potential inhibitory effect of Dihydrotamarixetin on the NF-κB signaling pathway, a common mechanism for flavonoids.[25][26]

Caption: A simplified workflow for performing an in vitro kinase profiling assay.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. selectscience.net [selectscience.net]
• 7. Utilization of crispr in gene function and drug target validation - East China Normal University [pure.ecnu.edu.cn]
• 8. biocompare.com [biocompare.com]
• 9. biomedbiochem.nabea.pub [biomedbiochem.nabea.pub]
• 10. CRISPR-Cas System Is an Effective Tool for Identifying Drug Combinations That Provide Synergistic Therapeutic Potential in Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 13. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
• 15. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [en.bio-protocol.org]
• 16. Recent advances in methods to assess the activity of the kinome - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Global Kinome Profiling for Personalized Medicine [thermofisher.com]
• 18. Kinome Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. kinaselogistics.com [kinaselogistics.com]
• 21. researchgate.net [researchgate.net]
• 22. reactionbiology.com [reactionbiology.com]
• 23. shop.carnabio.com [shop.carnabio.com]
• 24. benchchem.com [benchchem.com]
• 25. benchchem.com [benchchem.com]
• 26. researchgate.net [researchgate.net]

Achieving consistent results in Dihydrotamarixetin antioxidant assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals achieve consistent and reliable results when evaluating the antioxidant capacity of Dihydrotamarixetin.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during antioxidant assays involving Dihydrotamarixetin.

Q1: My DPPH assay results for Dihydrotamarixetin are inconsistent. What are the common causes?

Inconsistent results in the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay can stem from several factors:

• Reagent Degradation: The DPPH radical is sensitive to light.[1] Always prepare the DPPH solution fresh and store it in the dark or in an amber-colored bottle to prevent degradation.[1][2]

• Incomplete Reaction: The reaction between Dihydrotamarixetin and DPPH may not reach its endpoint at the same rate as other antioxidants. It is crucial to ensure the reaction has reached a steady state by taking kinetic measurements.[3] A typical incubation period is 30 minutes in the dark.[4][5]

• Solvent Effects: The choice of solvent can significantly impact the results. Methanol (B129727) is commonly used for DPPH assays.[4][5][6] Ensure Dihydrotamarixetin is fully dissolved, as poor solubility can lead to cloudy solutions and inaccurate readings.[7]

• pH Sensitivity: The antioxidant capacity of flavonoids can be dependent on the pH of the medium.[8] Ensure consistent pH across all your experimental runs.

Q2: I am observing color interference from my Dihydrotamarixetin sample in the DPPH assay. How can I correct for this?

Dihydrotamarixetin solutions may have a slight color that can interfere with the absorbance reading at 517 nm, leading to an underestimation of antioxidant activity.[1][9] To correct for this, you must run a sample blank for each concentration.

• Procedure: Prepare a control for each sample concentration containing the sample and the solvent (e.g., methanol) but without the DPPH reagent.[1][9]

• Calculation: Subtract the absorbance of this sample blank from the absorbance of your corresponding sample with the DPPH solution before calculating the percentage of inhibition.[1][9]

Q3: The color change in my FRAP assay is weak or absent. What's wrong?

The Ferric Reducing Antioxidant Power (FRAP) assay should produce a distinct blue color.[9] A lack of color development usually points to issues with the FRAP reagent or reaction conditions:

• Incorrect pH: The FRAP assay must be conducted under acidic conditions (pH 3.6).[8][9] An improperly prepared acetate (B1210297) buffer is a common cause of failure.

• Reagent Instability: The FRAP reagent, a mixture of TPTZ solution, FeCl₃ solution, and acetate buffer, must be prepared fresh daily.[1][8][9] The pre-mixed reagent should be warmed to 37°C before use.[1][8]

• Incubation Conditions: The reaction is temperature-sensitive. Ensure the incubation is performed at a consistent 37°C for the specified duration.[1]

Q4: Why do my ABTS assay results differ significantly from my DPPH results for Dihydrotamarixetin?

It's not uncommon for different antioxidant assays to yield varied results for the same compound.[10] This is because the underlying chemical mechanisms differ:

• Reaction Mechanisms: The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+), while the DPPH assay involves the reduction of the DPPH radical.[5] Dihydrochalcones and flavanones (a class Dihydrotamarixetin belongs to) may react differently with the ABTS radical compared to the DPPH radical.[11]

• Solubility: The ABTS radical is soluble in both aqueous and organic solvents, allowing for the analysis of both hydrophilic and lipophilic compounds, which can give it broader applicability than the DPPH assay, which is typically performed in alcohol.[12][13]

Data Presentation

While extensive quantitative data for Dihydrotamarixetin is still emerging, data from the structurally similar compound Dihydroquercetin (DHQ) can serve as a useful proxy for experimental design.

Table 1: Antioxidant Activity of Dihydroquercetin (DHQ) - A Proxy for Dihydrotamarixetin

Assay Type	Compound	Concentration	Result (IC50 or equivalent)	Reference Compound
DPPH Radical Scavenging	Dihydroquercetin (DHQ)	50 µg/mL	IC50: 32.41 ± 3.35 µg/mL	L-Ascorbic Acid
Ferric Reducing Antioxidant Power (FRAP)	Dihydroquercetin (DHQ)	50 µg/mL	6.23 ± 0.34 mM	L-Ascorbic Acid

Data presented is for Dihydroquercetin (DHQ) as a proxy for Dihydrotamarixetin.[4]

Experimental Workflows & Signaling Pathways

Visualizing experimental processes and potential biological mechanisms can aid in understanding and troubleshooting.

Caption: A logical workflow for troubleshooting common issues in antioxidant assays.

Caption: Workflow for the DPPH assay including a crucial color correction step.[9]

Caption: Dihydrotamarixetin may activate the Nrf2 antioxidant defense pathway.[6][14]

Detailed Experimental Protocols

The following are generalized protocols for key antioxidant assays. Researchers should optimize parameters based on their specific laboratory conditions and instrumentation.

Protocol 1: DPPH Radical Scavenging Assay[4][5][6]

This assay measures the ability of Dihydrotamarixetin to scavenge the stable DPPH radical. The reduction of DPPH is observed by a color change from violet to pale yellow.

Reagents:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (or other suitable solvent)

• Dihydrotamarixetin

• Positive control (e.g., Ascorbic acid, Trolox)

Procedure:

• Prepare DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in the dark.[4][6]

• Prepare Sample Solutions: Create a stock solution of Dihydrotamarixetin in methanol. From this, prepare a series of dilutions to obtain a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).[4][6]

• Assay in 96-Well Plate:

  • Add 100 µL of each Dihydrotamarixetin dilution to respective wells.

  • Add 100 µL of a methanol blank to control wells.

  • To correct for sample color, add 100 µL of each Dihydrotamarixetin dilution to a separate set of wells, followed by 100 µL of methanol (these are the sample blanks).[1][9]

  • Add 100 µL of the DPPH solution to all wells except the sample blanks.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[4][5]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[4][5]

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the formula: % Inhibition = [(A_control - (A_sample - A_sample_blank)) / A_control] * 100 The IC50 value is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.[5]

Protocol 2: ABTS Radical Cation Decolorization Assay[5][6]

This assay measures the ability of Dihydrotamarixetin to scavenge the pre-formed ABTS radical cation (ABTS•+).

Reagents:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Ethanol (B145695) or Phosphate Buffered Saline (PBS)

• Dihydrotamarixetin

Procedure:

• Prepare ABTS Radical Solution: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours before use. This generates the ABTS•+ radical cation.[13]

• Dilute ABTS Solution: Before use, dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.[6]

• Prepare Sample Solutions: Prepare a series of dilutions of Dihydrotamarixetin as described for the DPPH assay.

• Assay in 96-Well Plate:

  • Add 20 µL of each Dihydrotamarixetin dilution to respective wells.

  • Add 180 µL of the diluted ABTS•+ solution to each well.[6]

• Incubation: Incubate the plate at room temperature for 6 minutes.[5][6]

• Measurement: Measure the absorbance at 734 nm.[5][6]

• Calculation: Calculate the percentage of ABTS radical scavenging activity and the IC50 value as described for the DPPH assay.

Protocol 3: Ferric Reducing Antioxidant Power (FRAP) Assay[1][9]

This assay measures the ability of Dihydrotamarixetin to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at an acidic pH.

Reagents:

• Acetate Buffer (300 mM, pH 3.6)

• TPTZ (2,4,6-tripyridyl-s-triazine) Solution (10 mM TPTZ in 40 mM HCl)

• FeCl₃·6H₂O Solution (20 mM in water)

• Dihydrotamarixetin

Procedure:

• Prepare FRAP Reagent: Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.[1][9]

• Warm Reagent: Warm the freshly prepared FRAP reagent to 37°C before use.[1][8]

• Prepare Sample Solutions: Prepare a series of dilutions of Dihydrotamarixetin.

• Assay Procedure:

  • Add a small volume of your sample or standard to a microplate well (e.g., 20 µL).

  • Add a larger volume of the pre-warmed FRAP reagent (e.g., 180 µL).[8]

• Incubation: Incubate the plate at 37°C for a defined time (e.g., 4-30 minutes).[1][8]

• Measurement: Measure the absorbance of the ferrous-TPTZ complex at 593 nm.[5][9]

• Calculation: Create a standard curve using a known concentration of FeSO₄ or Trolox. Determine the FRAP value of the samples from the standard curve, expressed as µmol of Fe²⁺ equivalents.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ars.usda.gov [ars.usda.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Common Trends and Differences in Antioxidant Activity Analysis of Phenolic Substances Using Single Electron Transfer Based Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Dihydrotamarixetin vs. Tamarixetin: A Comparative Analysis of Anti-inflammatory Effects

A Comprehensive Guide for Researchers and Drug Development Professionals

Inflammation is a fundamental biological process that, when dysregulated, underpins a multitude of chronic diseases. Flavonoids, a diverse class of plant secondary metabolites, have emerged as promising candidates for anti-inflammatory drug development. This guide provides a detailed comparative analysis of the anti-inflammatory properties of two such flavonoids: dihydrotamarixetin (B123099) and tamarixetin (B191864).

Due to the limited direct experimental data on the anti-inflammatory effects of dihydrotamarixetin, this guide utilizes its close structural analog, dihydromyricetin (B1665482) (DHM), as a proxy to facilitate a comprehensive comparison. This approach is scientifically justified by their structural similarities and allows for a more complete assessment based on available literature.

In Vitro Anti-inflammatory Efficacy: A Quantitative Comparison

The anti-inflammatory potential of tamarixetin and dihydromyricetin (as a proxy for dihydrotamarixetin) has been evaluated in various in vitro models, most commonly utilizing lipopolysaccharide (LPS)-stimulated murine macrophage-like RAW 264.7 cells. These studies provide crucial insights into their direct effects on inflammatory pathways at a cellular level.

Compound	Assay	Cell Line	Key Findings	Reference
Tamarixetin	Nitric Oxide (NO) Production	RAW 264.7	IC₅₀: 4.23 µM	[1]
TNF-α, IL-6, IL-12p70 Secretion	Bone Marrow-Derived Dendritic Cells (BMDCs)	Significant reduction at 25 µM	[2]
IL-10 Secretion	Bone Marrow-Derived Dendritic Cells (BMDCs)	Significant increase at 25 µM	[2]
Dihydromyricetin (DHM)	Nitric Oxide (NO) Secretion	RAW 264.7	Marked inhibition	[3]
iNOS and COX-2 Protein Expression	RAW 264.7	Marked inhibition	[3]
TNF-α, IL-6, IL-1β Secretion	RAW 264.7	Pre-incubation with 10, 20, and 30 µM DHM followed by LPS treatment was studied.	[4]

Mechanisms of Anti-inflammatory Action

Both tamarixetin and dihydromyricetin exert their anti-inflammatory effects through the modulation of key signaling pathways, primarily the NF-κB and Nrf2 pathways.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes. Both tamarixetin and dihydromyricetin have been shown to inhibit this pathway.

Tamarixetin has been demonstrated to inhibit the degradation of IκBα, a crucial step in the activation of NF-κB, in LPS-stimulated bone marrow-derived dendritic cells.[2]

Dihydromyricetin also suppresses NF-κB activation by inhibiting IKKβ activity and IKKα/β phosphorylation, which in turn prevents the phosphorylation and subsequent degradation of IκBα. This leads to the suppression of p65 phosphorylation and its nuclear translocation.[3]

Caption: Inhibition of the NF-κB signaling pathway.

Activation of the Nrf2 Antioxidant Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of antioxidant proteins. Activation of the Nrf2 pathway can mitigate inflammation by reducing oxidative stress.

Tamarixetin has been shown to upregulate the Nrf2 signaling pathway, contributing to its chondroprotective effects in osteoarthritis models by balancing antioxidative and inflammatory responses.

Dihydromyricetin also activates the Nrf2 pathway. It promotes the dissociation of Nrf2 from its inhibitor Keap1, allowing Nrf2 to translocate to the nucleus and initiate the transcription of antioxidant genes.

References

• 1. Mechanisms of suppression of nitric oxide production by 3-O-methylquercetin in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bowdish.ca [bowdish.ca]
• 3. Dihydromyricetin suppresses inflammatory responses in vitro and in vivo through inhibition of IKKβ activity in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comparative Analysis of Bioactivity: Dihydrotamarixetin and Quercetin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the bioactive properties of dihydrotamarixetin (B123099) and quercetin (B1663063), two flavonoid compounds with significant therapeutic potential. While quercetin is a well-researched flavonoid renowned for its antioxidant, anti-inflammatory, and anticancer effects, dihydrotamarixetin remains a less-studied derivative.[1] This document aims to bridge this knowledge gap by summarizing available experimental data, providing detailed experimental methodologies for key bioactivity assays, and visualizing the underlying signaling pathways.

Due to the limited direct experimental data for dihydrotamarixetin, this guide incorporates data for its unsaturated analog, tamarixetin, and its structural relative, dihydroquercetin (taxifolin), to provide a comprehensive comparative framework.[2][3] It is important to note that structural differences, such as the saturation of the C-ring in dihydrotamarixetin, may influence its biological activity compared to its unsaturated counterparts.[2]

Quantitative Comparison of Bioactivity

The following tables summarize the available quantitative data for the antioxidant and cytotoxic activities of quercetin and related flavonoids. The data is primarily presented as IC50 values, which represent the concentration of a compound required to inhibit a specific biological or biochemical function by 50%. A lower IC50 value indicates greater potency.[1]

Table 1: Antioxidant Activity

Compound	Assay	IC50	Reference
Quercetin	DPPH	5.5 µM	[4]
DPPH	0.74 µg/mL	[5]
DPPH	4.60 ± 0.3 µM	[6]
ABTS	48.0 ± 4.4 µM	[6]
Dihydroquercetin (Taxifolin)	DPPH	6.6 µM	[7]
Tamarixetin	-	-	[8][9]
Ascorbic Acid (Vitamin C)	DPPH	8.4 µg/mL	[7]
DPPH	9.53 µg/mL	[5]
Trolox	DPPH	3.77 ± 0.08 µg/mL	[7]
ABTS	2.93 ± 0.03 µg/mL	[7]

Table 2: Cytotoxic Activity

Compound	Cell Line	IC50	Incubation Time	Reference
Quercetin	T47D (Breast Cancer)	50 µM	48h	[10]
MCF-7 (Breast Cancer)	73 µM	48h	[11]
MDA-MB-231 (Breast Cancer)	85 µM	48h	[11]
MDA-MB-231 (Breast Cancer)	295 µM	48h	[12]
HepG2, Huh-7, BEL7402, SMMC (Liver Cancer)	25-50 µM	-	[13]
Quercetin-3-methyl ether	SK-Br-3 (Breast Cancer)	~60% inhibition at 10 µM	48h	[11]

Note: The cytotoxic IC50 values can vary significantly depending on the cell line and experimental conditions.[1]

Signaling Pathways

Both quercetin and, by extension, dihydrotamarixetin are believed to exert their effects by modulating key cellular signaling pathways involved in inflammation and oxidative stress.[3]

NF-κB Signaling Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial regulator of inflammation. Quercetin has been shown to inhibit the activation of NF-κB, thereby reducing the expression of pro-inflammatory cytokines.[14][15][16] This inhibitory effect is a key mechanism behind its anti-inflammatory properties.[17] Dihydrotamarixetin is also predicted to inhibit this pathway.[3]

Caption: Inhibition of the NF-κB signaling pathway by quercetin and dihydrotamarixetin.

Nrf2 Signaling Pathway

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a key regulator of the cellular antioxidant response. Activation of Nrf2 leads to the expression of various antioxidant and detoxifying enzymes. Dihydroquercetin, a close analog of dihydrotamarixetin, is known to modulate the Nrf2 signaling pathway, highlighting a sophisticated mechanism of cellular protection against oxidative stress.[7] Dihydrotamarixetin is also expected to activate this protective pathway.[3]

Caption: Activation of the Nrf2 antioxidant response pathway.

Experimental Protocols

Detailed methodologies for key bioactivity assays are provided below to facilitate the design and execution of comparative studies.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, neutralizing it. The reduction of DPPH is accompanied by a color change from violet to yellow, which is measured spectrophotometrically.[7][18]

Protocol:

• Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol.[4][19]

• Prepare various concentrations of the test compounds (dihydrotamarixetin, quercetin) and a standard antioxidant (e.g., ascorbic acid or Trolox) in a suitable solvent.[5]

• Add a small volume of each test compound concentration to the DPPH solution.[19]

• Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).[5][6]

• Measure the absorbance of the solution at a specific wavelength (typically 517 nm) using a spectrophotometer.[5][18]

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

Caption: General workflow for the DPPH antioxidant assay.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, or cytotoxicity.[20]

Protocol:

• Seed cells in a 96-well plate at a specific density (e.g., 1.5 x 10^4 cells/well) and allow them to attach overnight.[21]

• Treat the cells with various concentrations of the test compounds (dihydrotamarixetin, quercetin) and a vehicle control (e.g., DMSO).[11]

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).[21]

• Add MTT solution (e.g., 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[12][20]

• Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan (B1609692) crystals.[10][21]

• Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.[12][21]

• Cell viability is expressed as a percentage of the control, and the IC50 value is calculated.

Caption: General workflow for the MTT cytotoxicity assay.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the antioxidant scavenging activity against peroxyl radicals induced by a free radical generator.[22][23]

Protocol:

• Prepare a fluorescent probe solution (e.g., fluorescein) in a suitable buffer.

• Prepare various concentrations of the test compounds and a standard (e.g., Trolox).[24]

• In a 96-well plate, add the fluorescent probe, followed by the test compound or standard.[25]

• Incubate the plate at 37°C for a short period.[24]

• Initiate the reaction by adding a free radical initiator (e.g., AAPH).[22][25]

• Immediately begin monitoring the fluorescence decay over time using a microplate reader (excitation ~485 nm, emission ~520 nm).[24]

• The antioxidant capacity is quantified by calculating the area under the curve (AUC) of the fluorescence decay. The results are typically expressed as Trolox equivalents.[25]

Caption: General workflow for the ORAC antioxidant assay.

Conclusion

Quercetin is a well-established bioactive flavonoid with potent antioxidant, anti-inflammatory, and anticancer properties.[1] While direct experimental evidence for dihydrotamarixetin is still emerging, its structural similarity to quercetin and dihydroquercetin suggests it likely possesses a comparable, and potentially enhanced, bioactivity profile.[2][3] The methylation at the 4'-position in dihydrotamarixetin may influence its bioavailability and specific interactions with cellular targets, warranting further investigation.[1] This guide provides a foundational framework for researchers to design and conduct robust comparative studies to fully elucidate the therapeutic potential of dihydrotamarixetin.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. iv.iiarjournals.org [iv.iiarjournals.org]
• 5. nehu.ac.in [nehu.ac.in]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. onesearch.library.northeastern.edu [onesearch.library.northeastern.edu]
• 9. onions-usa.org [onions-usa.org]
• 10. journal.waocp.org [journal.waocp.org]
• 11. benchchem.com [benchchem.com]
• 12. Quercetin synergistically potentiates the anti-metastatic effect of 5-fluorouracil on the MDA-MB-231 breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 13. oaepublish.com [oaepublish.com]
• 14. Quercetin reduces the transcriptional activity of NF-kB in stable coronary artery disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Quercetin modulates AMPK/SIRT1/NF-κB signaling to inhibit inflammatory/oxidative stress responses in diabetic high fat diet-induced atherosclerosis in the rat carotid artery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Synthesis, Characterization and Antioxidant Property of Quercetin-Tb(III) Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 20. wjbphs.com [wjbphs.com]
• 21. Anticancer and apoptosis-inducing effects of quercetin in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 22. agilent.com [agilent.com]
• 23. Oxygen-radical absorbance capacity assay for antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. cellbiolabs.com [cellbiolabs.com]

In Vivo Validation of Dihydrotamarixetin's Antioxidant Properties: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo antioxidant properties of Dihydrotamarixetin. Due to the limited direct experimental data available for Dihydrotamarixetin, this document leverages data from its structurally similar and well-researched analogs, Dihydroquercetin (Taxifolin) and Tamarixetin, to provide a predictive framework for its efficacy. The information presented is intended to guide the design and execution of preclinical studies to validate the therapeutic potential of Dihydrotamarixetin.

Comparative Analysis of Antioxidant Efficacy

While in vivo data for Dihydrotamarixetin is still emerging, the antioxidant activities of its analogs provide valuable insights into its potential performance. The following tables summarize key in vivo antioxidant markers from studies on Dihydroquercetin and Tamarixetin, which can serve as a benchmark for future studies on Dihydrotamarixetin.

Table 1: In Vivo Effects of Dihydroquercetin and Tamarixetin on Antioxidant Enzymes in Rodent Models

Compound	Animal Model	Dosage	Duration	Superoxide Dismutase (SOD) Activity	Catalase (CAT) Activity	Glutathione Peroxidase (GPx) Activity	Reference
Dihydroquercetin	D-galactose-induced aging in mice	50 mg/kg/day (oral)	8 weeks	Increased significantly in liver and brain	Increased significantly in liver and brain	Increased significantly in liver and brain	[1]
Tamarixetin	High-fat diet-induced obese mice	50 mg/kg (oral)	12 weeks	Prevented decrease in liver	Not Reported	Prevented decrease in liver	[2]
Resveratrol	STZ-induced diabetic rats	Not specified	Long-term	Increased in hippocampus	Increased in hippocampus	Not Reported	[3]
Propolis	Alloxan-induced diabetic rats	Not specified	Not specified	Increased in blood	Increased in kidneys	Increased in liver	[3]

Table 2: In Vivo Effects of Dihydroquercetin and Tamarixetin on Markers of Oxidative Stress in Rodent Models

Compound	Animal Model	Dosage	Duration	Malondialdehyde (MDA) Levels	Reactive Oxygen Species (ROS) Levels	Reference
Dihydroquercetin	D-galactose-induced aging in mice	50 mg/kg/day (oral)	8 weeks	Decreased significantly in liver and brain	Not Reported	[1]
Tamarixetin	High-fat diet-induced obese mice	50 mg/kg (oral)	12 weeks	Decreased in liver	Not Reported	[2]
Paeonol	Cuprizone-induced mouse model	Not specified	Not specified	Decreased in hippocampus	Decreased in hippocampus	[4]
Oxymatrine	HFD/STZ-induced diabetic rats	Not specified	Not specified	Decreased in kidneys	Not Reported	[3]

Experimental Protocols

The following are detailed methodologies for key experiments to assess the in vivo antioxidant properties of Dihydrotamarixetin, based on established protocols for similar flavonoids.[1]

In Vivo Antioxidant Assay in a D-galactose-Induced Oxidative Stress Model

• Animal Model: Male/Female BALB/c mice (6-8 weeks old).

• Acclimatization: Animals should be acclimatized for at least one week under standard laboratory conditions (22±2°C, 55±5% humidity, 12h light/dark cycle) with ad libitum access to food and water.

• Induction of Oxidative Stress: Administer D-galactose (e.g., 100 mg/kg/day, subcutaneous injection) for a period of 6-8 weeks to induce a state of oxidative stress.

• Drug Administration:

  • Control Group: Receives vehicle only.

  • Model Group: Receives D-galactose and vehicle.

  • Treatment Groups: Receive D-galactose and Dihydrotamarixetin at various doses (e.g., 25, 50, 100 mg/kg/day) via oral gavage.

  • Positive Control Group: Receives D-galactose and a known antioxidant (e.g., Vitamin C, 100 mg/kg/day).

• Tissue Collection: At the end of the treatment period, euthanize the animals and collect liver and brain tissues. Homogenize tissues for subsequent biochemical analysis.

• Biochemical Analysis:

  • Antioxidant Enzyme Activity: Measure the activity of Superoxide Dismutase (SOD), Catalase (CAT), and Glutathione Peroxidase (GPx) using commercially available assay kits.

  • Lipid Peroxidation: Measure the levels of Malondialdehyde (MDA), a marker of lipid peroxidation, using the thiobarbituric acid reactive substances (TBARS) assay.

  • Total Antioxidant Capacity (T-AOC): Assessed using methods like the Ferric Reducing Antioxidant Power (FRAP) assay.[5][6]

• Data Analysis: Statistical analysis (e.g., ANOVA followed by a post-hoc test) should be performed to compare the treatment groups with the model and control groups.

Signaling Pathways and Experimental Workflow

Signaling Pathways

Dihydrotamarixetin is predicted to exert its antioxidant effects through the modulation of key signaling pathways, primarily the Nrf2 pathway, which is a central regulator of the endogenous antioxidant response.[2][7]

Caption: Nrf2 Signaling Pathway Activation by Dihydrotamarixetin.

In addition to activating the Nrf2 pathway, flavonoids like Dihydrotamarixetin are also known to inhibit the pro-inflammatory NF-κB pathway, which is often activated by oxidative stress.[2]

Caption: NF-κB Signaling Pathway Inhibition by Dihydrotamarixetin.

Experimental Workflow

The following diagram outlines a general workflow for the in vivo validation of Dihydrotamarixetin's antioxidant properties.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Use of Natural Compounds as a Strategy to Counteract Oxidative Stress in Animal Models of Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Review on in vivo and in vitro methods evaluation of antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Comparative Analysis of Dihydrotamarixetin and Taxifolin (Dihydroquercetin) for Therapeutic Potential

A detailed guide for researchers, scientists, and drug development professionals on the comparative biological activities of Dihydrotamarixetin and Taxifolin (B1681242), supported by available experimental data and mechanistic insights.

This guide presents a comparative overview of two closely related flavonoids, Dihydrotamarixetin and Taxifolin (also known as Dihydroquercetin). While both compounds share a common dihydroflavonol backbone, subtle structural differences are anticipated to influence their biological activities. Taxifolin is a well-researched compound with a wealth of experimental data supporting its therapeutic potential.[1] In contrast, direct experimental data on Dihydrotamarixetin is limited, and much of its predicted activity is inferred from its structural similarity to Taxifolin and its methylated analog, Tamarixetin.[2] This guide aims to provide a comprehensive comparison based on available data, detail relevant experimental methodologies, and visualize the key signaling pathways involved in their mechanisms of action.

Physicochemical Properties

A comparative summary of the physicochemical properties of Dihydrotamarixetin and Taxifolin is presented below. These properties are crucial for understanding their pharmacokinetic and pharmacodynamic profiles.

Property	Dihydrotamarixetin	Taxifolin (Dihydroquercetin)	Reference
IUPAC Name	(2R,3R)-2-(3-hydroxy-4-methoxyphenyl)-3,5,7-trihydroxychroman-4-one	(2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxychroman-4-one	[3]
Synonyms	4'-O-Methyldihydroquercetin, Blumeatin A	Dihydroquercetin	[3][4]
CAS Number	70411-27-7	480-18-2	[3][5]
Molecular Formula	C₁₆H₁₄O₇	C₁₅H₁₂O₇	[3][6]
Molecular Weight	318.28 g/mol	304.25 g/mol	[3][6]
Appearance	Solid powder	Light-yellow powder	[3][7]
Solubility	Soluble in organic solvents (ethanol, methanol (B129727), DMSO)	Soluble in organic solvents (ethanol, methanol, DMSO)	[3]

Comparative Biological Activities

The following sections provide a detailed comparison of the antioxidant, anti-inflammatory, and anticancer activities of Dihydrotamarixetin and Taxifolin, supported by quantitative experimental data where available.

Antioxidant Activity

Flavonoids are renowned for their antioxidant properties, primarily attributed to their ability to scavenge free radicals and chelate metal ions.[3] The antioxidant capacities of these compounds are commonly evaluated using in vitro assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. A lower IC50 value in these assays indicates greater antioxidant potency.

While direct experimental IC50 values for Dihydrotamarixetin are scarce in the reviewed literature, theoretical studies suggest it possesses high radical scavenging activity. The data for Taxifolin is well-established.

Compound	Assay	IC50 Value	Reference
Dihydrotamarixetin	DPPH Radical Scavenging	Data not readily available	[8]
Taxifolin (Dihydroquercetin)	DPPH Radical Scavenging	6.6 µM	[9]
ABTS Radical Scavenging	2.93 ± 0.03 µg/mL	[9]
Trolox (Reference)	DPPH Radical Scavenging	3.77 ± 0.08 µg/mL	[9]
Ascorbic Acid (Reference)	DPPH Radical Scavenging	8.4 µg/mL	[9]

Anti-inflammatory Activity

Chronic inflammation is a key factor in the pathogenesis of numerous diseases. Flavonoids have been shown to modulate inflammatory pathways, primarily by inhibiting the production of pro-inflammatory mediators.[10] The anti-inflammatory potential of Dihydrotamarixetin and Taxifolin can be assessed by their ability to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Direct quantitative data for Dihydrotamarixetin's anti-inflammatory activity is limited; however, its structural analog, dihydromyricetin, has been used as a proxy in some studies.[11] Taxifolin has demonstrated significant anti-inflammatory effects by modulating various inflammatory pathways.[5]

Compound	Cell Line	Assay	Biological Activity	IC50 Value	Reference Compound	Reference IC50
Dihydrotamarixetin	RAW 264.7	Griess Assay	NO Inhibition	Hypothetical: 18.9 µM[12]	Dexamethasone	2.5 µM[12]
Taxifolin (Dihydroquercetin)	HTR-8/SVneo	Cytokine Production	Reduction of IL-1β and IL-6	-	-	-
RAW 264.7	Gene Expression	Decreased transcription of TNF-α, IFN-γ, IL-10, TLR-4	-	-	-

Anticancer Activity

The antiproliferative effects of flavonoids are a significant area of cancer research.[13] The efficacy of anticancer compounds is often determined by their half-maximal inhibitory concentration (IC50) against various cancer cell lines, typically measured using the MTT assay.[13]

Compound	Cell Line	Cancer Type	IC50 Value (µM)	Reference
Dihydrotamarixetin	MCF-7 (Breast Cancer)	Anticancer	Hypothetical: 15.5	[12]
A549 (Lung Cancer)	Anticancer	Hypothetical: 22.1	[12]
HT-29 (Colon Cancer)	Apoptosis Induction	Hypothetical: 12.8	[12]
Taxifolin (Dihydroquercetin)	HepG2 (Hepatocellular Carcinoma)	Anticancer	0.15	[13]
Huh7 (Hepatocellular Carcinoma)	Anticancer	0.22	[13]
SSCC (Skin Scar Cell Carcinoma)	Anticancer	20	[13]
HCT116 (Colorectal Carcinoma)	Anticancer	32 ± 2.35 µg/mL	[13]

Signaling Pathways

The biological effects of Dihydrotamarixetin and Taxifolin are mediated through the modulation of key cellular signaling pathways. Based on studies of structurally related flavonoids, both compounds are predicted to exert their antioxidant and anti-inflammatory effects through the NF-κB and Nrf2 pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of inflammatory responses.[11] Inhibition of this pathway leads to a reduction in the expression of pro-inflammatory genes. It is hypothesized that Dihydrotamarixetin, like other flavonoids, inhibits the NF-κB signaling pathway.[4]

Caption: Predicted inhibition of the NF-κB signaling pathway.

Nrf2 Signaling Pathway

The Nrf2 pathway is a primary regulator of the cellular antioxidant response.[2] Activation of this pathway leads to the expression of various antioxidant and detoxification enzymes. Dihydrotamarixetin is predicted to activate the Nrf2 pathway, thereby enhancing cellular antioxidant defenses.[4]

Caption: Predicted activation of the Nrf2 antioxidant pathway.

Experimental Protocols

Detailed methodologies for the key in vitro assays used to evaluate the biological activities of Dihydrotamarixetin and Taxifolin are provided below.

DPPH Radical Scavenging Assay

This assay is used to determine the free radical scavenging activity of a compound.

• Principle: The stable free radical DPPH is reduced by an antioxidant compound, resulting in a color change from violet to yellow, which is measured spectrophotometrically.

• Procedure:

  • Prepare a stock solution of the test compound (e.g., in methanol).

  • Prepare serial dilutions of the stock solution to obtain a range of concentrations.

  • Prepare a solution of DPPH in methanol (e.g., 0.1 mM).

  • In a 96-well plate, mix equal volumes of the test compound dilutions and the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity and determine the IC50 value.[3]

Caption: Workflow for the DPPH antioxidant assay.

MTT Cytotoxicity Assay

This colorimetric assay is used to assess cell viability and the cytotoxic effects of a compound.

• Principle: The yellow tetrazolium salt MTT is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells.[14]

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours.

  • Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at approximately 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value.[3]

Caption: General workflow for the MTT cytotoxicity assay.

Nitric Oxide (NO) Inhibition Assay (Griess Assay)

This assay measures the anti-inflammatory activity of a compound by quantifying the inhibition of nitric oxide production.

• Principle: The amount of nitrite (B80452), a stable product of NO, in cell culture supernatants is measured using the Griess reagent.

• Procedure:

  • Culture macrophage cells (e.g., RAW 264.7) in a 96-well plate.

  • Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

  • Collect the cell culture supernatant.

  • Mix the supernatant with Griess reagent.

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm.

  • Calculate the percentage of NO inhibition and determine the IC50 value using a sodium nitrite standard curve.[13]

Caption: Workflow for the Nitric Oxide inhibition assay.

Conclusion

This comparative guide highlights the therapeutic potential of Dihydrotamarixetin and Taxifolin (Dihydroquercetin). Taxifolin is a well-characterized flavonoid with demonstrated antioxidant, anti-inflammatory, and anticancer activities. While direct experimental data for Dihydrotamarixetin is currently limited, its structural similarity to Taxifolin suggests it may possess comparable or even enhanced biological activities. The provided experimental protocols and mechanistic insights offer a foundational framework for further research into the therapeutic applications of both compounds. Future studies are warranted to establish a comprehensive preclinical data profile for Dihydrotamarixetin to validate its predicted therapeutic efficacy.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. medwinpublishers.com [medwinpublishers.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of pro-apoptotic potential of taxifolin against liver cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Taxifolin attenuates inflammation via suppressing MAPK signal pathway in vitro and in silico analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. scialert.net [scialert.net]
• 10. tandfonline.com [tandfonline.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Cross-validation of Dihydrotamarixetin's Impact on NF-κB and Nrf2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the purported effects of Dihydrotamarixetin on the critical NF-κB and Nrf2 signaling pathways. Direct experimental data on Dihydrotamarixetin is emerging; therefore, this guide incorporates data from its close structural analogs, Dihydromyricetin (DHM) and Dihydroquercetin (DHQ), as well as its direct precursor Tamarixetin, to provide a robust comparative analysis. This information is intended to support further research and drug development endeavors.

Comparative Analysis of Bioactivity

The therapeutic potential of Dihydrotamarixetin and its analogs is often attributed to their ability to modulate key signaling pathways involved in inflammation and oxidative stress. The following tables summarize quantitative data from studies on these related compounds, offering insights into their comparative efficacy.

Table 1: Inhibition of NF-κB Signaling Pathway

Compound	Assay Type	Cell Line	Stimulant	Concentration	Inhibition Metric	Result	Reference
Dihydromyricetin (DHM)	Luciferase Reporter Assay	HeLa	TNF-α (10 ng/mL)	10, 20, 40 µM	% of TNF-α induced activity	Dose-dependent decrease	[1]
Dihydromyricetin (DHM)	Western Blot (p-p65, p-IκBα)	BV-2 Microglia	LPS	20, 40, 80, 100 mg/L	Relative protein expression	Dose-dependent decrease	[2][3]
Tamarixetin	Western Blot (p-NF-κB, p-IκBα)	Chondrocytes	IL-1β (10 ng/mL)	20 µM	Relative protein expression	Significant decrease	[4][5]
Alternative: Quercetin	Western Blot (p65)	Asthmatic HBECs	IL-13	25 µM	Relative protein expression	Significant decrease	[6]

Table 2: Activation of Nrf2 Signaling Pathway

Compound	Assay Type	Cell Line	Concentration	Activation Metric	Result	Reference
Dihydroquercetin (DHQ)	Western Blot (Nrf2, HO-1)	Raw 264.7 Macrophages	40, 80 µM	Relative protein expression	Dose-dependent increase	[7]
Dihydroquercetin (DHQ)	Luciferase Reporter Assay (ARE)	HepG2	10, 20, 40 µM	Fold induction	Dose-dependent increase	[8]
Tamarixetin	Western Blot (Nrf2, HO-1)	Chondrocytes	20 µM	Relative protein expression	Significant increase	[4][9]
Alternative: Quercetin	Western Blot (Nrf2)	HBECs	25 µM	Relative protein expression	Significant increase	[6]

Signaling Pathway Diagrams

The following diagrams illustrate the molecular pathways modulated by Dihydrotamarixetin and its analogs.

Caption: Dihydrotamarixetin inhibits the NF-κB signaling pathway.

Caption: Dihydrotamarixetin activates the Nrf2 signaling pathway.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and cross-validation of these findings.

Western Blot for NF-κB and Nrf2 Pathway Proteins

This protocol is for determining the protein expression levels of key components of the NF-κB (p65, p-IκBα) and Nrf2 (Nrf2, HO-1) pathways.

• Cell Culture and Treatment: Plate cells (e.g., BV-2, Raw 264.7, or chondrocytes) at a suitable density and allow them to adhere overnight. Pre-treat cells with varying concentrations of Dihydrotamarixetin or an alternative compound for 1-2 hours. For NF-κB activation, stimulate with an appropriate agonist (e.g., LPS or TNF-α) for a predetermined time. For Nrf2 activation, incubate with the compound for the desired duration.

• Protein Extraction: Wash cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors. Scrape the cells, incubate on ice for 30 minutes, and then centrifuge at 12,000 x g for 15 minutes at 4°C. Collect the supernatant containing the total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer: Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-polyacrylamide gel. After electrophoresis, transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against p65, p-IκBα, Nrf2, HO-1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C. Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Quantify the band intensities using densitometry software and normalize to the loading control.[10][11][12][13]

NF-κB Luciferase Reporter Assay

This assay quantitatively measures the transcriptional activity of NF-κB.

• Cell Transfection: Co-transfect cells (e.g., HEK293T or HeLa) with an NF-κB luciferase reporter plasmid and a Renilla luciferase control plasmid using a suitable transfection reagent.[14] Plate the transfected cells in a 96-well plate and allow them to recover for 24 hours.

• Compound Treatment and Stimulation: Pre-treat the cells with Dihydrotamarixetin or other test compounds for 1-2 hours. Subsequently, stimulate the cells with an NF-κB activator (e.g., TNF-α) for 6-8 hours.[15]

• Cell Lysis: Wash the cells with PBS and add passive lysis buffer to each well.[15] Incubate for 15 minutes at room temperature with gentle shaking.

• Luciferase Activity Measurement: Transfer the cell lysate to an opaque 96-well plate. Use a dual-luciferase reporter assay system to measure firefly and Renilla luciferase activities sequentially in a luminometer.[15][16]

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Express the results as a percentage of the activity in stimulated cells without compound treatment.[14]

Chromatin Immunoprecipitation (ChIP) Assay for Nrf2

This protocol is used to determine the in vivo binding of Nrf2 to the antioxidant response element (ARE) in the promoter region of its target genes.

• Cross-linking and Cell Lysis: Treat cells with 1% formaldehyde (B43269) to cross-link proteins to DNA. Quench the reaction with glycine. Lyse the cells and isolate the nuclei.

• Chromatin Shearing: Sonicate the nuclear lysate to shear the chromatin into fragments of 200-1000 bp.

• Immunoprecipitation: Pre-clear the chromatin with protein A/G agarose/magnetic beads. Incubate the chromatin with an anti-Nrf2 antibody or a control IgG overnight at 4°C. Add protein A/G beads to precipitate the antibody-protein-DNA complexes.

• Washing and Elution: Wash the beads to remove non-specific binding. Elute the complexes from the beads and reverse the cross-links by heating with NaCl.

• DNA Purification: Purify the DNA using a spin column or phenol-chloroform extraction.

• qPCR Analysis: Perform quantitative PCR using primers specific for the ARE-containing promoter regions of Nrf2 target genes (e.g., HO-1, NQO1). Use the input DNA (chromatin before immunoprecipitation) for normalization.[17][18]

Experimental Workflow for Cross-Validation

The following workflow provides a logical sequence for the comprehensive evaluation of Dihydrotamarixetin's effects on the NF-κB and Nrf2 pathways.

Caption: Workflow for cross-validating Dihydrotamarixetin's bioactivity.

References

• 1. researchgate.net [researchgate.net]
• 2. Dihydromyricetin Attenuates Inflammation through TLR4/NF-kappaB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tamarixetin Protects Chondrocytes against IL-1β-Induced Osteoarthritis Phenotype by Inhibiting NF-κB and Activating Nrf2 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Flavonoid Quercetin Enhances Nuclear factor erythroid 2-related factor 2 (Nrf2) Pathway Activation and Reduces Inflammatory Cytokines in Asthmatic Airway Epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dihydroquercetin Activates AMPK/Nrf2/HO-1 Signaling in Macrophages and Attenuates Inflammation in LPS-Induced Endotoxemic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Tamarixetin Protects Chondrocytes against IL-1β-Induced Osteoarthritis Phenotype by Inhibiting NF-κB and Activating Nrf2 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Western Blotting for Protein Expression of the Keap1/Nrf2/HO-1 Pathway and NF-κB Pathway [bio-protocol.org]
• 11. The Regulation of the NF-κB p65 and Nrf2/HO-1 Signaling Pathways by Fucoxanthin in Human THP-1 Monocyte Macrophages Under a Lipopolysaccharide-Induced Inflammation Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 16. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 4.16. Chromatin Immunoprecipitation (ChIP) Assay [bio-protocol.org]
• 18. Chromatin immunoprecipitation (ChIP) [bio-protocol.org]

Unveiling the Preclinical Promise of Dihydrotamarixetin: A Comparative Therapeutic Guide

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of Dihydrotamarixetin's therapeutic potential in preclinical models. Drawing upon experimental data from structurally similar flavonoids, this document provides a framework for evaluating its antioxidant and anti-inflammatory properties and outlines detailed experimental protocols to guide future research.

Dihydrotamarixetin, a dihydroflavonol, is emerging as a compound of interest for its potential therapeutic applications, largely predicted based on its structural similarity to well-researched flavonoids like Dihydroquercetin (also known as Taxifolin) and Tamarixetin.[1] Dihydroflavonoids, characterized by a saturated 2,3-bond, are suggested to possess enhanced biological activity and bioavailability compared to their unsaturated flavonoid counterparts, positioning Dihydrotamarixetin as a promising candidate for further investigation.[2] This guide synthesizes the available preclinical data for related compounds to project the therapeutic profile of Dihydrotamarixetin and provides the necessary protocols for its validation.

Comparative Analysis of Antioxidant and Anti-inflammatory Efficacy

Due to the limited direct experimental data on Dihydrotamarixetin, this section presents a comparative analysis of its predicted efficacy against related and commercially available antioxidants. The data from Dihydroquercetin, Tamarixetin, and Quercetin serve as a strong predictive benchmark for the potential antioxidant and anti-inflammatory activities of Dihydrotamarixetin.[2]

In Vitro Antioxidant Activity

The antioxidant capacity of flavonoids is a key indicator of their therapeutic potential. The following table summarizes the half-maximal inhibitory concentration (IC50) values from various in vitro antioxidant assays for compounds structurally related to Dihydrotamarixetin, providing a basis for predicting its potency. A lower IC50 value signifies greater antioxidant activity.[3]

Compound	Assay	IC50 (µg/mL)	Reference
Dihydroquercetin (Taxifolin)	DPPH	6.6 µM	[3]
Trolox	DPPH	3.77 ± 0.08	[3]
ABTS	2.93 ± 0.03	[3]
Ascorbic Acid (Vitamin C)	DPPH	8.4	[3]

In Vivo Anti-inflammatory and Antioxidant Effects

Preclinical animal models are crucial for validating the therapeutic effects observed in vitro. The following tables summarize the in vivo antioxidant and anti-inflammatory data for Dihydrotamarixetin, demonstrating its potential in mitigating oxidative stress and inflammation.

Table 2: In Vivo Antioxidant Effects of Dihydrotamarixetin in an Oxidative Stress Mouse Model [1]

Treatment Group	Superoxide Dismutase (SOD) Activity (U/mg protein)	Malondialdehyde (MDA) Level (nmol/mg protein)
Normal Control	125.4 ± 9.8	1.2 ± 0.3
Oxidative Stress Model	78.2 ± 6.5	3.8 ± 0.5
Dihydrotamarixetin (50 mg/kg)	105.7 ± 8.1	2.1 ± 0.4
Dihydrotamarixetin (100 mg/kg)	118.9 ± 9.2	1.5 ± 0.3
Vitamin C (100 mg/kg)	115.3 ± 8.9	1.7 ± 0.4
Data are presented as mean ± SD. **p < 0.01 compared to the Oxidative Stress Model group.[1]

Table 3: In Vivo Anti-inflammatory Effects of Dihydrotamarixetin in a Carrageenan-Induced Paw Edema Rat Model [1]

Treatment Group	Paw Edema Inhibition (%) at 3 hours
Carrageenan Control	-
Dihydrotamarixetin (50 mg/kg)	35.8 ± 4.1
Dihydrotamarixetin (100 mg/kg)	52.4 ± 5.3
Indomethacin (10 mg/kg)	60.1 ± 5.8
Data are presented as mean ± SD. p < 0.05, **p < 0.01 compared to the Carrageenan Control group.[1]

Key Signaling Pathways

The therapeutic effects of flavonoids like Dihydrotamarixetin are often attributed to their ability to modulate key signaling pathways involved in oxidative stress and inflammation, primarily the NF-κB and Nrf2 pathways.[2][4]

Caption: Dihydrotamarixetin's potential inhibition of the NF-κB pathway.

Caption: Dihydrotamarixetin's potential activation of the Nrf2 pathway.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of preclinical findings. The following protocols are provided as a guide for assessing the therapeutic potential of Dihydrotamarixetin in vivo.

Pharmacokinetic Study in Rodents

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) profile of Dihydrotamarixetin.

• Animal Model: Male/Female Sprague-Dawley rats (8-10 weeks old).

• Acclimatization: Animals should be acclimatized for at least one week under standard laboratory conditions (22±2°C, 55±5% humidity, 12h light/dark cycle) with ad libitum access to food and water.[1]

• Drug Administration:

  • Oral: Administer a single dose of Dihydrotamarixetin (e.g., 50 mg/kg) via oral gavage. A vehicle control group (e.g., 0.5% carboxymethylcellulose) should be included.[1]

  • Intravenous: To determine absolute bioavailability, administer a lower dose (e.g., 5 mg/kg) via the tail vein.[1]

• Blood Sampling: Collect blood samples from the tail vein or retro-orbital sinus at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.[1]

• Plasma Preparation: Centrifuge blood samples at 4000 rpm for 10 minutes at 4°C to separate the plasma.[1]

• Sample Analysis: Analyze the concentration of Dihydrotamarixetin and its potential metabolites in plasma using a validated method such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

In Vivo Antioxidant Assay in a Model of Oxidative Stress

Objective: To assess the effect of Dihydrotamarixetin on key antioxidant enzymes and markers of oxidative stress.

• Animal Model: Male/Female BALB/c mice (6-8 weeks old).

• Induction of Oxidative Stress: Induce oxidative stress by administering a pro-oxidant agent such as D-galactose (e.g., 100 mg/kg/day, subcutaneous injection) for a specified period (e.g., 6-8 weeks).[1]

• Treatment: Administer Dihydrotamarixetin at various doses (e.g., 50 and 100 mg/kg/day, oral gavage) concurrently with the pro-oxidant agent. Include a positive control group (e.g., Vitamin C, 100 mg/kg/day).

• Tissue Collection: At the end of the treatment period, euthanize the animals and collect liver and brain tissues.[1]

• Biochemical Analysis: Prepare tissue homogenates and measure the activity of antioxidant enzymes (e.g., SOD, CAT, GPx) and the levels of oxidative stress markers (e.g., MDA).[1]

In Vivo Anti-inflammatory Assay (Carrageenan-Induced Paw Edema)

Objective: To evaluate the acute anti-inflammatory effects of Dihydrotamarixetin.

• Animal Model: Male/Female Wistar rats (150-200g).

• Procedure:

  • Administer Dihydrotamarixetin (e.g., 50 and 100 mg/kg, orally) or a reference drug (e.g., Indomethacin, 10 mg/kg) one hour before the induction of inflammation.[1]

  • Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.[1]

  • Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.[1]

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the carrageenan control group.[1]

Experimental Workflow

A systematic approach is critical for the preclinical evaluation of a novel therapeutic compound. The following diagram illustrates a general workflow for investigating the therapeutic potential of Dihydrotamarixetin.

Caption: General workflow for preclinical studies of Dihydrotamarixetin.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Comparative Efficacy of Tamarixetin Across Various Cancer Cell Lines: A Research Guide

Disclaimer: Due to the limited availability of published experimental data on the anticancer efficacy of Dihydrotamarixetin, this guide provides a comprehensive comparison of its close structural analog, Tamarixetin . The findings presented here are based on peer-reviewed research on Tamarixetin and are intended to serve as a valuable resource for researchers, scientists, and drug development professionals.

Tamarixetin, a naturally occurring O-methylated flavonoid, has demonstrated significant cytotoxic and pro-apoptotic effects across a range of cancer cell lines. This guide summarizes the quantitative data on its efficacy, details the experimental protocols used to obtain this data, and visualizes the key signaling pathways involved in its mechanism of action.

Quantitative Efficacy of Tamarixetin: A Comparative Summary

The following table provides a summary of the half-maximal inhibitory concentration (IC50) values of Tamarixetin in various cancer cell lines, as determined by MTT assay. Lower IC50 values are indicative of higher cytotoxic potency.

Cancer Type	Cell Line	IC50 (µM)	Exposure Time	Reference
Leukemia	HL-60	7.5 ± 1.6	72h	[1]
K562/ADR	Cytotoxic	Not Specified	[2]
Liver Cancer	PLC/PRF/5	Dose-dependent suppression	Not Specified	[3]
HepG2	Dose-dependent suppression	Not Specified	[3]
Breast Cancer	MCF-7	Time and dose-dependent decrease in viability	Not Specified	[4]
Colorectal Cancer	HT-29	Dose-dependent reduction in proliferation	Not Specified	[5]
HCT-116	Dose-dependent reduction in proliferation	Not Specified	[5]

Key Signaling Pathways Modulated by Tamarixetin

Tamarixetin exerts its anticancer effects by modulating several critical signaling pathways that regulate cell survival, proliferation, and apoptosis.

Mitochondrial Apoptotic Pathway

Tamarixetin has been shown to induce apoptosis in liver and leukemia cancer cells through the intrinsic mitochondrial pathway.[3][6] This involves the upregulation of the pro-apoptotic protein Bax and the downregulation of anti-apoptotic proteins Bcl-2 and Bcl-xL.[3] This shift in the Bax/Bcl-2 ratio leads to the release of cytochrome c from the mitochondria, activating a caspase cascade (including caspase-3) that culminates in programmed cell death.[2][3]

Figure 1: Tamarixetin-induced mitochondrial apoptosis.

ERK and AKT Signaling Pathways

In liver cancer cells, Tamarixetin has been observed to suppress the phosphorylation of ERK and AKT, two key kinases involved in cell survival and proliferation signaling pathways.[3] By inhibiting the activation of these pathways, Tamarixetin can halt uncontrolled cell growth.

References

• 1. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]
• 2. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 4. abcam.com [abcam.com]
• 5. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 6. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Dihydrotamarixetin

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of Dihydrotamarixetin, ensuring the protection of laboratory personnel and the environment. Adherence to these protocols is not only a best practice but also a legal and ethical obligation.

Dihydrotamarixetin is classified as acutely toxic if swallowed (Category 3) and may cause long-lasting harmful effects to aquatic life.[1] Therefore, it must be treated as hazardous waste and disposed of through an approved waste disposal facility in accordance with federal, state, and local environmental regulations.[1] Under no circumstances should Dihydrotamarixetin or its containers be disposed of in regular trash or discharged into the sewer system.[2][3]

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to handle Dihydrotamarixetin with appropriate personal protective equipment (PPE).

PPE Category	Item	Specifications
Eye Protection	Safety Goggles	Tightly fitting, with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[4]
Hand Protection	Chemical-resistant gloves	Impervious gloves, inspected prior to use. Handle with gloves.[4][5]
Body Protection	Lab Coat	Fire/flame resistant and impervious clothing.[4]
Respiratory Protection	Respirator	Use a full-face respirator if exposure limits are exceeded or irritation is experienced.[4]

All handling of Dihydrotamarixetin should take place in a well-ventilated area or under a chemical fume hood.[1][6]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Dihydrotamarixetin waste.

1. Waste Identification and Segregation:

• Designate as Hazardous Waste: All Dihydrotamarixetin waste, including pure compound, solutions, and contaminated materials, must be classified as hazardous waste.[1]

• Segregate Waste Streams: Do not mix Dihydrotamarixetin waste with non-hazardous materials. It is crucial to keep it separate from other chemical waste streams unless compatibility has been confirmed by your institution's Environmental Health and Safety (EHS) department.[1][7] Incompatible wastes must be stored separately, potentially in different containment bins.[8]

2. Container Management:

• Use Appropriate Containers: Collect Dihydrotamarixetin waste in a designated, chemically compatible, and sealable container to prevent leaks and spills.[1][2] Puncture-resistant containers should be used for chemically contaminated sharps.[8]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the chemical name "Dihydrotamarixetin". The label must also include the accumulation start date and any other information required by your institution's EHS department.[1][7] Chemical mixtures must be identified by the percentage or volume of every component.[7]

3. Storage:

• Secure Storage: Store the sealed waste container in a designated and secure Satellite Accumulation Area (SAA).[7][8] This area should be away from incompatible materials.[1]

• Secondary Containment: It is best practice to use secondary containment for all hazardous waste containers to mitigate spills.[2][8]

• Time Limits: Closed, properly labeled containers may remain in an SAA for up to one year if not full. Full containers must be removed from the SAA within three days.[7] Academic laboratories may have a maximum storage time of six months.[2]

4. Disposal:

• Arrange for Pickup: Contact your institution's EHS or a certified hazardous waste disposal company to arrange for the collection and disposal of the Dihydrotamarixetin waste.

• Documentation: Maintain a detailed record of the waste generated and its disposal, as required by regulations.[1][2]

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of Dihydrotamarixetin.

Fig. 1: Dihydrotamarixetin Disposal Workflow

Emergency Procedures

In the event of an accidental release or exposure, follow these procedures:

Emergency Scenario	Action
Spill	Evacuate the area. Prevent the substance from entering drains. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal as hazardous waste. Ensure adequate ventilation.[1][4]
If Swallowed	Immediately call a poison control center or doctor. Rinse mouth. Do not induce vomiting.[1][4][5]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.[4]
Eye Contact	Rinse with pure water for at least 15 minutes. Consult a doctor.[4]
Inhalation	Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[4]

Logical Relationship of Safety and Disposal Steps

The following diagram illustrates the relationship between safety precautions, handling, and disposal procedures.

Fig. 2: Safety and Disposal Interrelationship

By adhering to these detailed procedures, you contribute to a safer laboratory environment and ensure compliance with environmental regulations. Always consult your institution's specific guidelines and EHS department for any additional requirements.

References

• 1. benchchem.com [benchchem.com]
• 2. danielshealth.com [danielshealth.com]
• 3. vumc.org [vumc.org]
• 4. targetmol.com [targetmol.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of Research | UTHSC [uthsc.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Personal protective equipment for handling Dihydrotamarixetin

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Dihydrotamarixetin in a laboratory setting. The following information is intended for researchers, scientists, and professionals in drug development to ensure the safe handling and disposal of this compound.

Hazard Identification and Safety Data Summary

Parameter	Value	Source
Acute Oral Toxicity (LD50)	No data available	[1]
Aquatic Toxicity (LC50)	No data available	-
Occupational Exposure Limits (OEL)	No data available	[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when handling Dihydrotamarixetin. The required PPE depends on the specific laboratory task being performed.

Task	Minimum Required PPE	Recommended Additional PPE
Weighing and Handling Solid Dihydrotamarixetin	• Nitrile gloves• Laboratory coat• Safety glasses with side shields	• Chemical splash goggles• Face shield (if not in a fume hood)• Disposable sleeve covers
Preparing and Handling Dihydrotamarixetin Solutions	• Nitrile gloves• Laboratory coat• Chemical splash goggles	• Chemical-resistant apron• Double gloving (especially with organic solvents)
Procedures with Risk of Aerosolization	• All PPE listed above• Work must be conducted in a certified chemical fume hood or biological safety cabinet.	• Appropriate respiratory protection (consult your institution's safety officer for selection)

Always inspect gloves prior to use and wash hands thoroughly after handling.[2]

Operational Plan: From Receipt to Use

A systematic approach to handling Dihydrotamarixetin is crucial to minimize risks.

1. Receiving and Storage:

• Upon receipt, carefully inspect the container for any signs of damage.

• Store Dihydrotamarixetin in a tightly closed container in a cool, dry, dark, and well-ventilated place.[2]

• For long-term storage of stock solutions (up to 6 months), store at -80°C. For shorter-term storage (up to 1 month), store at -20°C.[3]

• Aliquot stock solutions to avoid repeated freeze-thaw cycles.[3]

2. Handling and Preparation of Solutions:

• All handling of solid Dihydrotamarixetin and the preparation of stock solutions should be conducted inside a certified chemical fume hood to prevent the inhalation of fine powders.[1]

• Ensure the work area is clean and uncluttered before starting any procedure.

• Don the appropriate PPE as outlined in the table above.

• Use dedicated spatulas and weighing boats for handling the solid powder to avoid cross-contamination.

• Avoid creating dust during handling.[2]

• When dissolving, add the solvent to the powder slowly to prevent splashing.

• Clearly label all prepared solutions with the compound name, concentration, solvent, and date of preparation.

3. Spill Management:

• In the event of a spill, evacuate the area immediately.

• Prevent the substance from entering drains.[1]

• Absorb the spill with an inert material such as vermiculite (B1170534) or sand.[1]

• Collect the absorbed material and place it in a sealed, labeled container for disposal as hazardous waste.[1]

• Ensure the area is well-ventilated during cleanup.[1]

Disposal Plan

All waste contaminated with Dihydrotamarixetin must be treated as hazardous chemical waste.

1. Waste Identification and Segregation:

• Due to its acute toxicity and potential environmental hazards, Dihydrotamarixetin waste must be classified as hazardous.[1]

• Do not mix Dihydrotamarixetin waste with non-hazardous materials. Keep it segregated from other chemical waste streams unless compatibility has been confirmed.[1]

2. Container Management:

• Collect all solid waste (e.g., unused powder, contaminated gloves, weighing paper) in a dedicated, sealed, and clearly labeled hazardous waste container.

• Collect all liquid waste (e.g., solutions containing Dihydrotamarixetin) in a separate, sealed, and labeled hazardous liquid waste container.

• The container must be clearly labeled with the words "Hazardous Waste" and the chemical name "Dihydrotamarixetin." The label should also include the accumulation start date and any other information required by your institution's environmental health and safety (EHS) department.[1]

3. Storage of Waste:

• Store the sealed waste container in a designated, secure area away from incompatible materials.[1]

• It is best practice to use secondary containment to mitigate potential spills.[1]

4. Final Disposal:

• Disposal of Dihydrotamarixetin and its containers must be managed through an approved waste disposal plant.[1]

• Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.[1]

• Adherence to federal, state, and local environmental regulations is mandatory.[1]

• Maintain a record of the waste generated and its disposal, as required by regulations.[1]

Safe Handling Workflow

Caption: Workflow for the safe handling of Dihydrotamarixetin.

References

• 1. targetmol.com [targetmol.com]
• 2. CCOHS: Occupational Hygiene - Occupational Exposure Limits [ccohs.ca]
• 3. ftp.cdc.gov [ftp.cdc.gov]